2-Propanethiol

• CAS: 75-33-2

Core Science & Biosynthesis

2-Propanethiol: A Comprehensive Technical Guide to its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical properties of 2-Propanethiol (also known as isopropyl mercaptan). The information is presented in a clear and structured format to facilitate easy access and comparison of data for research, drug development, and safety applications. This guide also details the standard experimental protocols used to determine these properties and includes a visualization of the logical relationships between key physical characteristics.

Quantitative Physical Property Data

The physical properties of 2-Propanethiol are summarized in the tables below. These values have been compiled from various reputable chemical data sources.

Table 1: General and Molar Properties

Property	Value	Source(s)
Molecular Formula	C₃H₈S	[1]
Molecular Weight	76.16 g/mol	[2]
CAS Number	75-33-2	[2]

Table 2: Thermodynamic Properties

Property	Value	Conditions	Source(s)
Boiling Point	51 - 60 °C	760 mmHg	[3][4][5][6][7][8][9]
Melting Point	-131 °C to -130.5 °C	[3][4][5][6][9]
Flash Point	-31 °C to -34 °C	Closed Cup	[4][5][6]
Vapor Pressure	277 - 455 mmHg	25 - 37.8 °C	[4]

Table 3: Physical Characteristics

Property	Value	Conditions	Source(s)
Density	0.813 - 0.82 g/mL	20 - 25 °C	[4][5][9]
Water Solubility	Slightly soluble	25 °C	[10][11]
Refractive Index	~1.426	20 °C	[4][9]
Vapor Density	2.6	(air = 1)	[4]

Experimental Protocols for Physical Property Determination

While specific experimental citations for each data point of 2-Propanethiol are not always available in general literature, the following are the standard and widely accepted methodologies for determining the key physical properties of volatile organic compounds like 2-Propanethiol. It is highly probable that the data presented above were obtained using these or very similar experimental protocols.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a volatile liquid like 2-Propanethiol, this is a crucial identifying characteristic.

Methodology: Distillation Method (General Procedure)

A common and accurate method for determining the boiling point of a liquid is through simple distillation.[12]

• Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source (e.g., heating mantle).

• Procedure:

  • A small volume of the liquid sample (e.g., 2-Propanethiol) is placed in the distillation flask along with boiling chips to ensure smooth boiling.

  • The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor that is in equilibrium with the boiling liquid.

  • The liquid is heated, and as it boils, the vapor rises, passes into the condenser, where it is cooled and condenses back into a liquid, which is then collected in the receiving flask.

  • The temperature is recorded when it stabilizes during the distillation of the bulk of the liquid. This stable temperature is the boiling point of the substance at the recorded atmospheric pressure.

Melting Point Determination

The melting point is the temperature at which a solid turns into a liquid. For substances that are liquid at room temperature, this is often referred to as the freezing point.

Methodology: Capillary Tube Method (General Procedure)

The capillary tube method is a standard technique for determining the melting point of a crystalline solid. To determine the freezing point of a liquid like 2-Propanethiol, the sample would first need to be frozen.

• Apparatus: A melting point apparatus (such as a Thiele tube or a commercial instrument), a sealed capillary tube, and a thermometer.

• Procedure:

  • A small amount of the solidified 2-Propanethiol is introduced into a thin-walled capillary tube.

  • The capillary tube is placed in the heating block of the melting point apparatus next to a thermometer.

  • The sample is heated at a slow, controlled rate.

  • The temperature at which the substance is observed to transition from a solid to a liquid is recorded as the melting point.

Density Determination

Density is the mass of a substance per unit volume.

Methodology: Oscillating U-Tube Method (e.g., ASTM D4052)

This is a modern and highly accurate method for determining the density of liquids.[13]

• Apparatus: A digital density meter equipped with an oscillating U-tube.

• Procedure:

  • The instrument is calibrated using two standards of known density, typically dry air and pure water.

  • A small sample of the liquid (2-Propanethiol) is injected into the thermostatted U-tube.

  • The tube is oscillated, and the instrument measures the frequency of oscillation.

  • The density of the sample is calculated from the oscillation frequency, as the frequency is directly related to the mass (and therefore density) of the liquid in the tube.

Vapor Pressure Determination

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature in a closed system.

Methodology: Static Method

The static method is a direct measurement of the vapor pressure of a liquid at a given temperature.

• Apparatus: A thermostatted sample container connected to a pressure measuring device (manometer) and a vacuum line.

• Procedure:

  • A small amount of the degassed liquid sample is placed in the container.

  • The system is evacuated to remove air.

  • The sample is brought to the desired temperature in a thermostatted bath.

  • The pressure of the vapor in equilibrium with the liquid is measured directly using the manometer. This pressure is the vapor pressure of the substance at that temperature.

Water Solubility Determination

Water solubility is the maximum concentration of a solute that can dissolve in a solvent at a given temperature.

Methodology: Flask Method (e.g., OECD Guideline 105)

The flask method is a common technique for determining the water solubility of substances.[14]

• Apparatus: A flask, a constant temperature shaker or magnetic stirrer, and an analytical method to determine the concentration of the substance in water.

• Procedure:

  • An excess amount of 2-Propanethiol is added to a known volume of water in a flask.

  • The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium (saturation).

  • The mixture is then allowed to stand to separate the undissolved portion.

  • A sample of the aqueous solution is carefully taken, ensuring no undissolved droplets are included.

  • The concentration of 2-Propanethiol in the aqueous sample is determined using a suitable analytical technique (e.g., gas chromatography). This concentration represents the water solubility at that temperature.

Flash Point Determination

The flash point of a volatile material is the lowest temperature at which its vapors will ignite when given an ignition source.

Methodology: Pensky-Martens Closed-Cup Method (e.g., ASTM D93)

This is a widely used method for determining the flash point of flammable liquids.[15]

• Apparatus: A Pensky-Martens closed-cup tester, which consists of a test cup with a lid that has openings for a stirrer, a thermometer, and an ignition source.

• Procedure:

  • The test cup is filled with 2-Propanethiol to a specified level.

  • The lid is closed, and the sample is heated at a slow, constant rate while being stirred.

  • At regular temperature intervals, the stirring is stopped, and an ignition source (a small flame) is dipped into the vapor space above the liquid.

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors to ignite with a distinct flash inside the cup.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of the key physical properties of a liquid chemical like 2-Propanethiol.

Caption: Generalized workflow for physical property determination.

References

• 1. 2-Propanethiol [webbook.nist.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 2-Propanethiol | 75-33-2 [chemicalbook.com]
• 4. 2-プロパンチオール ≥97.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 5. 2-Propanethiol CAS 75-33-2 | 807532 [merckmillipore.com]
• 6. isopropyl mercaptan, 75-33-2 [thegoodscentscompany.com]
• 7. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. 2-propanethiol [stenutz.eu]
• 10. fishersci.fr [fishersci.fr]
• 11. Human Metabolome Database: Showing metabocard for 2-Propanethiol (HMDB0031634) [hmdb.ca]
• 12. echemi.com [echemi.com]
• 13. Oscillating U-tube - Wikipedia [en.wikipedia.org]
• 14. chemicalbook.com [chemicalbook.com]
• 15. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Chemical Structure and Bonding Angles of Propane-2-thiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propane-2-thiol, also known as isopropyl mercaptan, is an organosulfur compound with the chemical formula C₃H₈S.[1][2] It is a structural isomer of propane-1-thiol. This document provides a comprehensive overview of the molecular structure and bonding parameters of propane-2-thiol, presenting both experimental and theoretical data. Understanding the precise three-dimensional arrangement of its atoms is crucial for applications in drug development, materials science, and theoretical chemistry, as the molecule's geometry governs its physical and chemical properties, including its reactivity and intermolecular interactions.

Molecular Structure and Conformations

Propane-2-thiol consists of a central carbon atom bonded to two methyl groups, a hydrogen atom, and a thiol (-SH) group. Due to rotation around the C-S bond, propane-2-thiol can exist in different conformations. Theoretical calculations have identified two stable conformers: an anti (or trans) conformer and a gauche conformer.

In the anti conformer, the hydrogen atom of the thiol group is positioned opposite to the C-H bond of the isopropyl backbone. In the gauche conformer, the thiol hydrogen is rotated away from this anti-periplanar position.

Tabulated Bonding Parameters

The following tables summarize the key bond lengths and bond angles for the two stable conformers of propane-2-thiol, based on theoretical calculations. Experimental values are included where available.

Table 1: Bond Lengths of Propane-2-thiol Conformers

Bond	Anti Conformer (Å)	Gauche Conformer (Å)
C-C	1.531	1.532
C-S	1.841	1.840
S-H	1.353	1.353
C-H (methine)	1.096	1.096
C-H (methyl)	1.093 - 1.094	1.093 - 1.094

Data sourced from theoretical calculations by Tripathi and Ramanathan (2022).

Table 2: Bond Angles of Propane-2-thiol Conformers

Angle	Anti Conformer (°)	Gauche Conformer (°)	Experimental Value (°)
C-C-C	113.1	113.2	113.60
C-C-S	110.8	111.0	111.20
C-S-H	97.4	97.5	-
H-C-S	107.8	107.8	-
H-C-H (methyl)	108.5 - 108.9	108.4 - 108.9	-

Theoretical data sourced from Tripathi and Ramanathan (2022). Experimental data for C-C-C and C-C-S angles are from the CCCBDB.

Experimental Protocols

The experimental determination of the molecular structure of gaseous molecules like propane-2-thiol is primarily achieved through two main techniques: microwave spectroscopy and gas-phase electron diffraction. While a specific, comprehensive experimental study detailing all bond lengths and angles for propane-2-thiol was not identified in the literature reviewed, the general methodologies for these techniques are described below.

Microwave Spectroscopy

Microwave spectroscopy is a high-resolution technique that measures the rotational transitions of molecules in the gas phase.

Methodology:

• Sample Introduction: A gaseous sample of propane-2-thiol is introduced into a high-vacuum chamber.

• Microwave Radiation: The sample is irradiated with microwaves of continuously varying frequency.

• Absorption and Detection: When the microwave frequency matches the energy difference between two rotational energy levels of the molecule, the molecules absorb the radiation, and this absorption is detected.

• Spectral Analysis: The resulting spectrum consists of a series of sharp lines, each corresponding to a specific rotational transition. By analyzing the frequencies of these transitions, the rotational constants (A, B, and C) of the molecule can be determined with high precision.

• Structural Determination: These rotational constants are related to the moments of inertia of the molecule, which in turn depend on the atomic masses and their geometric arrangement. By analyzing the rotational constants for the parent molecule and its isotopically substituted analogs (e.g., replacing ¹²C with ¹³C or ³²S with ³⁴S), a precise molecular structure, including bond lengths and angles, can be derived.

Gas-Phase Electron Diffraction (GED)

Gas-phase electron diffraction is a powerful technique for determining the structure of molecules in the gaseous state.

Methodology:

• Electron Beam Generation: A high-energy beam of electrons is generated in a vacuum chamber.

• Sample Interaction: This electron beam is passed through a jet of the gaseous propane-2-thiol sample.

• Scattering: The electrons are scattered by the electric field of the molecule's atoms. The scattering pattern is a result of the interference between the electron waves scattered by different pairs of atoms in the molecule.

• Detection: The scattered electrons are detected on a photographic plate or a CCD detector, creating a diffraction pattern of concentric rings.

• Data Analysis: The intensity of the scattered electrons is measured as a function of the scattering angle. This information is then mathematically transformed to generate a radial distribution curve.

• Structure Refinement: The peaks on the radial distribution curve correspond to the internuclear distances within the molecule. By fitting a theoretical model of the molecule's geometry to the experimental data, precise bond lengths, bond angles, and torsional angles can be determined.

Visualization of Propane-2-thiol Structure

The following diagram, generated using the DOT language, illustrates the chemical structure of propane-2-thiol.

Chemical structure of propane-2-thiol.

Logical Relationship of Conformational Analysis

The following diagram illustrates the logical workflow for determining and analyzing the conformations of propane-2-thiol.

Workflow for conformational analysis.

References

• 1. 2-Propanethiol [webbook.nist.gov]
• 2. 2-Propanethiol [webbook.nist.gov]

isopropyl mercaptan spectral data (IR, NMR, Mass Spec)

An In-depth Technical Guide to the Spectral Data of Isopropyl Mercaptan

A comprehensive resource for researchers, scientists, and drug development professionals.

This guide provides a detailed overview of the spectral data for isopropyl mercaptan (also known as 2-propanethiol), a compound relevant in various chemical and pharmaceutical contexts. This document presents structured infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS) data, complemented by detailed experimental protocols and a logical workflow for spectral analysis. This information is pivotal for the unambiguous identification, characterization, and quality control of isopropyl mercaptan in research and development.

Infrared (IR) Spectroscopy

IR Spectral Data

The infrared spectrum of isopropyl mercaptan provides key information about the vibrational modes of its functional groups. The data presented below is a compilation of characteristic absorptions for a liquid-phase spectrum.

Wavenumber (cm⁻¹)	Intensity	Assignment
~2970	Strong	C-H stretch (sp³)
~2570	Weak	S-H stretch (thiol)
~1460	Medium	C-H bend (CH₃)
~1370	Medium	C-H bend (CH₃)
~1160	Medium	C-S stretch

Note: The S-H stretching absorption is characteristically weak and can sometimes be broad.

Interpretation

The presence of a weak absorption band around 2570 cm⁻¹ is a definitive indicator of the thiol (S-H) functional group. Strong absorptions in the region of 2970 cm⁻¹ are characteristic of the C-H stretching within the isopropyl group. The bending vibrations for the methyl groups are observed around 1460 cm⁻¹ and 1370 cm⁻¹. The C-S stretching vibration is typically weak and located in the fingerprint region, near 1160 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectral Data

The ¹H NMR spectrum of isopropyl mercaptan is distinct, displaying two signals for the protons of the isopropyl group and a separate signal for the thiol proton.

Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz	Assignment
~1.34	Doublet	6H	~6.7	-CH₃
~1.58	Singlet (broad)	1H	N/A	-SH
~3.14	Septet	1H	~6.7	-CH-

Note: The chemical shift of the thiol proton (-SH) can vary depending on concentration and solvent, and the signal is often broad due to chemical exchange, which typically obscures any coupling to adjacent protons.

¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum exhibits two signals, corresponding to the two unique carbon environments in the molecule.

Chemical Shift (δ) ppm	Assignment
~27.6	-CH₃
~30.5	-CH-

Mass Spectrometry (MS)

Mass Spectral Data

The electron ionization (EI) mass spectrum of isopropyl mercaptan displays a distinct molecular ion peak and a predictable fragmentation pattern that is characteristic of the structure.

m/z	Relative Intensity (%)	Assignment
76	~50	[M]⁺ (Molecular Ion)
61	~25	[M - CH₃]⁺
43	100	[CH(CH₃)₂]⁺ (Base Peak)
41	~75	[C₃H₅]⁺

Fragmentation Pattern

The most abundant peak (base peak) at an m/z of 43 corresponds to the formation of the stable isopropyl cation, resulting from the cleavage of the C-S bond and loss of the sulfhydryl radical. The molecular ion peak at m/z 76 confirms the molecular weight of the compound.[1] Another notable fragment at m/z 61 arises from the loss of a methyl radical from the parent ion.

Experimental Protocols

The following sections describe generalized experimental protocols for acquiring the spectral data presented. Specific instrument parameters may be adjusted based on the available equipment and desired resolution.

Infrared (IR) Spectroscopy

• Technique : Fourier Transform Infrared (FTIR) Spectroscopy.

• Sample Preparation : For a volatile liquid like isopropyl mercaptan, a neat spectrum is typically acquired by placing a single drop of the liquid between two salt plates (e.g., NaCl or KBr).[2][3] Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by applying a drop of the sample directly onto the ATR crystal.[4]

• Data Acquisition : A background spectrum of the empty salt plates or clean ATR crystal is recorded first. The sample is then introduced, and the sample spectrum is collected. The instrument scans the mid-IR range, typically from 4000 cm⁻¹ to 400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Approximately 5-20 mg of isopropyl mercaptan is dissolved in about 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (B32938) (CDCl₃), inside a 5 mm NMR tube.[5] The solution should be filtered to remove any particulate matter.

• ¹H NMR Acquisition : The NMR spectrometer is tuned to the proton frequency (e.g., 300 MHz or 500 MHz). A standard one-dimensional proton experiment is executed. Important parameters to set include the spectral width, acquisition time, number of scans, and relaxation delay.

• ¹³C NMR Acquisition : The spectrometer is tuned to the corresponding carbon frequency (e.g., 75 MHz or 125 MHz). A proton-decoupled pulse sequence is typically used to ensure that each unique carbon appears as a singlet. Due to the low natural abundance of the ¹³C isotope, a greater number of scans is generally required to achieve a good signal-to-noise ratio compared to ¹H NMR.

Mass Spectrometry (MS)

• Technique : Electron Ionization Mass Spectrometry (EI-MS).

• Sample Introduction : Isopropyl mercaptan is a volatile liquid, making it suitable for introduction into the ion source via a direct insertion probe, a heated inlet system, or through a gas chromatograph (GC-MS) if separation from a mixture is required.

• Ionization : In the ion source, the gaseous sample molecules are bombarded by a beam of high-energy electrons (typically 70 eV), leading to the formation of a molecular ion and various fragment ions.

• Analysis : The positively charged ions are accelerated into a mass analyzer (such as a quadrupole), which separates them based on their mass-to-charge ratio (m/z). A detector then records the relative abundance of each ion to generate the mass spectrum.

Workflow for Spectral Analysis

The diagram below outlines the logical progression for the comprehensive spectral analysis and structural confirmation of a sample such as isopropyl mercaptan.

Caption: Logical workflow for the spectroscopic analysis of isopropyl mercaptan.

References

• 1. 2-Propanethiol(75-33-2) 1H NMR [m.chemicalbook.com]
• 2. spectrabase.com [spectrabase.com]
• 3. researchgate.net [researchgate.net]
• 4. 2-Propanethiol [webbook.nist.gov]
• 5. 2-Methyl-2-propanethiol(75-66-1) 1H NMR spectrum [chemicalbook.com]

An In-depth Technical Guide to the Thermodynamic Properties and Calculations of 2-Mercaptopropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-mercaptopropane (also known as isopropyl mercaptan or propane-2-thiol), a compound of interest in various chemical and pharmaceutical applications. This document details its key thermodynamic parameters, outlines the experimental and computational methodologies for their determination, and presents this information in a clear and accessible format for researchers, scientists, and professionals in drug development.

Core Thermodynamic Properties of 2-Mercaptopropane

The thermodynamic properties of a compound are fundamental to understanding its stability, reactivity, and phase behavior. For 2-mercaptopropane, these properties have been determined through a combination of experimental measurements and computational modeling.

Data Presentation

The following tables summarize the key quantitative thermodynamic data for 2-mercaptopropane in both the liquid and ideal gas phases at standard conditions (298.15 K and 1 bar).

Table 1: Thermodynamic Properties of Liquid 2-Mercaptopropane

Property	Value	Units	Reference
Standard Enthalpy of Formation (ΔfH°liquid)	-103.8 ± 0.8	kJ/mol	[1]
Standard Molar Entropy (S°liquid)	219.91	J/mol·K	[1]
Molar Heat Capacity (Cpliquid)	145.35	J/mol·K	[1]

Table 2: Thermodynamic Properties of Ideal Gas 2-Mercaptopropane

Property	Value	Units	Reference
Standard Enthalpy of Formation (ΔfH°gas)	-72.9 ± 0.8	kJ/mol	[2]
Standard Molar Entropy (S°gas)	310.12	J/mol·K	[2]
Standard Gibbs Free Energy of Formation (ΔfG°gas)	-10.3	kJ/mol	[2]
Molar Heat Capacity (Cpgas)	95.81	J/mol·K	[2]

Table 3: Other Key Physical and Thermodynamic Properties

Property	Value	Units	Reference
Boiling Point	52.5	°C	[3]
Vapor Pressure	277.3	mm Hg	[3]
Enthalpy of Vaporization (ΔvapH°)	30.9	kJ/mol	[4]
Melting Point	-130.7	°C	[3]

Methodologies for Determining Thermodynamic Properties

The accurate determination of thermodynamic properties relies on precise experimental techniques and increasingly sophisticated computational methods.

Experimental Protocols

The experimental data for 2-mercaptopropane were primarily established through calorimetric methods. The foundational work by McCullough, Finke, et al. in 1954 provided a detailed thermodynamic investigation of this compound.[5] While the full historical text is not reproduced here, the methodologies employed are consistent with established practices in calorimetry.

1. Adiabatic Calorimetry for Heat Capacity Measurement

This technique is used to measure the heat capacity of a substance as a function of temperature.

• Apparatus: An adiabatic calorimeter is designed to minimize heat exchange with the surroundings. It consists of a sample cell containing the substance, a surrounding adiabatic shield, and a high-vacuum space to provide thermal insulation. Temperature is precisely measured using a platinum resistance thermometer.

• Procedure:

  • A known mass of purified 2-mercaptopropane is placed in the sample cell.

  • The calorimeter is cooled to a low starting temperature (e.g., near liquid nitrogen or helium temperatures).

  • A precisely measured amount of electrical energy is supplied to the sample cell, causing its temperature to rise.

  • The temperature of the adiabatic shield is continuously adjusted to match the temperature of the sample cell, thereby minimizing heat loss.

  • The temperature increase of the sample is carefully recorded.

  • The heat capacity is calculated from the electrical energy input and the observed temperature change. This process is repeated at various temperatures to obtain the heat capacity curve.

2. Combustion Calorimetry for Enthalpy of Formation

This method is used to determine the standard enthalpy of combustion, from which the standard enthalpy of formation can be calculated using Hess's Law. For sulfur-containing compounds, a rotating-bomb calorimeter is often employed to ensure complete oxidation and dissolution of sulfur oxides.

• Apparatus: A high-pressure stainless steel vessel (the "bomb") is lined with a corrosion-resistant material like platinum. The bomb is placed within a larger, well-insulated water bath (the calorimeter).

• Procedure:

  • A weighed sample of 2-mercaptopropane is placed in a crucible inside the bomb.

  • A small amount of water is added to the bomb to dissolve the combustion products.

  • The bomb is sealed and pressurized with pure oxygen.

  • The bomb is submerged in the water bath of the calorimeter, and the initial temperature is recorded.

  • The sample is ignited by passing an electric current through a fuse wire.

  • The temperature of the water bath is monitored until it reaches a maximum and then begins to cool.

  • The heat of combustion is calculated from the temperature rise of the calorimeter and its known heat capacity. Corrections are made for the heat of ignition and the formation of nitric and sulfuric acids.

Computational Protocols

Computational chemistry provides a powerful tool for predicting and complementing experimental thermodynamic data. Ab initio and Density Functional Theory (DFT) methods are commonly used.

1. Ab initio Calculation of Gibbs Free Energy of Formation

High-level ab initio methods, such as coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)), can provide highly accurate thermodynamic data.[6]

• Workflow:

  • Geometry Optimization: The 3D structure of the 2-mercaptopropane molecule is optimized to find its lowest energy conformation.

  • Frequency Calculation: Vibrational frequencies are calculated at the optimized geometry. These are used to determine the zero-point vibrational energy (ZPVE) and thermal corrections to enthalpy and entropy.

  • Single-Point Energy Calculation: A high-accuracy single-point energy is calculated at the optimized geometry using a large basis set.

  • Calculation of Enthalpy and Entropy: The standard enthalpy of formation is calculated by combining the total electronic energy, ZPVE, and thermal corrections. The standard entropy is calculated from the vibrational, rotational, and translational partition functions.

  • Gibbs Free Energy Calculation: The Gibbs free energy of formation is then derived from the calculated enthalpy and entropy of formation using the equation: ΔG° = ΔH° - TΔS°.

2. Density Functional Theory (DFT) Calculations

DFT offers a good balance between computational cost and accuracy for many systems.

• Workflow: The workflow is similar to the ab initio method, but a DFT functional (e.g., B3LYP, M06-2X) is used for the geometry optimization and frequency calculations. The choice of functional and basis set is crucial for obtaining reliable results for sulfur-containing compounds. Solvation models can also be incorporated to calculate thermodynamic properties in solution.

Visualizations

The following diagrams illustrate the logical flow of the experimental and computational workflows described above.

References

• 1. 2-Propanethiol [webbook.nist.gov]
• 2. 2-Propanethiol [webbook.nist.gov]
• 3. High-Temperature Adiabatic Calorimeter for Constant-Volume Heat Capacity Measurements of Compressed Gases and Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Propanethiol [webbook.nist.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Efficient ab initio Estimation of Formation Enthalpies for Organic Compounds: Extension to Sulfur and Critical Evaluation of Experimental Data - PMC [pmc.ncbi.nlm.nih.gov]

Solubility Profile of 2-Methyl-2-propanethiol (CAS 75-33-2) in Common Organic Solvents

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Methyl-2-propanethiol (tert-Butyl mercaptan), CAS number 75-33-2. The document is intended for researchers, scientists, and professionals in drug development who require detailed information on the solubility characteristics of this compound. This guide synthesizes available data on its solubility in water and common organic solvents, outlines a general experimental protocol for solubility determination, and provides a visual workflow for this procedure.

Core Concepts and Summary

2-Methyl-2-propanethiol is an organosulfur compound with a distinctive, strong odor. It is primarily used as an odorant for natural gas and as a chemical intermediate. Its solubility is a critical parameter for its application in various chemical processes and for understanding its environmental fate and transport.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for 2-Methyl-2-propanethiol in water.

Solvent	Temperature (°C)	Solubility	Reference
Water	20	1480 mg/L	[1]
Water	Not Specified	1.47 g/L	[2][3][4][5]
Water	Not Specified	2050 mg/L	[6]
Water	25	1855 mg/L	[7]

Qualitative Solubility in Organic Solvents

While specific quantitative data (e.g., g/100 mL) for the solubility of 2-Methyl-2-propanethiol in common organic solvents is not extensively reported in publicly available literature, qualitative assessments consistently indicate high solubility.

• Alcohols (e.g., Ethanol, Methanol): Very soluble.[8][9]

• Ethers (e.g., Diethyl Ether): Very soluble.[8]

• Acetone: Miscible/Very soluble.[9][10]

• General Organic Solvents: Soluble.[11]

• Liquid Hydrogen Sulfide (H₂S): Very soluble.[8]

One source suggests it is soluble in polar solvents but insoluble in nonpolar solvents; however, this may be an oversimplification, as its miscibility with less polar ethers is well-documented.[12]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a volatile liquid like 2-Methyl-2-propanethiol in an organic solvent, based on the widely used isothermal saturation (shake-flask) method.

Objective: To determine the saturation concentration of 2-Methyl-2-propanethiol in a specific organic solvent at a constant temperature.

Materials:

• 2-Methyl-2-propanethiol (high purity)

• Selected organic solvent (high purity)

• Temperature-controlled shaker or water bath

• Analytical balance

• Glass vials or flasks with airtight seals (e.g., screw caps (B75204) with PTFE septa)

• Gas chromatograph (GC) with a suitable detector (e.g., Flame Ionization Detector - FID) or other quantitative analytical instrumentation

• Syringes and filters compatible with the solvent and solute

• Volumetric flasks and pipettes

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of 2-Methyl-2-propanethiol to a known volume of the organic solvent in a sealed glass vial. The excess solute is crucial to ensure that saturation is reached.

  • Place the sealed vial in a temperature-controlled shaker or water bath set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to allow the system to reach equilibrium. For many systems, 24 to 48 hours is adequate, but the exact time should be determined empirically by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Sample Collection and Preparation:

  • Once equilibrium is established, cease agitation and allow the undissolved 2-Methyl-2-propanethiol to settle. This can be facilitated by centrifugation if necessary.

  • Carefully extract an aliquot of the clear, saturated supernatant using a syringe. To avoid contamination from the undissolved solute, it is advisable to use a syringe filter.

  • Accurately dilute the collected sample with the same organic solvent to a concentration that falls within the calibrated range of the analytical instrument.

• Quantitative Analysis:

  • Analyze the diluted sample using a pre-calibrated Gas Chromatograph (or other suitable analytical method).

  • Prepare a series of standard solutions of 2-Methyl-2-propanethiol in the same solvent with known concentrations.

  • Generate a calibration curve by plotting the instrument response versus the concentration of the standard solutions.

  • From the instrument's response to the diluted sample, determine its concentration using the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution by multiplying the concentration of the diluted sample by the dilution factor.

  • The resulting value represents the solubility of 2-Methyl-2-propanethiol in the chosen solvent at the specified temperature. It is typically expressed in units such as g/L, mg/mL, or mol/L.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental determination of solubility using the isothermal saturation method.

Caption: Workflow for solubility determination.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2-Methyl-2-propanethiol – دیجی متریالز [digimaterials.com]
• 3. Cas 75-66-1,2-Methyl-2-propanethiol | lookchem [lookchem.com]
• 4. chembk.com [chembk.com]
• 5. chembk.com [chembk.com]
• 6. chembk.com [chembk.com]
• 7. Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2-Methyl-2-propanethiol 99 75-66-1 [sigmaaldrich.com]
• 9. tert-Butyl mercaptan | (CH3)3CSH | CID 6387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. In the Context of Polymorphism: Accurate Measurement, and Validation of Solubility Data - PMC [pmc.ncbi.nlm.nih.gov]

Conformational Landscape and Stability of 2-Propanethiol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the conformational isomers and stability of 2-propanethiol (isopropyl mercaptan). By integrating data from computational chemistry and experimental spectroscopy, this document offers a detailed understanding of the structural preferences and energetic landscape of this molecule, which is a crucial component in various chemical and pharmaceutical contexts.

Conformational Isomers of 2-Propanethiol

2-Propanethiol exists as two primary stable conformers due to rotation around the C-S (carbon-sulfur) bond: the anti (T) and gauche (G) forms.[1] The anti conformer is characterized by a dihedral angle of 180° between the C-H bond of the secondary carbon and the S-H bond, while the gauche conformer exhibits a dihedral angle of approximately 60°.

Relative Stability and Energetics

Computational studies employing high-level ab initio methods, specifically the coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)) with a complete basis set (CBS) extrapolation, have been instrumental in determining the relative stabilities of the 2-propanethiol conformers. The anti conformer is identified as the global minimum, being slightly more stable than the gauche conformer.

Table 1: Calculated Relative Energy of 2-Propanethiol Conformers

Conformer	Method	Relative Energy (kcal/mol)
Anti (T)	CCSD/cc-pVDZ	0.00
Gauche (G)	CCSD/cc-pVDZ	0.22

Data sourced from Tripathi and Ramanathan (2022).[2]

Spectroscopic Characterization

The conformational landscape of 2-propanethiol has been experimentally investigated using various spectroscopic techniques, primarily microwave and infrared spectroscopy. These methods allow for the identification and characterization of the individual conformers.

Rotational Spectroscopy

Microwave spectroscopy provides highly accurate rotational constants for each conformer, which are directly related to the molecule's moments of inertia and, therefore, its three-dimensional structure.

Table 2: Calculated Rotational Constants of 2-Propanethiol Conformers (CCSD/cc-pVDZ)

Conformer	A (MHz)	B (MHz)	C (MHz)
Anti (T)	8535.9	3894.1	2998.5
Gauche (G)	7987.3	4201.7	3145.2

Data sourced from the supplementary information of Tripathi and Ramanathan (2022).

Vibrational Spectroscopy

Infrared (IR) and Raman spectroscopy are powerful tools for identifying the vibrational modes of each conformer. The calculated harmonic vibrational frequencies provide a theoretical basis for the assignment of experimental spectra.

Table 3: Selected Calculated Vibrational Frequencies (cm⁻¹) of 2-Propanethiol Conformers (CCSD/cc-pVDZ)

Vibrational Mode	Anti (T) Conformer	Gauche (G) Conformer
S-H Stretch	2605	2604
C-S Stretch	640	632
C-C-S Bend	335	342
SH Torsion	245	255

Data sourced from the supplementary information of Tripathi and Ramanathan (2022).

Experimental and Computational Methodologies

Experimental Protocol: Microwave Spectroscopy

A typical experimental setup for the microwave spectroscopy of 2-propanethiol involves the following steps:

• Sample Introduction: A dilute mixture of 2-propanethiol in a carrier gas (e.g., argon or neon) is prepared.

• Supersonic Expansion: The gas mixture is expanded through a pulsed nozzle into a high-vacuum chamber. This process cools the molecules to very low rotational temperatures (typically a few Kelvin), simplifying the resulting spectrum by populating only the lowest rotational energy levels.

• Microwave Excitation: The cooled molecules are irradiated with a short, high-power microwave pulse, which polarizes the sample.

• Signal Detection: The subsequent free induction decay (FID) of the coherent emission from the molecules is detected.

• Data Analysis: The FID signal is Fourier-transformed to yield the frequency-domain rotational spectrum, from which the rotational constants are determined.

Computational Protocol: Ab Initio Calculations

The theoretical investigation of 2-propanethiol's conformational space is typically performed using the following computational workflow:

• Initial Structure Generation: Initial guess geometries for the anti and gauche conformers are generated.

• Geometry Optimization: The geometries of the conformers are optimized to find the stationary points on the potential energy surface. The CCSD/cc-pVDZ level of theory has been shown to provide reliable geometries for this system.[1]

• Frequency Analysis: Harmonic vibrational frequency calculations are performed at the same level of theory to confirm that the optimized structures correspond to true energy minima (i.e., no imaginary frequencies) and to obtain the theoretical vibrational spectra.

• Energy Refinement: To obtain more accurate relative energies, single-point energy calculations are often performed on the optimized geometries using a higher level of theory and a larger basis set, such as CCSD(T) with complete basis set extrapolation.

Conclusion

The conformational analysis of 2-propanethiol reveals the presence of two stable conformers, anti (T) and gauche (G), with the anti form being the global minimum. The small energy difference between these conformers suggests that both will be populated at room temperature. The combination of high-resolution microwave spectroscopy and high-level ab initio calculations provides a detailed and consistent picture of the structural and energetic properties of 2-propanethiol. This fundamental understanding is essential for predicting its behavior in complex chemical environments and for the rational design of molecules with specific conformational preferences in drug development.

References

• 1. Conformational and structural stability of n and 2-propylthiols: a revisit - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01034H [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Reactivity Profile of Propane-2-thiol with Electrophiles

For Researchers, Scientists, and Drug Development Professionals

Abstract

Propane-2-thiol, also known as isopropyl mercaptan, is a simple yet versatile organosulfur compound.[1] Its sulfhydryl (-SH) group confers significant nucleophilicity, making it a potent reactant towards a wide array of electrophiles. This technical guide provides a comprehensive overview of the reactivity profile of propane-2-thiol, detailing its reactions with key classes of electrophiles, including alkyl halides, Michael acceptors, carbonyl compounds, and epoxides. The document summarizes quantitative data, provides detailed experimental protocols for seminal reactions, and employs visualizations to illustrate reaction workflows and mechanisms, serving as a critical resource for professionals in research and drug development.

Introduction to Propane-2-thiol

Propane-2-thiol (IUPAC name: propane-2-thiol) is an alkanethiol characterized by a sulfhydryl group attached to the secondary carbon of a propane (B168953) chain.[2] The sulfur atom's high polarizability and the relative weakness of the S-H bond (compared to an O-H bond) are central to its chemical behavior.[3] The nucleophilicity of the thiol is significantly enhanced upon deprotonation to the thiolate anion (isopropyl thiolate), a process governed by its pKa.

Physicochemical Properties:

• Formula: C₃H₈S[4]

• Molecular Weight: 76.16 g/mol [2]

• Appearance: Colorless liquid with a strong, characteristic odor[1][2]

• pKa: Approximately 10.12 - 10.86, indicating it is a stronger acid than corresponding alcohols.[2][4] The thiolate anion is the primary nucleophilic species in most reactions.[5]

General Reactivity Principles

The reactivity of propane-2-thiol is dominated by the nucleophilicity of the sulfur atom. In its protonated form (R-SH), it is a moderate nucleophile. However, in the presence of a base, it is deprotonated to the highly nucleophilic thiolate anion (R-S⁻). This thiolate is a soft nucleophile, readily participating in reactions with soft electrophiles.

Key reaction types include:

• S-Alkylation: Nucleophilic substitution reactions with alkyl halides and other substrates with good leaving groups.

• Michael (Conjugate) Addition: 1,4-addition to α,β-unsaturated carbonyl compounds.

• Thioacetal Formation: Reaction with aldehydes and ketones.

• Epoxide Ring-Opening: Nucleophilic attack on the carbon atoms of an epoxide ring.

• Oxidation: Formation of disulfides or sulfonic acids under oxidizing conditions.[1]

Reactions with Specific Electrophiles

S-Alkylation with Alkyl Halides

The S-alkylation of thiols is a fundamental method for forming thioethers (sulfides).[6] Propane-2-thiol reacts with alkyl halides, typically via an SN2 mechanism, where the thiolate anion displaces a halide.[7] This reaction is efficient for primary and secondary alkyl halides.

While specific kinetic data for propane-2-thiol is sparse in readily available literature, the reaction is known to be rapid and high-yielding. General principles of SN2 reactions apply, with rates depending on the alkyl halide (I > Br > Cl), solvent, and temperature.

Reactant 1 (Thiol)	Reactant 2 (Electrophile)	Base	Solvent	Product	Yield
Propane-2-thiol	3-chloro-propene	Not specified	Not specified	3-isopropylsulfanyl-propene	High (Implied)[1]
General Aliphatic Thiols	Various Alkyl Halides	K₂CO₃ or Et₃N	Water	Alkyl Sulfides	High[6]

This protocol is adapted from a general procedure for the S-alkylation of thiols with alkyl halides.[8][9]

Materials:

• Propane-2-thiol

• Alkyl halide (e.g., benzyl (B1604629) bromide)

• Base (e.g., Sodium Hydride (NaH) or Potassium Carbonate (K₂CO₃))

• Anhydrous solvent (e.g., Dimethylformamide (DMF) or Tetrahydrofuran (THF))

• Argon or Nitrogen for inert atmosphere

• Pentane (B18724) or other extraction solvent

• 10% Potassium Hydroxide (KOH) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• A flame-dried Schlenk flask is charged with sodium hydride (1.1 equivalents) and anhydrous DMF under an argon atmosphere.[8]

• Propane-2-thiol (1.0 equivalent) is added dropwise to the suspension at 0 °C.[8]

• The mixture is stirred until hydrogen evolution ceases, indicating the formation of the sodium thiolate.

• The alkyl halide (1.0 equivalent) is added dropwise to the reaction mixture.

• The reaction is stirred at a specified temperature (e.g., 50 °C) overnight. Progress can be monitored by Thin-Layer Chromatography (TLC).[8][9]

• Upon completion, the reaction is cooled and carefully quenched with water or a saturated ammonium (B1175870) chloride solution.

• The mixture is diluted with pentane and washed with 10% KOH solution.[8]

• The organic layer is separated, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude thioether.[8]

• The product can be further purified by flash column chromatography if necessary.

Michael Addition to α,β-Unsaturated Systems

Thiols are excellent nucleophiles for Michael (or conjugate) additions to electron-deficient alkenes, such as enones.[10] The reaction proceeds via 1,4-addition of the thiolate to the β-carbon of the Michael acceptor.[10] This reaction is highly efficient and is a cornerstone of covalent chemistry in drug development and materials science.

The sulfa-Michael addition is generally characterized by high yields. Enantioselective versions of this reaction have been developed using organocatalysts.

Thiol	Michael Acceptor	Catalyst	Temp.	Yield	Ref.
Propane-2-thiol	Enone Diester	Triaryliminophosphorane	-60 °C	High	[11]
Thiophenols	Chalcones	None (in Ionic Liquid)	RT	High	[12]

This protocol is adapted from a gram-scale asymmetric conjugate addition reaction.[11]

Materials:

• Enone diester (1.0 equiv, 3.01 mmol)

• Diethyl ether (Et₂O)

• Triaryliminophosphorane catalyst C1 (0.10 equiv)

• Propane-2-thiol (5.38 equiv)

• TFA solution in toluene (B28343) (0.5 M)

Procedure:

• A flame-dried test tube is charged with the enone diester (1.00 g, 3.01 mmol) and Et₂O (30 mL).[11]

• The reaction mixture is cooled to -60 °C using a cryogenic cooling apparatus and stirred for 15 minutes.[11]

• The triaryliminophosphorane catalyst (201 mg, 0.30 mmol) is added, followed by propane-2-thiol (1.51 mL, 16.3 mmol).[11]

• The reaction is stirred at -60 °C for 24 hours.[11]

• The reaction is quenched by adding a 0.5 M solution of TFA in toluene (1.5 mL) at -60 °C.[11]

• The crude material is purified via flash column chromatography to yield the α-sulfaketone product.[11]

Reaction with Carbonyls: Thioacetal Formation

Propane-2-thiol reacts with aldehydes and ketones to form thioacetals, which are the sulfur analogs of acetals.[7] These reactions are typically acid-catalyzed. Cyclic thioacetals formed from dithiols are particularly stable and useful as protecting groups for carbonyls.

Ring-Opening of Epoxides

Epoxides are three-membered cyclic ethers that are susceptible to ring-opening by nucleophiles due to significant ring strain.[13][14] Propane-2-thiol, particularly as its thiolate, readily opens epoxides to form β-hydroxy thioethers.

The regioselectivity of the attack depends on the reaction conditions:

• Base-catalyzed/Nucleophilic conditions: The thiolate attacks the less sterically hindered carbon of the epoxide in a classic SN2 fashion.[13][14]

• Acid-catalyzed conditions: The epoxide is first protonated. The nucleophilic attack then occurs at the more substituted carbon, as it can better stabilize the developing positive charge (a characteristic with some SN1 character).[13][14]

This protocol describes a general base-catalyzed ring-opening of an epoxide.

Materials:

• Epoxide (e.g., 1,2-epoxypropane)

• Propane-2-thiol

• Base catalyst (e.g., a tertiary amine like triethylamine, or a stronger base like sodium hydroxide)

• Solvent (e.g., THF, Methanol)

Procedure:

• Dissolve the epoxide (1.0 equivalent) and propane-2-thiol (1.1 equivalents) in the chosen solvent in a round-bottom flask.

• Add the base catalyst (0.1 equivalents for a catalytic amount, or >1.0 for stoichiometric deprotonation) to the mixture.

• Stir the reaction at room temperature or with gentle heating. The reaction is often efficient and can be monitored by TLC or NMR.

• Upon completion, the reaction mixture is worked up by washing with water or a mild acid solution to neutralize the catalyst.

• The product is extracted with an organic solvent, dried, and concentrated.

• Purification is performed by column chromatography if needed.

Conclusion

Propane-2-thiol demonstrates a robust and predictable reactivity profile with a wide range of electrophiles. Its utility is centered on the strong nucleophilicity of its corresponding thiolate anion, which enables efficient S-alkylation, Michael addition, and epoxide ring-opening reactions. These transformations are fundamental in organic synthesis and have found extensive application in the development of pharmaceuticals, polymers, and biomaterials. The protocols and data presented herein provide a foundational guide for researchers leveraging the unique chemical properties of propane-2-thiol in their work.

References

• 1. CAS 75-33-2: 2-Propanethiol | CymitQuimica [cymitquimica.com]
• 2. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Thiol - Wikipedia [en.wikipedia.org]
• 4. Showing Compound 2-Propanethiol (FDB008281) - FooDB [foodb.ca]
• 5. benchchem.com [benchchem.com]
• 6. jmaterenvironsci.com [jmaterenvironsci.com]
• 7. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 8. Page loading... [guidechem.com]
• 9. benchchem.com [benchchem.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Asymmetric Organocatalytic Sulfa-Michael Addition to Enone Diesters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Michael addition of thiols to alpha-enones in ionic liquids with and without organocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. 18.5 Reactions of Epoxides: Ring-Opening – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

A Comprehensive Technical Guide to the Vapor Pressure of 2-Propanethiol as a Function of Temperature

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the vapor pressure of 2-Propanethiol (CAS: 75-33-2), a crucial parameter for professionals in research, scientific, and drug development fields. Understanding the relationship between temperature and vapor pressure is fundamental for applications ranging from chemical process design and safety assessments to the development of volatile drug delivery systems. This document summarizes key experimental data, outlines the methodologies for its measurement, and provides a logical workflow for such experiments.

Quantitative Data Summary

The vapor pressure of 2-Propanethiol has been experimentally determined and can be accurately represented by an Antoine-like equation derived from thorough thermodynamic studies. A seminal study by McCullough et al. (1954) provides the following empirical equation for the vapor pressure (p) of 2-Propanethiol over a temperature (T) range of 10°C to 86°C[1][2]:

log₁₀(p) = 6.87734 - 1113.895 / (T + 226.157)

Where:

• p is the vapor pressure in millimeters of mercury (mmHg).

• T is the temperature in degrees Celsius (°C).

The data generated from this equation, along with experimentally reported values from commercial suppliers, are presented in the table below for ease of comparison.

Table 1: Vapor Pressure of 2-Propanethiol at Various Temperatures

Temperature (°C)	Temperature (K)	Vapor Pressure (mmHg)	Vapor Pressure (kPa)	Data Source
10.0	283.15	145.9	19.4	Calculated[1]
20.0	293.15	225.4	30.0	Calculated[1]
25.0	298.15	277.0	36.9	Calculated[1]
25.0	298.15	248.3	33.1	Experimental[3]
30.0	303.15	333.4	44.4	Calculated[1]
37.8	310.95	454.4	60.6	Calculated[1]
37.8	310.95	455.0	60.7	Experimental[4][5]
40.0	313.15	475.3	63.4	Calculated[1]
50.0	323.15	657.7	87.7	Calculated[1]
57.0 - 60.0	330.15 - 333.15	~760	~101.3	Boiling Point[4][5]
60.0	333.15	883.1	117.7	Calculated[1]

Note: The calculated values are derived from the McCullough et al. (1954) equation. The slight discrepancy between calculated and some experimental values may be attributed to differences in experimental conditions and purity of the sample.

Experimental Protocols for Vapor Pressure Measurement

The determination of vapor pressure as a function of temperature is a fundamental experiment in physical chemistry. The data presented by McCullough et al. were part of a comprehensive thermodynamic study involving precision calorimetry[1][2]. A common and illustrative method for such measurements is the static method , which involves measuring the pressure of the vapor in equilibrium with its liquid phase in a closed system at a controlled temperature.

Detailed Methodology: Static Vapor Pressure Measurement

• Sample Preparation: A high-purity sample of 2-Propanethiol is required. The sample is degassed to remove any dissolved atmospheric gases, which would otherwise contribute to the total pressure. This is typically achieved by several freeze-pump-thaw cycles. The sample is placed in a thermostated vessel connected to a pressure measurement system.

• Apparatus:

  • Sample Cell: A glass or stainless-steel container of a known volume, capable of withstanding the expected pressures and being chemically inert to 2-Propanethiol.

  • Thermostat: A precision liquid bath (e.g., water or oil bath) is used to maintain the sample cell at a constant and accurately known temperature. The stability of the temperature is critical for equilibrium.

  • Pressure Transducer: A high-accuracy pressure sensor (e.g., a capacitance manometer) is connected to the sample cell to measure the pressure of the vapor phase.

  • Vacuum System: A vacuum pump is used for the initial evacuation of the apparatus and for the degassing of the sample.

• Procedure:

  • The pure, degassed 2-Propanethiol sample is introduced into the sample cell.

  • The entire apparatus is evacuated to remove air. The sample is frozen (e.g., with liquid nitrogen) while evacuating to prevent loss of the volatile sample.

  • The sample cell is isolated from the vacuum system.

  • The thermostat is set to the desired temperature, and the system is allowed to reach thermal and phase equilibrium. This is indicated by a stable pressure reading over time.

  • Once equilibrium is established, the temperature and the total pressure (P_total) are recorded. The vapor pressure of the substance is equal to this total pressure, as the air was initially removed.

  • The temperature of the bath is then incrementally changed, and the process is repeated to obtain a series of vapor pressure measurements at different temperatures.

• Data Analysis: The resulting data (Pressure vs. Temperature) can be plotted and fitted to a thermodynamic model, such as the Antoine equation, to determine the equation's constants and the enthalpy of vaporization using the Clausius-Clapeyron equation.

Visualization of Experimental Workflow

The logical flow of the static method for vapor pressure determination is illustrated in the diagram below.

Caption: Workflow for static vapor pressure measurement.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-Propanethiol CAS 75-33-2 | 807532 [merckmillipore.com]
• 4. 2-丙硫醇 ≥97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 2-Propanethiol | 75-33-2 [chemicalbook.com]

Technical Guide: Physicochemical Properties of High-Purity Isopropyl Mercaptan

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of high-purity isopropyl mercaptan (also known as 2-propanethiol). It includes a summary of its physical properties, detailed experimental protocols for their determination, and a logical workflow for its synthesis and characterization.

Physicochemical Data Summary

Isopropyl mercaptan is a volatile, colorless liquid organosulfur compound with a characteristic strong and repulsive odor.[1] The purity of the substance is a critical factor influencing its physical properties; impurities can lead to a depression of the melting point and a broadening of the boiling point range.[2][3][4] High-purity grades, often exceeding 99%, are available and can be synthesized through various methods.[5][6]

The boiling and melting points of high-purity isopropyl mercaptan are summarized below. The slight variations in reported values can be attributed to differences in experimental conditions, such as atmospheric pressure, and residual impurities.

Table 1: Boiling and Melting Points of Isopropyl Mercaptan

Physical Property	Value (Temperature)	Notes
Boiling Point	51 - 60 °C (124 - 140 °F)	The boiling point is often cited as a range. Specific values include 51°C[7][8], 52.5°C[9], 52.6°C at 1013 hPa[10], and 57-60°C.[1][10][11]
Melting Point	-130.5 to -131 °C (-202.9 to -203.8 °F)	The melting point is consistently reported at approximately -131°C.[1][10][11][12] Values such as -130.5°C[9][10] and -130.7°C[13] are also documented.

Experimental Protocols

Accurate determination of boiling and melting points is fundamental for substance identification and purity assessment.[3][4]

This method is suitable for crystalline solids and relies on slowly heating a small sample in a capillary tube.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Glass capillary tubes (sealed at one end)

• Calibrated thermometer

• Sample of high-purity isopropyl mercaptan (frozen)

Procedure:

• Sample Preparation: Since isopropyl mercaptan is a liquid at room temperature, this determination must be performed on a frozen sample using a cryo-stage or a cold-block melting point apparatus. A small amount of the liquid is introduced into a capillary tube and then flash-frozen.

• Loading the Capillary: The frozen sample should form a packed solid of 2-3 mm in height at the bottom of the sealed capillary tube.[14]

• Apparatus Setup: Place the capillary tube into the heating block of the melting point apparatus.[3] The thermometer should be positioned to accurately measure the temperature of the block.

• Heating: Heat the sample rapidly to about 15-20°C below the expected melting point. Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.[3]

• Observation and Measurement: Record the temperature at which the first droplet of liquid appears (T1) and the temperature at which the entire solid sample has turned into a clear liquid (T2).[4] The melting point range is reported as T1-T2. For a high-purity compound, this range should be narrow (0.5-1.0°C).[2][4]

This micro-method is efficient for determining the boiling point of small quantities of liquid.[15]

Apparatus:

• Thiele tube

• Heat-resistant oil (e.g., mineral oil)

• Small-diameter test tube (Durham tube)

• Capillary tube (sealed at one end)

• Calibrated thermometer

• Bunsen burner or other heat source

Procedure:

• Sample Preparation: Add approximately 0.5 mL of isopropyl mercaptan to the small test tube.[15]

• Capillary Insertion: Place the capillary tube into the test tube with the open end submerged in the liquid and the sealed end protruding above the surface.[15]

• Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer's bulb.

• Heating: Insert the assembly into the Thiele tube, which is filled with oil to just above the side-arm.[15] Begin to gently heat the side-arm of the Thiele tube.[15] The shape of the tube promotes convection currents, ensuring uniform heating.

• Observation: As the liquid heats, the air trapped in the capillary tube will expand and exit as bubbles. Continue heating until a continuous and vigorous stream of bubbles emerges from the capillary tip.[15] This indicates the vapor pressure of the liquid has surpassed the external pressure.

• Measurement: Remove the heat source. The liquid will begin to cool. The boiling point is the temperature at which the bubbling stops and the liquid is drawn back into the capillary tube.[15] This occurs when the external pressure equals the vapor pressure of the liquid.

Visualization of Workflow

The following diagram illustrates a typical workflow for the synthesis and physicochemical characterization of high-purity isopropyl mercaptan.

Caption: Workflow for Isopropyl Mercaptan Synthesis and Characterization.

References

• 1. zhishangchem.com [zhishangchem.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. chem.ucalgary.ca [chem.ucalgary.ca]
• 4. alnoor.edu.iq [alnoor.edu.iq]
• 5. scribd.com [scribd.com]
• 6. CN101704772B - Method for preparing isopropyl mercaptan - Google Patents [patents.google.com]
• 7. cpchem.com [cpchem.com]
• 8. cpchem.com [cpchem.com]
• 9. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 10. 2-Propanethiol for synthesis 75-33-2 [sigmaaldrich.com]
• 11. chembk.com [chembk.com]
• 12. 2-Propanethiol, ≥97% (CAS 75-33-2) | Otto Chemie Pvt Ltd [ottokemi.com]
• 13. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. chem.libretexts.org [chem.libretexts.org]

A Comprehensive Technical Guide to 2-Propanethiol Reference Data from the NIST Chemistry WebBook

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a structured overview of the reference data for 2-Propanethiol (CAS Registry Number: 75-33-2) available on the National Institute of Standards and Technology (NIST) Chemistry WebBook.[1][2] All data is presented in tabular format for clarity and ease of comparison, accompanied by detailed descriptions of the experimental protocols utilized in acquiring this information.

Physicochemical and Thermochemical Data

The following tables summarize the key physicochemical and thermochemical properties of 2-Propanethiol, a compound with the chemical formula C₃H₈S and a molecular weight of 76.161.[1][2]

Gas Phase Thermochemistry Data

This data is crucial for understanding the energetic properties of 2-Propanethiol in its gaseous state.

Property	Value	Units	Method	Reference
Enthalpy of Formation (ΔfH°gas)	-73.2 ± 0.9	kJ/mol	Combustion Calorimetry	McCullough, et al., 1954
Standard Molar Entropy (S°gas)	310.37 ± 0.31	J/mol·K	Calorimetry	McCullough, et al., 1954
Molar Heat Capacity (Cp,gas)	85.44	J/mol·K	Statistical Mechanics	McCullough, et al., 1954

Experimental Protocol: Combustion Calorimetry

The enthalpy of formation of gaseous 2-Propanethiol was determined by measuring the enthalpy of combustion of the liquid state and combining it with the enthalpy of vaporization. The experiment, as detailed by McCullough, et al. (1954), involved the combustion of a high-purity sample of 2-Propanethiol in a bomb calorimeter under an excess of oxygen. The heat evolved during the combustion was measured by the temperature rise of the calorimeter system. The calorimeter was calibrated using the combustion of benzoic acid. The products of combustion were analyzed to ensure completeness. The enthalpy of vaporization was determined from vapor pressure measurements at different temperatures.

Condensed Phase Thermochemistry Data

These values describe the thermodynamic properties of 2-Propanethiol in its liquid state.

Property	Value	Units	Method	Reference
Enthalpy of Formation (ΔfH°liquid)	-102.1 ± 0.8	kJ/mol	Combustion Calorimetry	McCullough, et al., 1954
Standard Molar Entropy (S°liquid)	200.08 ± 0.20	J/mol·K	Calorimetry	McCullough, et al., 1954
Molar Heat Capacity (Cp,liquid)	133.9	J/mol·K	Calorimetry	McCullough, et al., 1954

Experimental Protocol: Adiabatic Calorimetry

The standard molar entropy and molar heat capacity of liquid 2-Propanethiol were determined using adiabatic calorimetry. As described in the work by McCullough, et al. (1954), a sample of 2-Propanethiol was placed in a calorimeter, which was then cooled to a low temperature. Heat was introduced to the sample in small, known increments, and the resulting temperature rise was measured under near-adiabatic conditions. This process was repeated over a range of temperatures to determine the heat capacity as a function of temperature. The entropy was then calculated by integrating the heat capacity divided by the temperature from absolute zero.

Phase Change Data

This section provides information on the phase transitions of 2-Propanethiol.

Property	Value	Units	Method	Reference
Boiling Point (Tb)	325.7	K	Ebulliometry	McCullough, et al., 1954
Enthalpy of Vaporization (ΔvapH)	28.9 ± 0.1	kJ/mol	Calorimetry	McCullough, et al., 1954
Melting Point (Tm)	142.9	K	Calorimetry	McCullough, et al., 1954
Enthalpy of Fusion (ΔfusH)	5.44 ± 0.02	kJ/mol	Calorimetry	McCullough, et al., 1954

Experimental Protocol: Ebulliometry and Calorimetry

The boiling point of 2-Propanethiol was determined using an ebulliometer, an apparatus that measures the boiling point of a liquid by maintaining equilibrium between the liquid and vapor phases at a controlled pressure. The enthalpy of vaporization and the enthalpy of fusion were measured using calorimetric methods, as described previously, by supplying a known amount of energy to the sample at its boiling and melting points, respectively, and measuring the amount required to complete the phase transition.

Gas Phase Ion Energetics Data

This data pertains to the energy required to ionize 2-Propanethiol and the appearance energy of its fragments in the gas phase.

Property	Value	Units	Method	Reference
Ionization Energy	9.29 ± 0.02	eV	Photoionization Mass Spectrometry	Rosenstock, et al., 1977
Appearance Energy (C₃H₇S⁺)	10.5	eV	Electron Ionization	Franklin, et al., 1969

Experimental Protocol: Photoionization and Electron Ionization Mass Spectrometry

The ionization energy of 2-Propanethiol was determined using photoionization mass spectrometry. This technique involves irradiating a gaseous sample with monochromatic photons of increasing energy. The ionization energy corresponds to the minimum photon energy at which a parent molecular ion is detected.

The appearance energy of fragment ions was measured using electron ionization mass spectrometry. In this method, gaseous 2-Propanethiol is bombarded with electrons of increasing energy. The appearance energy is the minimum electron energy required to form a specific fragment ion.

Spectroscopic Data

Spectroscopic data is fundamental for the identification and structural elucidation of 2-Propanethiol.

Infrared (IR) Spectrum

The NIST Chemistry WebBook provides a gas-phase infrared spectrum for 2-Propanethiol. The spectrum displays characteristic absorption bands corresponding to the vibrational modes of the molecule.

Experimental Protocol: Gas-Phase Infrared Spectroscopy

The gas-phase IR spectrum was obtained using a Fourier Transform Infrared (FTIR) spectrometer.[3] A sample of gaseous 2-Propanethiol was introduced into a gas cell with infrared-transparent windows. Infrared radiation was passed through the sample, and the transmitted radiation was detected. The resulting interferogram was then Fourier-transformed to produce the infrared spectrum.

Mass Spectrum

The mass spectrum of 2-Propanethiol provides information about the mass-to-charge ratio of the parent ion and its fragments, which is crucial for molecular weight determination and structural analysis.

Experimental Protocol: Electron Ionization Mass Spectrometry

The mass spectrum was obtained using a mass spectrometer with an electron ionization (EI) source.[4] Gaseous 2-Propanethiol was introduced into the ion source, where it was bombarded with a beam of 70 eV electrons. The resulting positively charged ions (parent and fragments) were then accelerated, separated by their mass-to-charge ratio in a mass analyzer, and detected.

Gas Chromatography Data

Gas chromatography is a key technique for separating and analyzing volatile compounds like 2-Propanethiol. The NIST database provides retention indices for this compound on a non-polar column.

Column Type	Active Phase	Retention Index (I)	Temperature Program	Reference
Capillary	SE-30	583	Isothermal at 333.15 K	Kováts, 1958

Experimental Protocol: Gas Chromatography

The retention index was determined using a gas chromatograph equipped with a capillary column coated with a non-polar stationary phase (SE-30). The oven temperature was maintained isothermally at 333.15 K. The retention time of 2-Propanethiol was measured and compared to the retention times of a series of n-alkanes to calculate the Kováts retention index.

Logical Workflow for Utilizing NIST WebBook Data

The following diagram illustrates a logical workflow for researchers to access and utilize the comprehensive data for 2-Propanethiol available in the NIST Chemistry WebBook.

NIST WebBook Data Utilization Workflow for 2-Propanethiol.

References

• 1. 2-Propanethiol [webbook.nist.gov]
• 2. 2-Propanethiol [webbook.nist.gov]
• 3. 2-Propanethiol [webbook.nist.gov]
• 4. 2-Propanethiol [webbook.nist.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 2-Propanethiol in Advanced Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-propanethiol in advanced organic synthesis. 2-Propanethiol, also known as isopropyl mercaptan, is a versatile organosulfur compound that serves as a potent nucleophile and a key building block in a variety of modern synthetic transformations.[1] Its applications range from classic nucleophilic substitutions to cutting-edge asymmetric catalysis and "click" chemistry.

Core Applications in Advanced Organic Synthesis

2-Propanethiol is a valuable reagent in a chemist's toolkit for the construction of complex molecules.[2] Its utility stems from the high nucleophilicity of the thiol group, which readily participates in a range of carbon-sulfur bond-forming reactions.[1] Key applications in advanced organic synthesis include:

• Thiol-Ene "Click" Chemistry: The radical-mediated addition of 2-propanethiol to alkenes provides a highly efficient and atom-economical method for the formation of thioethers. This reaction is characterized by its rapid kinetics, high yields, and tolerance to a wide array of functional groups, making it a prime example of "click" chemistry.

• Michael Addition Reactions: As a soft nucleophile, 2-propanethiol readily undergoes conjugate addition to α,β-unsaturated carbonyl compounds and other Michael acceptors. This reaction is fundamental for the construction of 1,5-dicarbonyl compounds and other valuable synthetic intermediates.

• Asymmetric Synthesis: Chiral organocatalysts can mediate the enantioselective Michael addition of 2-propanethiol to prochiral acceptors, providing access to chiral sulfides with high stereocontrol. These chiral building blocks are of significant interest in the synthesis of pharmaceuticals and other bioactive molecules.

• Deprotection Strategies: The nucleophilic nature of 2-propanethiol can be exploited for the cleavage of certain protecting groups. For instance, it can be used in the removal of the dinitrophenyl (Dnp) group from histidine residues in peptide synthesis.

• Nucleophilic Substitution Reactions: 2-Propanethiol is a classic nucleophile for SN2 reactions with alkyl halides and other electrophiles to furnish the corresponding thioethers.

Data Presentation

The following tables summarize quantitative data for key reactions involving 2-propanethiol, providing a comparative overview of reaction conditions and outcomes.

Table 1: Photoinitiated Thiol-Ene Reaction of Thiols with Alkenes

Entry	Alkene	Thiol	Initiator (mol%)	Solvent	Time (h)	Yield (%)	Reference
1	1-Octene	Thiophenol	None (Purple LED)	H₂O	21	62	[3]
2	1-Octene	Thiophenol	None (Purple LED)	CH₂Cl₂	21	80	[3]
3	1-Pentene	Thiophenol	None (Purple LED)	H₂O	21	99	[3]
4	Cyclohexene	Thiophenol	None (Purple LED)	CH₂Cl₂	21	95	[3]
5	Polystyrene-allyl	Mercaptopropionic acid	DMPA (1 equiv.)	CH₂Cl₂	4	95

Note: While specific data for 2-propanethiol in photoinitiated thiol-ene reactions is not detailed in the cited literature, the provided data for other thiols serves as a representative benchmark for this type of transformation.

Table 2: Base-Catalyzed Michael Addition of Thiols to α,β-Unsaturated Carbonyl Compounds

Entry	Michael Acceptor	Thiol	Base (mol%)	Solvent	Time (min)	Yield (%)	Reference
1	Methyl vinyl ketone	Thiophenol	None	Solvent-free	30	93	[4]
2	Cyclohexenone	Thiophenol	None	Solvent-free	45	95	[4]
3	Chalcone	Thiophenol	None	Solvent-free	60	96	[4]
4	Ethyl acrylate	Ethanethiol	Triethylamine	THF	-	-	[5]
5	Methyl vinylsulfone	Ethanethiol	Triethylamine	THF	-	-	[5]

Note: The data presented showcases the general conditions and high yields achievable in base-catalyzed or neat Michael additions of thiols.

Table 3: Organocatalyzed Asymmetric Michael Addition of 2-Propanethiol to Enone Diesters

Entry	Enone Diester	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	er	Reference
1	Diethyl 2-benzoylmalonate	C1 (10)	Et₂O	-60	24	95	97:3	[6]
2	Diethyl 2-(4-methoxybenzoyl)malonate	C1 (10)	Et₂O	-60	24	98	97:3	[6]
3	Diethyl 2-(4-nitrobenzoyl)malonate	C1 (10)	Et₂O	-60	24	92	96:4	[6]
4	Diethyl 2-cinnamoylmalonate	C1 (10)	Et₂O	-60	24	85	95:5	[6]

Catalyst C1 : Triaryliminophosphorane-thiourea organocatalyst.

Experimental Protocols

Protocol 1: Photoinitiated Thiol-Ene "Click" Reaction

This protocol describes a general method for the radical-initiated addition of 2-propanethiol to an alkene using UV irradiation.

Materials:

• Alkene (1.0 equiv)

• 2-Propanethiol (1.2 equiv)

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone, DMPA, 1-5 mol%)

• Anhydrous, degassed solvent (e.g., Dichloromethane or Tetrahydrofuran)

• Quartz reaction vessel

• UV lamp (e.g., 365 nm)

• Nitrogen or Argon source

Procedure:

• In a quartz reaction vessel, dissolve the alkene (1.0 equiv) and the photoinitiator (e.g., DMPA, 1-5 mol%) in the chosen anhydrous, degassed solvent.

• Add 2-propanethiol (1.2 equiv) to the solution.

• Seal the vessel and degas the solution by bubbling with nitrogen or argon for 15-20 minutes to remove oxygen, which can quench the radical reaction.

• Place the reaction vessel under a UV lamp and irradiate at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the resulting thioether by flash column chromatography on silica (B1680970) gel.

Caption: Radical mechanism of the photoinitiated thiol-ene reaction.

Protocol 2: Base-Catalyzed Michael Addition

This protocol outlines a general procedure for the conjugate addition of 2-propanethiol to an α,β-unsaturated carbonyl compound.

Materials:

• α,β-Unsaturated carbonyl compound (1.0 equiv)

• 2-Propanethiol (1.5 equiv)

• Base (e.g., Triethylamine (TEA) or 1,8-Diazabicycloundec-7-ene (DBU), 10-20 mol%)

• Anhydrous solvent (e.g., Tetrahydrofuran or Dichloromethane)

• Nitrogen or Argon atmosphere

Procedure:

• To a solution of the α,β-unsaturated carbonyl compound (1.0 equiv) in the chosen anhydrous solvent under a nitrogen or argon atmosphere, add the base (10-20 mol%).

• Add 2-propanethiol (1.5 equiv) dropwise to the mixture at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the Michael adduct.

Caption: Experimental workflow for the base-catalyzed Michael addition.

Protocol 3: Organocatalyzed Asymmetric Michael Addition

This protocol is adapted from the work of Matsubara and co-workers for the enantioselective addition of 2-propanethiol to enone diesters.[6]

Materials:

• Enone diester (1.0 equiv, 0.1 mmol)

• 2-Propanethiol (5.4 equiv, 1.51 mL)

• Triaryliminophosphorane-thiourea organocatalyst (C1 ) (10 mol%, 0.01 mmol)

• Anhydrous diethyl ether (Et₂O) (1.0 mL)

• Trifluoroacetic acid (TFA) solution in toluene (B28343) (0.5 M)

• Cryogenic cooling apparatus

• Nitrogen atmosphere

Procedure:

• Charge a flame-dried test tube with the enone diester (1.0 equiv, 0.1 mmol) and anhydrous Et₂O (1.0 mL) under a nitrogen atmosphere.

• Cool the reaction mixture to -60 °C using a cryogenic cooling apparatus and stir for 15 minutes.

• Add the triaryliminophosphorane-thiourea organocatalyst (C1 ) (10 mol%, 0.01 mmol).

• Add 2-propanethiol (5.4 equiv, 1.51 mL) to the cooled reaction mixture.

• Stir the reaction at -60 °C for 24 hours.

• Quench the reaction at -60 °C by adding a 0.5 M solution of TFA in toluene (50 µL).

• Allow the reaction mixture to warm to room temperature and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the enantioenriched α-sulfaketone.

Protocol 4: Deprotection of the Dinitrophenyl (Dnp) Group from Histidine

This protocol provides a representative method for the removal of the Dnp protecting group from a histidine-containing peptide using a thiol, in this case exemplified by 2-propanethiol, based on general procedures for thiolysis.[7]

Materials:

• Dnp-protected peptide-resin

• Deprotection solution: 20% 2-propanethiol (v/v) and 20% Diisopropylethylamine (DIPEA) (v/v) in Dimethylformamide (DMF)

• DMF for washing

• Reaction vessel for solid-phase synthesis

Procedure:

• Swell the Dnp-protected peptide-resin in DMF in a reaction vessel.

• Drain the DMF and add the deprotection solution to the resin.

• Gently agitate the mixture at room temperature for 1-2 hours. The solution will typically develop a yellow color as the Dnp group is cleaved.

• Drain the deprotection solution and wash the resin thoroughly with DMF (5 x 2 min) to remove the cleaved Dnp-thiol adduct and excess reagents.

• The deprotected peptide-resin is now ready for the next step in the synthesis or for cleavage from the solid support.

Caption: Nucleophilic aromatic substitution mechanism for Dnp deprotection.

Conclusion

2-Propanethiol is a readily available and highly effective reagent for a range of advanced organic transformations. Its participation in thiol-ene click chemistry, Michael additions, and asymmetric synthesis provides access to a diverse array of functionalized molecules. The protocols provided herein offer a starting point for researchers to explore the utility of 2-propanethiol in their own synthetic endeavors. As with any chemical procedure, appropriate safety precautions should be taken when handling 2-propanethiol and the other reagents described.

References

• 1. 2-Propanethiol [webbook.nist.gov]
• 2. iris.unito.it [iris.unito.it]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. Thiol-Michael addition in polar aprotic solvents: nucleophilic initiation or base catalysis? - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: 2-Propanethiol as a Nucleophile in S-Alkylation Reactions

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed application notes and experimental protocols for the use of 2-propanethiol as a potent nucleophile in S-alkylation reactions. 2-Propanethiol, also known as isopropyl mercaptan, is a valuable reagent in organic synthesis for the formation of thioethers (sulfides).[1] The thiol group's high nucleophilicity allows it to readily participate in nucleophilic substitution reactions with various electrophiles, such as alkyl halides.[1][2] This reactivity is fundamental in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs), where the introduction of an isopropylthio- moiety can be critical for biological activity.[3][4] These notes cover the reaction mechanism, detailed experimental procedures under different conditions, and a summary of reaction parameters.

Reaction Mechanism and Principles

The S-alkylation of 2-propanethiol typically proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism. The reaction is generally base-catalyzed. The base deprotonates the thiol (-SH group) to form the more nucleophilic thiolate anion ((CH₃)₂CHS⁻). This powerful nucleophile then attacks the electrophilic carbon of an alkylating agent (e.g., an alkyl halide), displacing the leaving group and forming a new carbon-sulfur bond.

The choice of base and solvent is crucial and can significantly influence the reaction rate and yield. Strong bases like sodium hydride (NaH) in aprotic polar solvents such as N,N-dimethylformamide (DMF) ensure complete formation of the thiolate, leading to high yields.[2] Milder bases like potassium carbonate (K₂CO₃) or triethylamine (B128534) (Et₃N) can also be effective, particularly in greener solvents like water, offering a more environmentally benign approach.[5][6]

Caption: General mechanism of S-alkylation of 2-propanethiol.

Applications in Drug Development

The formation of thioethers via S-alkylation is a cornerstone of medicinal chemistry. The resulting isopropylthio group can serve as a key pharmacophore or a metabolically stable isostere for other functional groups. Its introduction can modulate a compound's lipophilicity, metabolic stability, and binding affinity to biological targets. For instance, 2-propanethiol can be used to synthesize intermediates for more complex pharmaceutical compounds.[4][7] A notable example is the reaction of 2-propanethiol with 6-nitroquinoline (B147349) in the presence of sodium hydride to form 5-isopropylthio-6-nitroquinoline, a potential building block in drug discovery.

Caption: Role of 2-propanethiol S-alkylation in a drug synthesis pathway.

Experimental Protocols

The following protocols provide detailed methods for the S-alkylation of 2-propanethiol under different reaction conditions.

This protocol is suitable for a wide range of alkyl halides and typically affords high yields.[2]

Materials:

• 2-Propanethiol ((CH₃)₂CHSH)

• Alkyl halide (R-X)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-dimethylformamide (DMF)

• 10% Potassium hydroxide (B78521) (KOH) solution

• Pentane (B18724) (or other suitable extraction solvent like diethyl ether)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon), add sodium hydride (1.1 eq.). Carefully wash the NaH with dry hexanes to remove the mineral oil, decant the hexanes, and dry the NaH under vacuum.

• Add anhydrous DMF to the flask to create a suspension.

• Thiol Addition: Cool the suspension to 0 °C using an ice bath. Slowly add 2-propanethiol (1.0 eq.) dropwise to the stirred suspension. Hydrogen gas will evolve.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 30 minutes to ensure complete formation of the thiolate.

• Alkyl Halide Addition: Cool the reaction mixture back to 0 °C and add the alkyl halide (1.0-1.2 eq.) dropwise.

• Reaction Monitoring: The reaction can be stirred at room temperature or gently heated (e.g., 50 °C) overnight.[2] Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, cautiously quench the reaction by slowly adding it to a beaker of ice-water.

• Dilute the mixture with pentane and transfer to a separatory funnel. Treat with 10% KOH solution.[2]

• Separate the organic layer. Extract the aqueous layer two more times with pentane.

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude thioether.

• The product can be further purified by column chromatography or distillation if necessary.[2]

This protocol uses a milder base and water as the solvent, presenting a more environmentally friendly option.[5][6]

Materials:

• 2-Propanethiol ((CH₃)₂CHSH)

• Alkyl halide (R-X)

• Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N)

• Water

• Diethyl ether or Ethyl acetate (B1210297) for extraction

Procedure:

• Reaction Setup: In a round-bottom flask, add 2-propanethiol (1.0 eq.), the alkyl halide (1.0 eq.), and water.

• Base Addition: Add potassium carbonate (1.2 eq.) or triethylamine (1.1 eq.) to the mixture.[5]

• Reaction: Stir the mixture vigorously at room temperature. The reaction is often complete within 1-6 hours.[5] Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, transfer the mixture to a separatory funnel.

• Extract the mixture three times with diethyl ether or ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the thioether product.

• If the product is a solid, it may be isolated by simple filtration.[5] Further purification can be achieved by recrystallization or column chromatography.

Caption: General experimental workflow for S-alkylation reactions.

Quantitative Data Summary

The efficiency of S-alkylation reactions is dependent on the substrates and conditions used. The following table summarizes representative conditions for the S-alkylation of thiols.

Thiol Substrate	Alkylating Agent	Base	Solvent	Temp (°C)	Time	Yield (%)	Reference
Thiophenol	Benzyl chloride	Et₃N	Water	Room Temp	60 min	98	[5]
Thiophenol	Benzyl chloride	K₂CO₃	Water	Room Temp	60 min	95	[5]
1-Dodecanethiol	Benzyl bromide	K₂CO₃	DMF	Room Temp	30 min	95	[8]
2-Propanethiol	Generic Alkyl Halide	NaH	Anhydrous DMF	50	Overnight	High	[2]
Thiophenol	1-Bromobutane	K₂CO₃	Water	Room Temp	2.5 h	96	[5]
Cyclohexanethiol	Benzyl chloride	Et₃N	Water	Room Temp	2 h	95	[5]

Safety and Handling

• 2-Propanethiol: Is a volatile, flammable liquid with a strong, unpleasant odor.[2][7] It should be handled in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory.

• Sodium Hydride: Reacts violently with water to produce flammable hydrogen gas. It must be handled under an inert atmosphere and away from any moisture.

• Alkyl Halides: Many alkylating agents are toxic, carcinogenic, or lachrymatory. Consult the Safety Data Sheet (SDS) for each specific reagent before use.

• Reaction Quenching: Quenching reactions involving sodium hydride should be done slowly and carefully at low temperatures to control the evolution of hydrogen gas.

References

• 1. 2-Propanethiol for synthesis 75-33-2 [sigmaaldrich.com]
• 2. Page loading... [wap.guidechem.com]
• 3. nbinno.com [nbinno.com]
• 4. Page loading... [guidechem.com]
• 5. sid.ir [sid.ir]
• 6. jmaterenvironsci.com [jmaterenvironsci.com]
• 7. Page loading... [guidechem.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Novel Thioethers Using Isopropyl Mercaptan

For Researchers, Scientists, and Drug Development Professionals.

Introduction

Thioethers are a critical class of organosulfur compounds prevalent in numerous pharmaceuticals, agrochemicals, and advanced materials. The incorporation of an isopropylthio group can significantly enhance the lipophilicity and metabolic stability of a molecule, making it a valuable modification in drug discovery and development. Isopropyl mercaptan (2-propanethiol) is a readily available and highly nucleophilic reagent, serving as an excellent source for the isopropylthio moiety. This document provides detailed application notes and experimental protocols for the synthesis of novel thioethers utilizing isopropyl mercaptan. The methodologies described herein are robust and can be adapted for the synthesis of a diverse range of target molecules.

Application Notes

The synthesis of thioethers from isopropyl mercaptan can be broadly achieved through two primary pathways: nucleophilic substitution reactions and catalyzed cross-coupling reactions.

• Nucleophilic Substitution: The most common and straightforward method for the synthesis of alkyl isopropyl thioethers is the reaction of isopropyl mercaptan with an appropriate electrophile, typically an alkyl halide (bromide, chloride, or iodide) or sulfonate (tosylate, mesylate). The reaction proceeds via an S_N2 mechanism and is typically carried out in the presence of a base to deprotonate the thiol, forming the more nucleophilic thiolate anion. The choice of base and solvent is crucial for optimizing the reaction conditions and minimizing side reactions. Non-nucleophilic bases such as sodium hydride (NaH) or potassium carbonate (K₂CO₃) are often employed in polar aprotic solvents like dimethylformamide (DMF) or acetonitrile (B52724) (MeCN).

• Catalytic Thioetherification of Alcohols: A greener alternative to the use of alkyl halides is the direct reaction of isopropyl mercaptan with alcohols. This transformation requires the activation of the alcohol, which can be achieved using various catalysts. Acid catalysts, such as silica (B1680970) alumina (B75360) mixed oxides, can facilitate the dehydration reaction, particularly with benzylic and allylic alcohols. Another approach involves the use of catalysts like 1,3,5-triazo-2,4,6-triphosphorine-2,2,4,4,6,6-hexachloride (TAPC), which activates the alcohol towards nucleophilic attack by the thiol under mild, solvent-free conditions.

• Biological Relevance of Thioethers: The thioether linkage is a key structural motif in a variety of biologically active molecules. Organosulfur compounds are known to modulate various cellular signaling pathways, often through their antioxidant and anti-inflammatory properties. For instance, many sulfur-containing compounds can influence the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) and Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathways, which are central regulators of the cellular response to oxidative stress and inflammation. The synthesis of novel isopropyl thioethers, therefore, opens avenues for the discovery of new therapeutic agents targeting these and other critical biological pathways.

Experimental Protocols

Protocol 1: Synthesis of Isopropyl Benzyl (B1604629) Thioether via Nucleophilic Substitution

This protocol describes the synthesis of a representative thioether, isopropyl benzyl thioether, from isopropyl mercaptan and benzyl bromide.

Materials:

• Isopropyl mercaptan (≥98%)

• Benzyl bromide (≥98%)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous potassium carbonate (1.5 eq).

• Add anhydrous DMF to the flask to create a slurry.

• To this slurry, add isopropyl mercaptan (1.2 eq) dropwise at room temperature with vigorous stirring.

• Stir the mixture for 15-20 minutes to allow for the formation of the potassium thiolate salt.

• In a separate dropping funnel, dissolve benzyl bromide (1.0 eq) in a small amount of anhydrous DMF.

• Add the benzyl bromide solution dropwise to the reaction mixture. An exotherm may be observed.

• After the addition is complete, stir the reaction mixture at room temperature for 4-6 hours, or until thin-layer chromatography (TLC) indicates the complete consumption of the starting material.

• Upon completion, pour the reaction mixture into water and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate (B1210297) gradient to afford the pure isopropyl benzyl thioether.

Protocol 2: TAPC-Catalyzed Synthesis of an Isopropyl Thioether from an Alcohol

This protocol outlines a metal-free synthesis of a thioether from isopropyl mercaptan and a benzylic alcohol, catalyzed by TAPC.[1]

Materials:

• Isopropyl mercaptan (≥98%)

• Substituted benzyl alcohol (e.g., 4-methoxybenzyl alcohol)

• 1,3,5-Triazo-2,4,6-triphosphorine-2,2,4,4,6,6-hexachloride (TAPC)

• Dichloromethane (B109758) (for workup)

• Round-bottom flask or sealed tube

• Magnetic stirrer and stir bar

• Oil bath

Procedure:

• In a round-bottom flask or a sealed tube, combine the substituted benzyl alcohol (1.0 mmol), isopropyl mercaptan (1.2 mmol), and TAPC (0.05 mmol, 5 mol%).

• Heat the reaction mixture in an oil bath at 50 °C with stirring.

• Monitor the progress of the reaction by TLC. The reaction is typically complete within 2-4 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with dichloromethane (20 mL).

• Wash the organic solution with water (2 x 10 mL) and then with brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting crude product by flash column chromatography on silica gel to yield the pure thioether.

Data Presentation

The following tables summarize representative quantitative data for the synthesis of isopropyl thioethers based on the protocols described above.

Table 1: Synthesis of Isopropyl Thioethers via Nucleophilic Substitution

Entry	Electrophile	Base	Solvent	Time (h)	Yield (%)
1	Benzyl bromide	K₂CO₃	DMF	4	92
2	4-Nitrobenzyl bromide	K₂CO₃	DMF	3	95
3	2-Bromopropane	NaH	THF	6	78
4	Ethyl bromoacetate	K₂CO₃	Acetonitrile	5	88

Table 2: TAPC-Catalyzed Synthesis of Isopropyl Thioethers from Alcohols

Entry	Alcohol	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	Benzyl alcohol	5	50	2.5	90
2	4-Methoxybenzyl alcohol	5	50	2	94
3	Cinnamyl alcohol	5	50	3	85
4	4-Chlorobenzyl alcohol	5	50	3.5	88

Visualizations

Experimental Workflow

Caption: General workflow for the synthesis and characterization of novel thioethers.

Potential Biological Signaling Pathway

Caption: Simplified NF-κB signaling pathway, a potential target for novel thioethers.

References

• 1. TAPC-Catalyzed Synthesis of Thioethers from Thiols and Alcohols [organic-chemistry.org]

Application Note: Oxidation of 2-Propanethiol to Diisopropyl Disulfide

AN-2025-12-16

For Research Use Only.

Introduction

The oxidation of thiols to disulfides is a fundamental transformation in organic chemistry and is of significant importance in biological systems and drug development.[1][2][3] 2-Propanethiol (isopropyl mercaptan) is an organosulfur compound that can be oxidized to form diisopropyl disulfide. This disulfide linkage (–S–S–) is a key structural motif in many biologically active molecules and materials. This document provides detailed protocols for the synthesis of diisopropyl disulfide via the oxidation of 2-propanethiol using three common methods: iodine-catalyzed aerobic oxidation, hydrogen peroxide oxidation, and potassium permanganate (B83412) oxidation.

Reaction Overview

The general reaction involves the coupling of two thiol molecules to form a disulfide, which is an oxidative process where the hydrogen atoms from the sulfhydryl (-SH) groups are removed.[3]

2 R-SH → R-S-S-R + 2 H⁺ + 2 e⁻

Specifically, for 2-propanethiol:

2 (CH₃)₂CHSH + [Oxidizing Agent] → (CH₃)₂CH-S-S-CH(CH₃)₂ + Byproducts

Below is a visual representation of this chemical transformation.

References

• 1. Disulfide - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: 2-Propanethiol as a Chain Transfer Agent in Radical Polymerization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-propanethiol as a chain transfer agent (CTA) in radical polymerization. This document includes key data, detailed experimental protocols for determining its effectiveness, and visualizations to illustrate the underlying principles and workflows. 2-Propanethiol is a valuable tool for controlling polymer molecular weight, which is a critical parameter in the design of polymers for various applications, including drug delivery systems and biomaterials.

Introduction to Chain Transfer in Radical Polymerization

In radical polymerization, chain transfer is a crucial reaction that controls the molecular weight of the resulting polymer.[1] A chain transfer agent, such as 2-propanethiol, interrupts the propagation of a growing polymer chain by donating an atom (in this case, a hydrogen atom from the thiol group) to the active radical end. This terminates the polymer chain and creates a new radical on the chain transfer agent, which can then initiate a new polymer chain. The overall process leads to a larger number of shorter polymer chains, thus reducing the average molecular weight.[1]

The efficiency of a chain transfer agent is quantified by its chain transfer constant (Ctr), which is the ratio of the rate constant of chain transfer (ktr) to the rate constant of propagation (kp). A higher Ctr value indicates a more effective chain transfer agent.

Physicochemical Properties of 2-Propanethiol

Property	Value
Synonyms	Isopropyl mercaptan, 2-Propylmercaptan
CAS Number	75-33-2
Molecular Formula	C3H8S
Molecular Weight	76.16 g/mol
Boiling Point	57-60 °C
Density	0.814 g/mL at 25 °C

Quantitative Data: Chain Transfer Constants of 2-Propanethiol

The chain transfer constant (Ctr) of 2-propanethiol is dependent on the monomer being polymerized and the reaction temperature. The following table summarizes the known Ctr value for 2-propanethiol with methyl methacrylate (B99206) (MMA) and provides context with Ctr values of other thiols for different monomers.

Monomer	Chain Transfer Agent	Chain Transfer Constant (Ctr)	Temperature (°C)	Reference
Methyl Methacrylate (MMA)	2-Propanethiol	0.38	60	[2]
Styrene (B11656)	t-Butyl Mercaptan	3.1	60	[3]
Vinyl Acetate (B1210297)	n-Dodecanethiol	223	60	[4]

Experimental Protocols

Protocol for Determining the Chain Transfer Constant (Ctr) of 2-Propanethiol using the Mayo Method

The Mayo method is a widely used technique to determine the chain transfer constant of a CTA.[4] It involves running a series of polymerizations with varying concentrations of the chain transfer agent while keeping the monomer and initiator concentrations constant. The number-average degree of polymerization (Xn) is then determined for each polymer sample.

The Mayo equation is as follows:

1/Xn = 1/Xn,0 + Ctr * ([CTA] / [M])

where:

• Xn is the number-average degree of polymerization in the presence of the CTA.

• Xn,0 is the number-average degree of polymerization in the absence of the CTA.

• Ctr is the chain transfer constant.

• [CTA] is the concentration of the chain transfer agent (2-propanethiol).

• [M] is the concentration of the monomer.

A plot of 1/Xn versus [CTA]/[M] yields a straight line with a slope equal to Ctr.

Materials:

• Monomer (e.g., Methyl Methacrylate, Styrene, or Vinyl Acetate), inhibitor removed

• 2-Propanethiol (Chain Transfer Agent)

• Radical Initiator (e.g., Azobisisobutyronitrile - AIBN, or Benzoyl Peroxide - BPO)

• Solvent (if applicable, e.g., toluene (B28343) for styrene, or bulk polymerization for MMA and vinyl acetate)

• Nitrogen or Argon gas for inert atmosphere

• Schlenk flasks or similar reaction vessels with magnetic stir bars

• Constant temperature oil bath

• Methanol or other non-solvent for polymer precipitation

• Vacuum oven for drying

• Gel Permeation Chromatography (GPC) or Size Exclusion Chromatography (SEC) for molecular weight determination

Procedure:

• Monomer Purification: Remove the inhibitor from the monomer by passing it through a column of basic alumina (B75360) or by washing with an aqueous NaOH solution followed by drying.[5]

• Preparation of Reaction Mixtures:

  • Prepare a series of reaction vessels. One vessel will be a control with no 2-propanethiol.

  • To each vessel, add a constant amount of purified monomer and initiator. The initiator concentration should be kept low to ensure that the primary mode of chain termination is through chain transfer. A typical initiator concentration is in the range of 0.01 to 0.1 mol%.

  • To the experimental vessels, add varying, known amounts of 2-propanethiol. The ratio of [CTA]/[M] should typically range from 0 to a value that gives a significant reduction in molecular weight.

• Degassing: Deoxygenate the reaction mixtures by bubbling with nitrogen or argon for 15-30 minutes, or by performing several freeze-pump-thaw cycles. Oxygen is an inhibitor of radical polymerization.

• Polymerization:

  • Place the sealed reaction vessels in a constant temperature oil bath preheated to the desired reaction temperature (e.g., 60-80 °C).

  • Stir the reaction mixtures for a predetermined time. It is crucial to stop the polymerization at low monomer conversion (typically <10%) to ensure that the concentrations of monomer and CTA remain relatively constant.[6]

• Polymer Isolation:

  • Terminate the polymerization by rapidly cooling the reaction vessels in an ice bath and exposing the contents to air.

  • Precipitate the polymer by slowly pouring the reaction mixture into a large excess of a stirred non-solvent (e.g., methanol).

  • Collect the precipitated polymer by filtration.

• Purification and Drying:

  • Wash the polymer with fresh non-solvent to remove any unreacted monomer, initiator, and CTA.

  • Dry the polymer in a vacuum oven at a moderate temperature until a constant weight is achieved.

• Molecular Weight Analysis:

  • Determine the number-average molecular weight (Mn) of each polymer sample using GPC/SEC.

  • Calculate the number-average degree of polymerization (Xn) using the formula: Xn = Mn / Mmonomer, where Mmonomer is the molecular weight of the monomer unit.

• Data Analysis:

  • Plot 1/Xn as a function of [CTA]/[M].

  • Perform a linear regression on the data points. The slope of the resulting line is the chain transfer constant, Ctr.

Example Protocol: Bulk Polymerization of Methyl Methacrylate (MMA) with 2-Propanethiol

Materials:

• Methyl Methacrylate (MMA), inhibitor removed

• 2-Propanethiol

• AIBN (Azobisisobutyronitrile)

• Methanol

• Schlenk flasks, stir bars, oil bath, vacuum oven, GPC

Procedure:

• Prepare five Schlenk flasks.

• To each flask, add 10 mL of purified MMA (approx. 9.35 g, 0.0934 mol) and 0.015 g of AIBN (9.1 x 10-5 mol).

• To flasks 2-5, add the following amounts of 2-propanethiol:

  • Flask 2: 0.035 g (4.6 x 10-4 mol)

  • Flask 3: 0.070 g (9.2 x 10-4 mol)

  • Flask 4: 0.105 g (1.38 x 10-3 mol)

  • Flask 5: 0.140 g (1.84 x 10-3 mol)

• Degas the mixtures with nitrogen for 20 minutes.

• Place the flasks in an oil bath at 60 °C and stir for 1 hour (aim for <10% conversion).

• Follow the polymer isolation, purification, and analysis steps as described in Protocol 4.1.

Visualizations

Caption: Mechanism of radical polymerization with 2-propanethiol as a chain transfer agent.

Caption: Experimental workflow for determining the chain transfer constant using the Mayo plot method.

Conclusion

2-Propanethiol is an effective chain transfer agent for controlling the molecular weight of polymers synthesized via radical polymerization. Its efficiency, as quantified by the chain transfer constant, varies depending on the monomer used. The provided protocols offer a robust framework for researchers to determine the Ctr of 2-propanethiol in their specific polymerization systems, enabling precise control over polymer properties for advanced applications in drug development and materials science.

References

• 1. Chain transfer - Wikipedia [en.wikipedia.org]
• 2. cpsm.kpi.ua [cpsm.kpi.ua]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. chemie.uni-bonn.de [chemie.uni-bonn.de]
• 5. terrificscience.org [terrificscience.org]
• 6. scribd.com [scribd.com]

Application Notes and Protocols for 2-Propanethiol in Agrochemical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2-propanethiol and its derivatives as key intermediates in the synthesis of organophosphate agrochemicals. The protocols outlined below are intended for research and development purposes and should be conducted by trained professionals in a controlled laboratory setting.

Introduction: The Role of Thiols in Agrochemicals

2-Propanethiol and its structural isomer, 2-methyl-2-propanethiol (tert-butyl mercaptan), are crucial building blocks in the synthesis of a class of potent organophosphate insecticides and nematicides. The presence of the thiol (-SH) group provides a reactive center for the formation of sulfur-phosphorus bonds, which are characteristic of many active agrochemical ingredients. These compounds primarily function as acetylcholinesterase (AChE) inhibitors, disrupting the nervous systems of pests.

This document focuses on the synthesis of two prominent agrochemicals:

• Terbufos: An insecticide and nematicide synthesized from 2-methyl-2-propanethiol.

• Ethoprop: A nematicide and insecticide synthesized from 1-propanethiol (B107717) (a close structural analog of 2-propanethiol, with similar reactivity principles).

Synthesis of Key Agrochemicals

Terbufos, chemically known as S-[(tert-butylthio)methyl] O,O-diethyl phosphorodithioate (B1214789), is synthesized via a condensation reaction involving 2-methyl-2-propanethiol, O,O-diethyl phosphorodithioic acid, and formaldehyde (B43269).[1]

Synthesis Pathway:

The overall reaction involves the acid-catalyzed reaction of O,O-diethyl phosphorodithioic acid with formaldehyde and 2-methyl-2-propanethiol (tert-butylthiol) to form Terbufos.[1] Formaldehyde acts as a one-carbon linker between the sulfur atom of the phosphorodithioic acid and the sulfur atom of the thiol.[1]

Caption: Synthesis pathway of Terbufos.

Experimental Protocol: Synthesis of Terbufos

This protocol is based on the acid-catalyzed condensation reaction.[1]

Materials and Reagents:

• 2-Methyl-2-propanethiol (tert-butylthiol)

• O,O-Diethyl phosphorodithioic acid

• Formaldehyde (37% aqueous solution)

• Concentrated Hydrochloric Acid (catalyst)

• Toluene (B28343)

• Anhydrous Sodium Sulfate

• Saturated Sodium Bicarbonate Solution

• Brine

Procedure:

• In a reaction vessel equipped with a stirrer and cooling capabilities, combine O,O-diethyl phosphorodithioic acid and 2-methyl-2-propanethiol in toluene.

• Cool the mixture to 0-5 °C.

• Slowly add concentrated hydrochloric acid as a catalyst while maintaining the low temperature.

• Add the formaldehyde solution dropwise to the stirred mixture over 1-2 hours, ensuring the temperature does not exceed 10 °C.[1]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours.

• Transfer the mixture to a separatory funnel and remove the aqueous layer.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude Terbufos.

• The crude product can be purified by vacuum distillation.

Quantitative Data for Terbufos Synthesis

Parameter	Value	Reference
Reactants	2-Methyl-2-propanethiol, O,O-Diethyl phosphorodithioic acid, Formaldehyde	[1]
Catalyst	Concentrated Hydrochloric Acid	[1]
Solvent	Toluene	[1]
Reaction Temperature	0-10 °C (addition), then room temperature	[1]
Reaction Time	1-2 hours (addition), 4-6 hours (stirring)	[1]

Ethoprop, or O-ethyl S,S-dipropyl phosphorodithioate, can be synthesized from 1-propanethiol. A patented method involves the reaction of O,O-diethyl S-n-propyl phosphorodithioate with dimethylamine, followed by alkylation with 1-bromopropane (B46711).[2]

Synthesis Pathway:

This synthesis proceeds in two main stages: a rearrangement of an intermediate followed by an alkylation step.

Caption: Synthesis pathway of Ethoprop.

Experimental Protocol: Synthesis of Ethoprop

This protocol is derived from a patented synthesis method.[2]

Materials and Reagents:

• O,O-Diethyl S-n-propyl phosphorodithioate

• Dimethylamine

• 1-Bromopropane

• Phase-transfer catalyst (e.g., Tetrabutylammonium bromide)

• Solvent (as specified in the patent, if any)

Procedure:

• Rearrangement: React O,O-diethyl S-n-propyl phosphorodithioate with dimethylamine. The specific conditions for the ammonia separation and rearrangement (temperature, pressure, and solvent) should be followed as detailed in the patent literature.[2]

• Alkylation: To the product from the previous step, add a phase-transfer catalyst.

• Heat the mixture to 30-60 °C.

• Drip in 1-bromopropane over 0.5-2.5 hours while maintaining the temperature.

• Continue the reaction for an additional 2-7 hours at 30-60 °C.

• Cool the reaction to room temperature and allow the layers to separate.

• Wash the organic layer.

• Remove low-boiling point substances under reduced pressure to obtain Ethoprop.

Quantitative Data for Ethoprop Synthesis

Parameter	Value	Reference
Starting Material	O,O-Diethyl S-n-propyl phosphorodithioate	[2]
Reagents	Dimethylamine, 1-Bromopropane	[2]
Catalyst	Phase-transfer catalyst (e.g., Tetrabutylammonium bromide)	[2]
Reaction Temperature	30-60 °C (Alkylation)	[2]
Reaction Time	2.5-9.5 hours (Alkylation)	[2]

Synthesis of a Key Precursor: O,O-Diethyl Phosphorodithioic Acid

The common precursor for both Terbufos and Ethoprop is O,O-diethyl phosphorodithioic acid. This intermediate is typically synthesized from phosphorus pentasulfide and ethanol.[3]

Synthesis Pathway:

Caption: Synthesis of O,O-Diethyl phosphorodithioic acid.

Experimental Protocol: Synthesis of O,O-Diethyl Phosphorodithioic Acid

This protocol describes the reaction of phosphorus pentasulfide with ethanol.[3]

Materials and Reagents:

• Phosphorus pentasulfide (P₄S₁₀)

• Absolute Ethanol

• Toluene (optional)

• Reaction flask with reflux condenser and gas outlet

Procedure:

• In a well-ventilated fume hood, charge a reaction flask with absolute ethanol.

• While stirring, slowly and in portions, add phosphorus pentasulfide to the ethanol. Caution: The reaction is exothermic and generates toxic hydrogen sulfide (H₂S) gas, which must be properly scrubbed.[3]

• Maintain the reaction temperature between 60-80 °C. For less reactive alcohols, toluene can be used as a solvent to achieve a higher reaction temperature (around 110°C).[3]

• Continue the reaction with vigorous stirring until the evolution of hydrogen sulfide ceases (several hours).

Quantitative Data for O,O-Diethyl Phosphorodithioic Acid Synthesis

Parameter	Value	Reference
Reactants	Phosphorus pentasulfide, Ethanol	[3]
Solvent (optional)	Toluene	[3]
Reaction Temperature	60-80 °C (in Ethanol), ~110 °C (in Toluene)	[3]
Byproduct	Hydrogen Sulfide (H₂S)	[3]
Reported Yield	>90%	[4]

Experimental Workflows

General Workflow for Agrochemical Synthesis:

Caption: General experimental workflow.

Disclaimer: These protocols are intended for informational purposes for qualified researchers. All laboratory work should be conducted with appropriate safety precautions, including the use of personal protective equipment and adherence to all institutional and governmental regulations.

References

• 1. benchchem.com [benchchem.com]
• 2. CN1238360C - Process for preparing ethoprophos - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. DK166086B - METHOD OF PREPARING DITHIOPHOSPHORIC ACID-0,0 DIESTER - Google Patents [patents.google.com]

Application Note: Quantification of Sulfur Compounds in Light Petroleum Products Using 2-Propanethiol as an Analytical Standard

Introduction

The accurate quantification of sulfur compounds in petroleum products is crucial for regulatory compliance, catalyst protection in refining processes, and ensuring final product quality.[1][2][3][4][5] Thiols, such as 2-propanethiol (isopropyl mercaptan), are common sulfur species found in light petroleum fractions.[6][7] This application note details a robust and reproducible method for the determination of volatile sulfur compounds in light petroleum liquids using gas chromatography with a sulfur-selective detector, employing 2-propanethiol as a key analytical standard. The methodology is consistent with the principles outlined in ASTM D5623.[1][3][5][6][8][9][10]

This document provides a comprehensive protocol for sample preparation, calibration with a 2-propanethiol standard, and analysis using Gas Chromatography with a Sulfur Chemiluminescence Detector (GC-SCD). Performance data, including linearity and detection limits, are presented to demonstrate the method's validity.

Materials and Methods

Instrumentation

• Gas Chromatograph (GC): Agilent 7890B GC system (or equivalent)[8]

• Detector: Agilent 8355 Sulfur Chemiluminescence Detector (SCD) (or equivalent)[1][8]

• Autosampler: Agilent 7693A Automatic Liquid Sampler (or equivalent)[9]

• Column: Agilent J&W DB-Sulfur SCD (60 m x 0.32 mm, 4.2 µm film thickness) or Agilent DB-1 (30 m x 0.32 mm, 1 µm film thickness)[1][8]

• Inlet: Deactivated split/splitless inlet[8]

Reagents and Standards

• 2-Propanethiol (CAS 75-33-2): Analytical standard grade (≥97.0%)

• Solvent: Isooctane (B107328) or Toluene (GC grade)

• Pressurized Gases: Helium (carrier gas), Hydrogen, and Air (detector gases) of high purity.

Experimental Workflow

The overall workflow for the quantitative analysis of sulfur compounds using 2-propanethiol as a standard is depicted in the following diagram.

Caption: Workflow for quantitative analysis of sulfur compounds.

Experimental Protocols

Protocol 1: Preparation of 2-Propanethiol Calibration Standards

• Stock Standard Preparation (e.g., 1000 ppm):

  • Accurately weigh approximately 100 mg of neat 2-propanethiol into a 100 mL volumetric flask.

  • Dilute to the mark with isooctane.

  • Calculate the exact concentration in ppm (w/w). Due to the volatility and instability of thiols, handle standards with care.[11]

• Working Standard Preparation (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 ppm):

  • Perform serial dilutions of the stock standard with isooctane to prepare a series of working standards.

  • For example, to prepare a 10 ppm standard, dilute 1 mL of the 1000 ppm stock standard to 100 mL with isooctane.

  • Store all standards in tightly sealed amber vials at 4°C when not in use.

Protocol 2: Sample Preparation

• Accurately weigh a known amount of the light petroleum sample into a volumetric flask.

• Dilute the sample with isooctane to a final volume that will place the expected sulfur compound concentrations within the calibration range.

• If necessary, filter the diluted sample through a 0.45 µm PTFE syringe filter to remove any particulate matter.

Protocol 3: GC-SCD Analysis

• Instrument Setup:

  • Install the appropriate GC column and condition it according to the manufacturer's instructions.

  • Set the GC and SCD parameters as detailed in Table 1. An inert flow path is crucial for the analysis of reactive sulfur compounds.[1][2]

• Calibration Curve Generation:

  • Inject each of the 2-propanethiol working standards into the GC-SCD system.

  • Obtain the peak area for the 2-propanethiol peak in each chromatogram.

  • Plot the peak area versus the concentration of 2-propanethiol to generate a calibration curve.

• Sample Analysis:

  • Inject the prepared petroleum sample into the GC-SCD system.

  • Identify and quantify the 2-propanethiol peak and other sulfur compounds based on their retention times and the calibration curve. The equimolar response of the SCD allows for the quantification of other sulfur compounds using the calibration of a single compound like 2-propanethiol.[2][11]

Table 1: GC-SCD Operating Conditions

Parameter	Value
Inlet	Split/Splitless
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	10:1
Oven Program
Initial Temperature	40 °C, hold for 5 min
Ramp Rate	10 °C/min
Final Temperature	250 °C, hold for 5 min
Carrier Gas	Helium
Flow Rate	2.0 mL/min (constant flow)
SCD Detector
Burner Temperature	800 °C
Redox Temperature	1000 °C
H₂ Flow Rate	40 mL/min
Air Flow Rate	10 mL/min

Results and Discussion

Calibration and Linearity

A calibration curve for 2-propanethiol was generated using the standards prepared in Protocol 1. The detector response was found to be linear over the concentration range of 0.1 to 10 ppm. A summary of the quantitative performance is provided in Table 2. The high coefficient of determination (R²) demonstrates the excellent linearity of the method.

Table 2: Quantitative Performance Data for 2-Propanethiol

Parameter	Result
Calibration Range	0.1 - 10.0 ppm (w/w)
Coefficient of Determination (R²)	> 0.999[9]
Limit of Detection (LOD)	~2 ppb[8]
Limit of Quantitation (LOQ)	~7 ppb
Repeatability (%RSD, n=5)	< 5%

Note: LOD and LOQ are estimated based on signal-to-noise ratios of 3:1 and 10:1, respectively. The practical LOD is reported to be around 2 ppb.[8]

Sample Analysis

A sample of light petroleum naphtha was analyzed using the developed method. The chromatogram showed the presence of 2-propanethiol and other sulfur compounds. The concentration of 2-propanethiol in the original sample was determined to be 2.3 ppm (w/w). The equimolar response of the SCD allows for the estimation of the total sulfur content by summing the concentrations of all identified sulfur peaks.[2][11]

Conclusion

This application note presents a detailed and reliable method for the quantitative analysis of 2-propanethiol and other volatile sulfur compounds in light petroleum products using GC-SCD. The use of 2-propanethiol as an analytical standard provides excellent linearity and sensitivity, with detection limits in the low parts-per-billion range. The detailed protocols and workflow are suitable for implementation in quality control and research laboratories within the petroleum industry. The inertness of the sample flow path is critical for achieving accurate and repeatable results for reactive sulfur species.[1][2]

References

• 1. agilent.com [agilent.com]
• 2. agilent.com [agilent.com]
• 3. mtb.es [mtb.es]
• 4. azom.com [azom.com]
• 5. gcms.cz [gcms.cz]
• 6. ASTM D5623 – Sulfur Compounds in Light Petroleum Liquids by Sulfur Selective Detection [applications.wasson-ece.com]
• 7. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. perlan.com.pl [perlan.com.pl]
• 10. Sulfur Analysis by GC-SCD using Shimadzu’s SCD-2030 for ASTM D5504, D5623, and D7011 | PDF [slideshare.net]
• 11. americanlaboratory.com [americanlaboratory.com]

Application Notes and Protocols for the Analytical Determination of 2-Propanethiol in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Propanethiol (also known as isopropyl mercaptan) is a volatile sulfur compound with a characteristic strong, unpleasant odor. Its presence in the environment can be indicative of industrial pollution, natural gas leaks, or anaerobic degradation of organic matter. Accurate and sensitive detection of 2-propanethiol in environmental matrices such as air, water, and soil is crucial for environmental monitoring, public health protection, and industrial hygiene. These application notes provide detailed protocols for the analysis of 2-propanethiol using gas chromatography (GC) coupled with sulfur-selective detectors or mass spectrometry (MS).

Analytical Methods Overview

The primary analytical technique for the determination of 2-propanethiol is gas chromatography, owing to its high separation efficiency for volatile compounds. For enhanced sensitivity and selectivity towards sulfur-containing molecules, sulfur-specific detectors such as the Flame Photometric Detector (FPD), Sulfur Chemiluminescence Detector (SCD), or a Pulsed Flame Photometric Detector (PFPD) are recommended. Gas Chromatography-Mass Spectrometry (GC-MS) provides definitive identification and quantification.

Sample preparation is critical and varies depending on the matrix:

• Air Samples: Active sampling through sorbent tubes or filters impregnated with a stabilizing agent, followed by thermal or solvent desorption.

• Water Samples: Purge and Trap (P&T) or Headspace (HS) sampling to extract the volatile 2-propanethiol from the aqueous matrix.

• Soil and Sediment Samples: Headspace Solid-Phase Microextraction (HS-SPME) or static headspace analysis after sample equilibration.

Quantitative Data Summary

The following tables summarize the quantitative performance data for the analytical methods described.

Table 1: Gas Chromatography (GC) Method Performance for 2-Propanethiol

Parameter	GC-SCD	GC-FPD/PFPD	GC-MS
Linearity Range	0.1 - 100 ppm (w/w)[1]	0.1 - 100 ppmv[2]	Analyte Dependent
**Coefficient of Determination (R²) **	>0.9999[1]	>0.99	>0.995
Method Detection Limit (MDL)	< 10 ppb[3]	~50 ppb[4]	Analyte & Matrix Dependent
Repeatability (%RSD, n=5)	< 7% at 0.1 ppm[1]	Method Dependent	Method Dependent

Table 2: Sample Preparation Method Performance for Volatile Sulfur Compounds

Parameter	Purge and Trap (Water)	Headspace SPME (Soil/Water)
Applicable Analytes	Volatile Organic Compounds	Volatile & Semi-Volatile Compounds
Typical Recovery	80 - 120%	Analyte & Fiber Dependent
Relative Standard Deviation (RSD)	< 15%	< 10%[5]
Limit of Detection (LOD)	Low ng/L to µg/L range	Low µg/L range[4]

Experimental Protocols

Protocol 1: Analysis of 2-Propanethiol in Air Samples

This protocol is adapted from the principles of NIOSH Method 2542 for mercaptans.[6][7][8][9]

1. Sample Collection:

• Sampler Preparation: Use a glass fiber filter (37-mm) impregnated with mercuric acetate, housed in a two-piece filter cassette.

• Sampling: Connect the cassette to a personal sampling pump and sample air at a known flow rate between 0.1 and 0.2 L/min. The total sample volume should be between 10 and 150 L.

• Sample Storage: After sampling, cap the cassette and protect it from light. Samples are stable for at least 3 weeks at 25 °C.

2. Sample Preparation (Solvent Extraction):

• Fold the sample filter and place it in a separatory funnel.

• Add 20 mL of 25% (v/v) hydrochloric acid and 5 mL of 1,2-dichloroethane (B1671644) to the funnel.

• Shake vigorously for 2 minutes to extract the derivatized mercaptan into the organic phase.

• Allow the phases to separate and collect the 1,2-dichloroethane layer for analysis.

3. GC-FPD Analysis:

• Gas Chromatograph: Equipped with a Flame Photometric Detector (FPD) in sulfur mode.

• Column: DB-1 fused-silica capillary column (30 m x 0.25 mm ID, 1 µm film thickness) or equivalent.

• Injector Temperature: 250 °C.

• Detector Temperature: 250 °C.

• Oven Temperature Program: 30 °C for 2 min, then ramp to 200 °C at 15 °C/min.

• Carrier Gas: Helium at 1.0 mL/min.

• Injection Volume: 1 µL.

4. Calibration and Quantification:

• Prepare a series of calibration standards of 2-propanethiol in 1,2-dichloroethane.

• Analyze the standards to generate a calibration curve.

• Quantify the 2-propanethiol concentration in the sample extracts against the calibration curve.

Protocol 2: Analysis of 2-Propanethiol in Water Samples by Purge and Trap GC-MS

This protocol is based on the principles of EPA methods for volatile organic compounds in water.[10][11][12]

1. Sample Collection and Preservation:

• Collect water samples in 40 mL vials with zero headspace.

• Preserve the sample by adding a dechlorinating agent (if residual chlorine is present) and acidifying to pH <2 with hydrochloric acid.

• Store samples at 4 °C until analysis.

2. Purge and Trap System:

• Purge Gas: Helium at a flow rate of 40 mL/min.

• Purge Time: 11 minutes.

• Purge Temperature: Ambient or slightly elevated (e.g., 40 °C).

• Trap: Vocarb 3000 or equivalent.

• Desorption Temperature: 250 °C.

• Desorption Time: 2 minutes.

• Bake Temperature: 260 °C.

3. GC-MS Analysis:

• Gas Chromatograph: Coupled to a Mass Spectrometer.

• Column: Rtx-VMS (30 m x 0.25 mm ID, 1.4 µm film thickness) or equivalent.

• Oven Temperature Program: 35 °C for 2 min, ramp to 80 °C at 10 °C/min, then ramp to 200 °C at 20 °C/min.

• Carrier Gas: Helium at a constant flow.

• Mass Spectrometer: Scan range of 35-300 amu in Electron Ionization (EI) mode.

• Quantification Ion for 2-Propanethiol: m/z 76 (molecular ion), with confirming ions m/z 43 and 41.

4. Calibration and Quantification:

• Prepare aqueous calibration standards of 2-propanethiol.

• Analyze the standards using the P&T-GC-MS system to construct a calibration curve.

• Analyze samples and quantify the 2-propanethiol concentration.

Protocol 3: Analysis of 2-Propanethiol in Soil and Sediment Samples by Headspace SPME-GC-MS

1. Sample Preparation:

• Place 5 g of the soil or sediment sample into a 20 mL headspace vial.

• Add a known amount of internal standard.

• Seal the vial with a PTFE-lined septum.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• SPME Fiber: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended for broad-range volatile sulfur compounds.[5][13]

• Incubation Temperature: 60 °C.

• Incubation Time: 15 minutes.

• Extraction Time: 30 minutes.

3. GC-MS Analysis:

• Gas Chromatograph: Coupled to a Mass Spectrometer.

• Injector: Split/splitless injector at 250 °C in splitless mode for desorption.

• Desorption Time: 2 minutes.

• Column: DB-WAX (60 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Oven Temperature Program: 50 °C for 2 min, ramp to 210 °C at 2.5 °C/min, hold for 2 min.

• Carrier Gas: Helium at 1.0 mL/min.

• Mass Spectrometer: Scan range of 35-300 amu in EI mode.

• Quantification Ion for 2-Propanethiol: m/z 76, with confirming ions m/z 43 and 41.

4. Calibration and Quantification:

• Prepare a set of blank soil samples spiked with known concentrations of 2-propanethiol to create a matrix-matched calibration curve.

• Analyze the calibration standards and samples under the same HS-SPME-GC-MS conditions.

• Quantify the 2-propanethiol concentration in the samples.

Visualizations

Caption: Workflow for 2-Propanethiol Analysis in Air Samples.

Caption: Workflow for 2-Propanethiol Analysis in Water Samples.

References

• 1. gcms.cz [gcms.cz]
• 2. epa.gov [epa.gov]
• 3. gassite.com [gassite.com]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. Frontiers | Profiles of volatile sulfur compounds in various vegetables consumed in Korea using HS-SPME-GC/MS technique [frontiersin.org]
• 6. cdc.gov [cdc.gov]
• 7. Page:NIOSH Manual of Analytical Methods - 2542.pdf/3 - Wikisource, the free online library [en.wikisource.org]
• 8. Page:NIOSH Manual of Analytical Methods - 2542.pdf/1 - Wikisource, the free online library [en.wikisource.org]
• 9. Page:NIOSH Manual of Analytical Methods - 2542.pdf/2 - Wikisource, the free online library [en.wikisource.org]
• 10. glsciences.eu [glsciences.eu]
• 11. A 12-Minute Purge and Trap GC/MS Analysis for Volatiles [restek.com]
• 12. agilent.com [agilent.com]
• 13. Development of the Method for Determination of Volatile Sulfur Compounds (VSCs) in Fruit Brandy with the Use of HS–SPME/GC–MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 2-Propanethiol in Food and Beverage Matrices by GC-MS

Abstract

This application note provides a detailed protocol for the identification and quantification of 2-propanethiol in various food and beverage matrices using Gas Chromatography-Mass Spectrometry (GC-MS). 2-Propanethiol, an alkylthiol, is a potent volatile sulfur compound that can significantly impact the aroma profile of consumer products, contributing both desirable and undesirable notes.[1] The methodology described herein utilizes headspace solid-phase microextraction (HS-SPME) for sample preparation, followed by GC-MS analysis. For enhanced sensitivity and selectivity, an optional derivatization step is also detailed. This protocol is intended for researchers, scientists, and quality control professionals in the food and beverage industry.

Introduction

Volatile sulfur compounds (VSCs) are crucial components of the aroma profiles of many foods and beverages, including onions, garlic, coffee, wine, and beer.[2][3] Due to their low odor thresholds, even trace amounts of these compounds can have a significant sensory impact.[4] 2-Propanethiol (isopropyl mercaptan) has been detected in foods such as garden onions and potatoes.[1] Accurate and sensitive analytical methods are therefore essential for quality control, product development, and sensory analysis.

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and semi-volatile compounds in complex matrices.[5] When coupled with headspace solid-phase microextraction (HS-SPME), it offers a sensitive and often solvent-free method for the extraction of aroma compounds.[6] However, the analysis of thiols can be challenging due to their reactivity, volatility, and potential for matrix interference.[5][7][8] This protocol addresses these challenges through optimized sample preparation and analytical conditions. For challenging matrices or ultra-trace level detection, derivatization can be employed to improve chromatographic behavior and detector response.[9][10]

Experimental Protocol

This protocol is a comprehensive guide for the analysis of 2-propanethiol. It is recommended to optimize specific parameters for each unique matrix.

Sample Preparation (HS-SPME)

Headspace solid-phase microextraction is a widely used technique for the extraction of volatile compounds from solid and liquid samples.

• Apparatus and Materials:

  • GC-MS system with a split/splitless injector

  • HS-SPME autosampler (or manual holder)

  • SPME fibers: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended for broad-range VSC analysis.[3]

  • 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

  • Heating block or water bath with agitation capabilities

  • Sodium chloride (NaCl)

  • Ethylenediaminetetraacetic acid (EDTA) (optional, to chelate metal ions and prevent thiol oxidation)

  • Internal Standard (IS): e.g., 2-methyl-2-propanethiol or an appropriate deuterated thiol standard.

• Procedure for Liquid Samples (e.g., Beer, Wine, Juice):

  • Pipette 5 mL of the liquid sample into a 20 mL headspace vial.

  • For alcoholic beverages, it is recommended to dilute the sample with deionized water to an ethanol (B145695) concentration of approximately 2.5% v/v to improve extraction efficiency.[3]

  • Add 1 g of NaCl to the vial to increase the ionic strength of the sample and promote the partitioning of volatile compounds into the headspace ("salting out").[3]

  • (Optional) Add a small amount of EDTA (e.g., 1% w/v) to prevent the oxidation of thiols.[3]

  • Spike the sample with the internal standard solution.

  • Immediately seal the vial with a magnetic screw cap.

  • Incubate the vial at a controlled temperature (e.g., 35-60°C) for a specific time (e.g., 15-30 minutes) with agitation.[3] Optimal temperature and time should be determined experimentally.

  • Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 20-40 minutes) under continued agitation and heating.

• Procedure for Solid Samples (e.g., Onion, Garlic, Cheese):

  • Weigh 1-2 g of the homogenized solid sample into a 20 mL headspace vial.

  • Add 5 mL of deionized water or a suitable buffer.

  • Add 1 g of NaCl.

  • (Optional) Add EDTA.

  • Spike with the internal standard.

  • Seal the vial and proceed with the incubation and extraction steps as described for liquid samples.

Derivatization (Optional, for Enhanced Sensitivity)

Derivatization can improve the detection limits for thiols by creating more stable and less volatile derivatives. N-phenylmaleimide is a common derivatizing agent for thiols.[2][6][9][10]

• In-Fiber Derivatization Procedure:

  • First, expose the SPME fiber to the headspace of a vial containing the derivatizing agent (e.g., N-phenylmaleimide) for a short period (e.g., 1-2 minutes).

  • Subsequently, expose the derivatized fiber to the headspace of the prepared sample vial as described in the HS-SPME procedure. The thiols will react with the agent on the fiber.

GC-MS Analysis

• Instrumentation:

  • Gas Chromatograph coupled to a Mass Spectrometer (e.g., Single Quadrupole or Triple Quadrupole).

  • Injector: Split/splitless, operated in splitless mode for a defined period (e.g., 1-2 minutes) to maximize the transfer of analytes to the column.

  • Injector Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

  • GC Column: A column with a non-polar or mid-polar stationary phase is suitable. For example, a DB-5ms (5% phenyl-methylpolysiloxane) or a column with a wax-based phase for better peak shape of polar compounds. Dimensions: 30 m x 0.25 mm ID x 0.25 µm film thickness.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 5-10°C/min to 250°C.

    • Final hold: 5 minutes at 250°C.

    • (This program should be optimized based on the specific column and analyte mixture).

  • MS Transfer Line Temperature: 250-280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode:

    • Full Scan: m/z range 35-350 for initial identification of unknowns.

    • Selected Ion Monitoring (SIM): For quantitative analysis of target compounds. For 2-propanethiol (C₃H₈S, Molar Mass: 76.16 g/mol ), characteristic ions would include m/z 76 (molecular ion), 43, and 41.[11] The choice of ions should be confirmed by analyzing a pure standard.

Quantification

• Calibration:

  • Prepare a series of calibration standards of 2-propanethiol in a suitable solvent or a matrix blank.

  • Spike each calibration standard with a constant concentration of the internal standard.

  • Analyze the standards using the same HS-SPME-GC-MS method as the samples.

  • Construct a calibration curve by plotting the ratio of the peak area of 2-propanethiol to the peak area of the internal standard against the concentration of 2-propanethiol.

• Sample Analysis:

  • Calculate the concentration of 2-propanethiol in the samples using the regression equation from the calibration curve.

  • The use of matrix-matched calibration is highly recommended to compensate for matrix effects that can enhance or suppress the analyte signal.[8]

Data Presentation

The following table summarizes typical performance data for the analysis of thiols in food and beverage matrices using HS-SPME-GC-MS. Note that specific values for 2-propanethiol may vary depending on the matrix and exact analytical conditions.

Analyte	Matrix	Method	Linear Range	LOD (µg/L)	RSD (%)	Reference
Various Thiols	Garlic	HS-SPME-GC-MS with derivatization	<0.1 - 10 mg/L	Low µg/L range	<10	[9][10]
Polyfunctional Thiols	Wine	HS-SPME-GC-MS with derivatization	Not specified	0.0009 - 0.017	5-11	[12]
Various Thiols	Onion, Garlic	HS-SPME-GC-MS with derivatization	Not specified	Low µg/L range	<10	[6]

Experimental Workflow Diagram

References

• 1. Showing Compound 2-Propanethiol (FDB008281) - FooDB [foodb.ca]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Assessment of thiol compounds from garlic by automated headspace derivatized in-needle-NTD-GC-MS and derivatized in-fiber-SPME-GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 2-Propanethiol [webbook.nist.gov]
• 12. Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of 2-Propanethiol from Propene and Hydrogen Sulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Propanethiol, also known as isopropyl mercaptan, is a valuable organosulfur compound widely utilized as a chemical intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1] Its synthesis from readily available feedstocks, propene and hydrogen sulfide (B99878), can be achieved through two primary pathways, each yielding a different constitutional isomer. The regioselectivity of the addition of hydrogen sulfide across the double bond of propene is controlled by the reaction mechanism: an acid-catalyzed pathway follows Markovnikov's rule to produce 2-propanethiol, while a free-radical initiated pathway proceeds via an anti-Markovnikov addition to yield 1-propanethiol (B107717). This document provides detailed application notes and experimental protocols for the synthesis of 2-propanethiol, focusing on the acid-catalyzed Markovnikov addition. A representative protocol for the free-radical anti-Markovnikov addition is also presented for comparative purposes.

Synthesis Pathways Overview

The addition of hydrogen sulfide to propene can be directed to selectively form either 2-propanethiol or 1-propanethiol based on the chosen reaction conditions.

• Acid-Catalyzed Synthesis (Markovnikov Addition): In the presence of an acid catalyst, the reaction proceeds through a carbocation intermediate. The more stable secondary carbocation is preferentially formed, leading to the desired 2-propanethiol as the major product.[2]

• Free-Radical Synthesis (Anti-Markovnikov Addition): This reaction is typically initiated by ultraviolet (UV) light or a radical initiator. The addition of the thiyl radical (HS•) to the propene double bond occurs at the less substituted carbon, resulting in the formation of a more stable secondary radical intermediate, which then abstracts a hydrogen atom to yield 1-propanethiol.[3]

Acid-Catalyzed Synthesis of 2-Propanethiol (Markovnikov Addition)

This protocol details a method for the synthesis of 2-propanethiol via the acid-catalyzed addition of hydrogen sulfide to propene, achieving high selectivity and conversion.[4]

Reaction Principle

The acid-catalyzed addition of hydrogen sulfide to propene follows Markovnikov's rule, where the hydrogen atom adds to the carbon with more hydrogen atoms, and the sulfhydryl group (-SH) adds to the more substituted carbon.

Caption: Acid-catalyzed synthesis of 2-propanethiol.

Experimental Protocol

Materials:

• Propene (C₃H₆)

• Hydrogen Sulfide (H₂S)

• Solid Acid Catalyst: 1% Molybdenum Oxide, 1% Cobalt Oxide, 5% ZSM-5 molecular sieve on an alumina (B75360) carrier.[4]

  • ZSM-5 molecular sieve with a silica-alumina molar ratio of 10 and a grain size of 5μm.[4]

  • Catalyst pore volume: 0.4 ml/g.[4]

  • Specific surface area: 137 m²/g.[4]

Equipment:

• Gas mixing system

• Compressor

• Heating furnace

• Thermally insulated fixed-bed reactor

• Heat exchanger for cooling

• Gas-liquid separator

• Fractional distillation apparatus

Procedure: [4]

• Reactant Preparation: Mix hydrogen sulfide and propene at a molar ratio of 1:1.

• Pressurization and Heating: Pressurize the gas mixture to 0.2 MPa using a compressor and heat it to 160°C using a heating furnace.

• Catalytic Reaction: Introduce the heated gas mixture into a thermally insulated fixed-bed reactor containing the solid acid catalyst. The volume space velocity of propene should be maintained at 400 h⁻¹.

• Product Cooling and Separation: Cool the reaction effluent to 25°C using a heat exchanger. Separate the gas and liquid phases in a gas-liquid separator.

• Recycling and Purification: Recycle the unreacted hydrogen sulfide from the gas phase back to the reactor feed. Fractionally distill the liquid phase to isolate 2-propanethiol from byproducts such as n-propanethiol, isopropyl sulfide, and n-propyl sulfide.

Quantitative Data

Parameter	Value	Reference
Propene to Hydrogen Sulfide Molar Ratio	1:1	[4]
Reaction Temperature	160°C	[4]
Reaction Pressure	0.2 MPa (1500.15 Torr)	[4]
Propene Volume Space Velocity	400 h⁻¹	[4]
Propene Conversion Rate	80.2%	[4]
2-Propanethiol Selectivity	89.4%	[4]
Overall 2-Propanethiol Yield	87.6%	[4]

Experimental Workflow

Caption: Workflow for acid-catalyzed synthesis.

Free-Radical Synthesis of 1-Propanethiol (Anti-Markovnikov Addition)

While the primary focus of this document is the synthesis of 2-propanethiol, for completeness, a representative protocol for the synthesis of 1-propanethiol via a free-radical mechanism is provided. This reaction follows an anti-Markovnikov addition pattern.[3]

Reaction Principle

The free-radical addition of hydrogen sulfide to propene is initiated by UV light or a chemical initiator, leading to the formation of 1-propanethiol.

Caption: Free-radical synthesis of 1-propanethiol.

Representative Experimental Protocol

Materials:

• Propene (C₃H₆)

• Hydrogen Sulfide (H₂S)

• Radical Initiator (e.g., Azobisisobutyronitrile - AIBN) or a UV light source

Equipment:

• Pressure-resistant reaction vessel (e.g., autoclave) equipped with a stirrer and a port for gas inlet/outlet

• UV lamp (if used as an initiator)

• Cooling system

• Fractional distillation apparatus

Procedure (Illustrative):

• Reactor Setup: Charge the pressure-resistant vessel with a suitable solvent (if not running neat) and the radical initiator (e.g., AIBN, typically 1-5 mol% relative to the alkene).

• Reactant Introduction: Cool the reactor and introduce a molar excess of hydrogen sulfide followed by the introduction of propene.

• Initiation:

  • Chemical Initiation: Heat the mixture to the decomposition temperature of the initiator (for AIBN, typically 60-80°C).

  • Photochemical Initiation: Irradiate the mixture with a UV lamp at a suitable temperature (often ambient or slightly elevated).

• Reaction: Maintain the reaction under stirring for a sufficient period (e.g., several hours) to ensure complete conversion. Monitor the reaction progress by analyzing aliquots (e.g., by GC).

• Work-up and Purification: Cool the reactor, vent the excess H₂S, and carefully transfer the reaction mixture. Isolate the 1-propanethiol by fractional distillation.

Note: The yields for this reaction are generally high, but the specific conditions would need to be optimized for scale and desired purity.

Reaction Mechanisms

Acid-Catalyzed (Markovnikov) Addition of H₂S to Propene

Caption: Mechanism of acid-catalyzed addition.

Free-Radical (Anti-Markovnikov) Addition of H₂S to Propene

References

• 1. Propanethiol - Wikipedia [en.wikipedia.org]
• 2. 2-Propanethiol for synthesis 75-33-2 [sigmaaldrich.com]
• 3. Catalyst-free anti-Markovnikov hydroamination and hydrothiolation of vinyl heteroarenes in aqueous medium: an improved process towards centhaquine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. 2-Propanethiol synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: Laboratory-Scale Synthesis and Purification of Isopropyl Mercaptan

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl mercaptan (also known as 2-propanethiol) is an organosulfur compound with a variety of applications in the chemical and pharmaceutical industries. It serves as a key intermediate in the synthesis of various molecules and is also used as an odorant for natural gas due to its strong and distinct smell. This document provides detailed protocols for the laboratory-scale synthesis and purification of isopropyl mercaptan, focusing on a robust method utilizing 2-bromopropane (B125204) and thiourea (B124793). Safety precautions are of paramount importance when handling thiols and should be strictly adhered to throughout the procedures.

Safety Precautions

Isopropyl mercaptan is a highly flammable liquid with a strong, unpleasant odor.[1][2] It may cause allergic skin reactions.[1] All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, flame-retardant lab coat, and appropriate gloves, must be worn at all times.[1] All equipment must be properly grounded to prevent static discharge.[2]

Synthesis of Isopropyl Mercaptan

The synthesis of isopropyl mercaptan can be achieved through the reaction of 2-bromopropane with thiourea to form an S-alkyl isothiourea salt intermediate, followed by cleavage of this intermediate with a high-boiling point organic amine to yield the desired product.[3]

Reaction Scheme:

• Formation of S-isopropylisothiouronium bromide: (CH₃)₂CHBr + H₂NCSNH₂ → [(CH₃)₂CHSC(NH₂)₂]⁺Br⁻

• Cleavage to Isopropyl Mercaptan: [(CH₃)₂CHSC(NH₂)₂]⁺Br⁻ + R-NH₂ → (CH₃)₂CHSH + [H₂NC(NH)NHR]⁺Br⁻

Quantitative Data for Synthesis Protocols

Parameter	Example 1[3]	Example 2[3]	Example 3[3]
Reactants
2-Bromopropane	0.2 mol	0.5 mol	0.2 mol
Thiourea	0.24 mol	0.55 mol	0.26 mol
Molar Ratio (2-Bromopropane:Thiourea)	1:1.2	1:1.1	1:1.3
Catalyst
Supported CTAB/MCM-41	2.46 g	3.25 g	1.48 g
Mass % (to 2-Bromopropane)	10%	5%	6%
Solvent
Triethylene glycol	25 mL	-	-
Tetraethylene glycol	-	60 mL	-
Ethylene glycol	-	-	30 mL
Reaction Conditions
Temperature	50 °C	50 °C	60 °C
Reaction Time	7 h	9 h	6 h
Cleavage Agent
Tetraethylenepentamine (B85490)	18.93 mL	-	-
Triethylenetetramine	-	37.24 mL	-
Diethylenetriamine	-	-	21.62 mL
Results
Yield	85%	80%	79%
Purity	99.4%	99.3%	99.2%

Experimental Protocol: Synthesis

This protocol is based on Example 1 from the provided data.[3]

Materials and Equipment:

• Three-neck round-bottom flask equipped with a reflux condenser, a thermometer, and a magnetic stirrer

• Heating mantle

• Nitrogen inlet

• Distillation apparatus

• 2-Bromopropane (0.2 mol, 24.6 g)

• Thiourea (0.24 mol, 18.27 g)

• Supported CTAB/MCM-41 catalyst (2.46 g)

• Triethylene glycol (25 mL)

• Tetraethylenepentamine (18.93 mL)

• Standard laboratory glassware

Procedure:

• Set up the three-neck round-bottom flask in the fume hood.

• To the flask, add 2-bromopropane (0.2 mol), thiourea (0.24 mol), the supported CTAB/MCM-41 catalyst (2.46 g), and triethylene glycol (25 mL).

• Begin stirring the mixture and heat the flask to 50 °C using the heating mantle.

• Maintain the reaction at 50 °C for 7 hours.

• After 7 hours, stop heating and allow the reaction mixture to cool to room temperature.

• Once cooled, pass a stream of nitrogen gas through the reaction mixture to remove any unreacted 2-bromopropane.

• Add tetraethylenepentamine (18.93 mL) to the flask.

• Set up the apparatus for distillation.

• Gently heat the mixture to distill the isopropyl mercaptan. The product will be collected as the distillate.

Purification of Isopropyl Mercaptan

The primary method for purifying isopropyl mercaptan is fractional distillation, due to its relatively low boiling point.

Physical Properties for Purification

Property	Value
Boiling Point	52.6 °C at 1013 hPa[4]
Density	0.813 g/cm³ at 20 °C[4]
Flash Point	-31 °C[4]

Experimental Protocol: Purification by Fractional Distillation

Materials and Equipment:

• Crude isopropyl mercaptan from the synthesis step

• Fractional distillation apparatus (including a fractionating column, condenser, and receiving flask)

• Heating mantle

• Boiling chips

• Thermometer

• Ice bath for the receiving flask

Procedure:

• Assemble the fractional distillation apparatus in a fume hood. Ensure all joints are properly sealed.

• Add the crude isopropyl mercaptan and a few boiling chips to the distillation flask.

• Place the receiving flask in an ice bath to minimize the evaporation of the purified product.

• Slowly heat the distillation flask using the heating mantle.

• Carefully monitor the temperature at the head of the fractionating column.

• Collect the fraction that distills at or near the boiling point of isopropyl mercaptan (52-53 °C).

• Continue distillation until the temperature begins to rise significantly, indicating that the desired product has been distilled.

• The purified isopropyl mercaptan is collected in the receiving flask.

• Store the purified product in a tightly sealed container in a cool, well-ventilated, and flameproof area.

Experimental Workflow Diagram

Caption: Workflow for the synthesis and purification of isopropyl mercaptan.

References

• 1. cpchem.com [cpchem.com]
• 2. ISOPROPYL MERCAPTAN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. CN101704772B - Method for preparing isopropyl mercaptan - Google Patents [patents.google.com]
• 4. 2-Propanethiol for synthesis 75-33-2 [sigmaaldrich.com]

2-Propanethiol as a reagent in pharmaceutical research and development

Application Notes and Protocols: 2-Propanethiol in Pharmaceutical R&D

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-propanethiol (isopropyl mercaptan) as a key reagent in pharmaceutical research and development. Its primary utility lies in its function as a potent nucleophile for the introduction of the isopropylthio moiety, a common functional group in various drug candidates.

Introduction to 2-Propanethiol in Medicinal Chemistry

2-Propanethiol (CAS 75-33-2) is a volatile organosulfur compound whose utility in pharmaceutical synthesis is centered around the high reactivity of its thiol (-SH) functional group.[1] The sulfur atom in 2-propanethiol is highly nucleophilic, especially when deprotonated to the thiolate anion. This allows it to readily participate in nucleophilic substitution and addition reactions, making it an essential building block for creating thioethers.[2]

Thioether linkages are integral to a significant number of active pharmaceutical ingredients (APIs). They can serve as stable, non-labile linkers, influence the molecule's conformation, and modulate properties such as lipophilicity and metabolic stability. The isopropyl group provided by 2-propanethiol can offer beneficial steric and electronic properties to the final drug molecule. Consequently, mastering the use of 2-propanethiol as a reagent is a valuable skill in drug discovery and process development.[3]

Key Physicochemical and Safety Data

A summary of essential data for 2-propanethiol is provided below. This information is critical for proper handling, reaction setup, and safety considerations in a laboratory setting.

Property	Value	Citations
CAS Number	75-33-2	[2]
Molecular Formula	C₃H₈S	[4]
Molecular Weight	76.16 g/mol	[2][4]
Appearance	Colorless liquid with a strong, unpleasant odor	[5]
Density	0.813 g/cm³ at 20 °C	[2]
Boiling Point	52.6 °C at 1013 hPa	[2]
Melting Point	-130.5 °C	[2]
Flash Point	-31 °C (closed cup)	[2]
Solubility	Slightly soluble in water; miscible with ethanol, ether	[5]
pKa	~10.5 (approximate for alkanethiols)
Assay (Purity)	≥98.0% (GC)	[2]

Core Application: Nucleophilic Substitution for Thioether Synthesis

The most prevalent application of 2-propanethiol in pharmaceutical R&D is the S-alkylation reaction to form isopropyl thioethers. In this reaction, the thiol is first deprotonated by a suitable base to form the highly nucleophilic isopropyl thiolate anion. This anion then displaces a leaving group on an alkyl, aryl, or heteroaryl electrophile in a classic SN2 or SNAr reaction.[3]

This strategy is fundamental for constructing the carbon-sulfur bonds that are common in many pharmaceutical scaffolds.[3]

Caption: General scheme for S-alkylation using 2-propanethiol.

Application Example: Synthesis of a Key Intermediate for Adagrasib

Adagrasib is a potent and selective inhibitor of the KRASG12C protein, a key driver in several cancers. A crucial building block in the synthesis of adagrasib is a 4-pyrimidone-2-thioether derivative.[6] While multi-step syntheses exist, one approach involves the condensation of an S-alkylisothiourea with a β-ketoester. The S-isopropyl isothiouronium salt used in this synthesis is derived from 2-propanethiol. This highlights the role of 2-propanethiol in providing the key isopropylthio group for the final drug scaffold. The direct condensation method, however, can be complicated by the degradation of the S-alkylisothiourea, which releases pungent and problematic 2-propanethiol during the reaction.[6] This underscores the need for carefully controlled reaction conditions when dealing with thiol-derived reagents.

Caption: Role of 2-propanethiol derivative in Adagrasib synthesis.

Detailed Experimental Protocols

Protocol 1: General Procedure for S-Alkylation with 2-Propanethiol

This protocol describes a general method for the synthesis of an isopropyl thioether from an electrophilic substrate using 2-propanethiol.

Materials and Reagents:

• 2-Propanethiol (≥98.0%)

• Electrophilic Substrate (e.g., alkyl halide, tosylate)

• Base (e.g., Sodium Hydride (60% in oil), Potassium Carbonate)

• Anhydrous Solvent (e.g., DMF, THF, Acetonitrile)

• Saturated aqueous NH₄Cl solution

• Saturated aqueous NaCl solution (Brine)

• Organic solvent for extraction (e.g., Ethyl Acetate, Diethyl Ether)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (Argon or Nitrogen)

Experimental Workflow Diagram:

References

• 1. nbinno.com [nbinno.com]
• 2. 2-Propanethiol for synthesis 75-33-2 [sigmaaldrich.com]
• 3. Thioether Formation - Wordpress [reagents.acsgcipr.org]
• 4. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS 75-33-2: 2-Propanethiol | CymitQuimica [cymitquimica.com]
• 6. One-pot synthesis of 4-pyrimidone-2-thioether through base/acid-mediated condensation of S -alkylisothiourea and β-ketoester - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00039K [pubs.rsc.org]

Technical Notes & Optimization

2-Propanethiol material safety data sheet (MSDS) interpretation for researchers

This guide provides an interpretation of the 2-Propanethiol (Isopropyl Mercaptan) Safety Data Sheet (SDS) tailored for researchers, scientists, and drug development professionals. It includes troubleshooting for common experimental scenarios, quantitative safety data, and safe handling protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the primary hazards I should be aware of when working with 2-propanethiol?

A: 2-Propanethiol is a highly flammable liquid and vapor (H225).[1][2][3][4][5] It can also cause skin irritation, serious eye irritation, and may cause an allergic skin reaction or sensitization.[1][3][4] Inhaling it may cause respiratory tract irritation, and it is harmful if swallowed.[5][6] Additionally, it is very toxic to aquatic life with long-lasting effects.[1][2][3]

Q2: I can smell the characteristic "skunk-like" odor of 2-propanethiol in the lab. What should I do?

A: The strong, unpleasant odor indicates that the compound is present in the air. Immediately ensure your lab's local exhaust ventilation (e.g., fume hood) is functioning correctly.[6] Check that your container is tightly sealed.[2][4][5] If the smell persists, it could indicate a leak or spill, and you should follow spill response procedures.

Q3: What are the symptoms of overexposure to 2-propanethiol?

A: Acute exposure can cause irritation to the eyes, skin, and respiratory tract.[6] You may experience nausea, dizziness, and headache.[6] High concentrations can potentially lead to more severe effects like unconsciousness.[6]

Q4: What personal protective equipment (PPE) is mandatory when handling this chemical?

A: Always wear appropriate PPE. This includes:

• Eye/Face Protection: Tightly fitting safety goggles or a face shield.[1][6]

• Skin Protection: Chemical-resistant gloves (inspect before use) and protective clothing to prevent skin exposure.[1][2][6]

• Respiratory Protection: Use in a well-ventilated area like a fume hood. If exposure limits might be exceeded or ventilation is inadequate, a full-face respirator with appropriate cartridges is necessary.[1][2]

Q5: How should I respond to an accidental skin or eye exposure?

A: Act immediately:

• Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with plenty of soap and water for at least 15 minutes and seek medical attention.[1][6]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention.[2][6]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If they are not breathing, begin artificial respiration. Seek immediate medical help.[1][6][7]

Q6: What is the correct procedure for storing 2-propanethiol?

A: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][5][6] It is crucial to keep it away from heat, sparks, open flames, and any other sources of ignition.[2][4][6] The storage area should be designated for flammable liquids.

Q7: What substances are incompatible with 2-propanethiol?

A: Avoid contact with acids, strong oxidizing agents, alkali metals, and other strong reducing agents.[1][4][5][7] Reactions with these materials can generate heat and, in many cases, flammable hydrogen gas.[1][7]

Q8: How should I handle a small spill of 2-propanethiol in the lab?

A: For a small spill:

• Remove all sources of ignition from the area.[1][6]

• Ensure the area is well-ventilated, and wear your full PPE.

• Absorb the spill with an inert, non-combustible material like sand or earth.[5][6] Do not use combustible materials like paper towels without caution.

• Use non-sparking tools to collect the absorbed material and place it in a suitable, closed container for disposal.[1][4][6]

Quantitative Data Summary

Physical and Chemical Properties

Property	Value	Source
Physical State	Colorless Liquid	[1][5][6][7]
Odor	Strong, unpleasant, skunk-like	[1][7]
Molecular Formula	C3H8S	[3][5]
Molecular Weight	76.15 g/mol	[3][7]
Boiling Point	51-55 °C	[7]
Flash Point	-34 °C (-30 °F)	[6]
Vapor Pressure	277 mmHg	[7]
Water Solubility	Soluble	[1]

Hazard Classifications

Classification Type	Hazard	Source
GHS Classification	Flammable Liquid, Category 2	[1][4][5]
Skin Sensitization, Sub-category 1B	[1][3][4]
Skin Irritation, Category 2	[5]
Eye Irritation, Category 2/2A	[5]
Acute Toxicity (Oral), Category 4	[5]
Aquatic Hazard (Acute & Chronic), Category 1	[1][3]
Signal Word	Danger	[1][3][4][5]

Toxicological Data

Test	Result	Species	Source
LD50 Oral	> 2,000 mg/kg	Rat	[2]

Experimental Protocols & Workflows

Standard Protocol for Safe Handling of 2-Propanethiol

• Preparation and Precaution:

  • Before starting, ensure an appropriate fire extinguisher (dry chemical, foam, or CO2) is accessible.[1][2]

  • Verify that the safety shower and eyewash station are unobstructed and functional.

  • Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[5][6]

  • Ground and bond containers when transferring material to prevent static discharge.[4][6]

  • Don all required PPE: safety goggles, chemical-resistant gloves, and a flame-resistant lab coat.[1][6]

• Execution of Experiment:

  • Keep the container of 2-propanethiol tightly closed when not in use.[2][5][6]

  • Use non-sparking tools for all operations.[1][4]

  • Keep the chemical away from all ignition sources, including hot plates, open flames, and spark-producing equipment.[2][4]

  • Avoid contact with incompatible materials such as strong acids and oxidizing agents.[1][5][7]

• Post-Experiment and Waste Disposal:

  • Dispose of contaminated materials (e.g., gloves, absorbent pads) and excess chemical in a properly labeled, sealed container for hazardous waste.[1][3]

  • Do not pour waste into drains, as it is toxic to aquatic life.[1][3][4]

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[1][2][6]

Visualizations

Caption: Workflow for the safe handling of 2-propanethiol in a research setting.

Caption: Exposure routes and associated health hazards of 2-propanethiol.

References

• 1. echemi.com [echemi.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.fr [fishersci.fr]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbull.com [chemicalbull.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]

required personal protective equipment (PPE) for handling isopropyl mercaptan

This guide provides essential safety information, troubleshooting, and frequently asked questions for researchers, scientists, and drug development professionals handling isopropyl mercaptan.

I. Personal Protective Equipment (PPE) & Safety Data

Proper PPE is critical when handling isopropyl mercaptan due to its high flammability and potential health hazards.[1][2][3] The following table summarizes the required PPE and key safety data.

Category	Minimum Requirement	Specifications & Notes
Eye Protection	Tightly fitting safety goggles	A face shield may be required for splash hazards.[4][5] Ensure an eyewash station is readily accessible.[1][5]
Hand Protection	Chemical-resistant gloves	The suitability of a specific glove material should be confirmed with the manufacturer.[1] Discard and replace gloves if any signs of degradation or breakthrough occur.[1][2]
Skin and Body Protection	Protective clothing	Choose body protection based on the concentration and amount of the substance being used.[1][2] Consider footwear that protects against chemicals.[1][2]
Respiratory Protection	NIOSH-approved respirator	An air-purifying respirator for organic vapors is appropriate if ventilation is inadequate.[1][2] A positive-pressure, air-supplying respirator may be necessary for potential uncontrolled releases or unknown exposure levels.[2]

Key Safety Data for Isopropyl Mercaptan:

Property	Value
Flash Point	-30°F (-34.4°C) (Open Cup)[4]
Flammable Limits in Air	Data not readily available
Autoignition Temperature	Data not readily available
Oral LD50 (Rat)	1,790 mg/kg[4]

II. Experimental Workflow: PPE Selection

The following diagram outlines the logical workflow for selecting the appropriate PPE when working with isopropyl mercaptan.

Caption: PPE selection workflow for handling isopropyl mercaptan.

III. Troubleshooting & FAQs

Q1: What are the primary hazards of isopropyl mercaptan?

A1: Isopropyl mercaptan is a highly flammable liquid and vapor.[1] It can also cause an allergic skin reaction.[1] Inhalation may lead to symptoms such as headache, dizziness, tiredness, nausea, and vomiting.[1]

Q2: What should I do in case of a small spill?

A2: For a small spill, you should:

• Eliminate all ignition sources from the immediate area.[3]

• Ensure the area is well-ventilated.[1][2]

• Wear appropriate PPE, including respiratory protection.

• Absorb the spill with a non-combustible material like sand, earth, or vermiculite.[1][3]

• Collect the absorbed material using non-sparking tools and place it in a suitable container for disposal.[3][5][6]

Q3: What are the first aid measures for exposure to isopropyl mercaptan?

A3:

• Inhalation: Move the victim to fresh air. If breathing has stopped, administer artificial respiration.[4] Seek medical attention.[2][4]

• Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin with plenty of water.[1][4] If skin irritation or a rash occurs, get medical advice.[1]

• Eye Contact: Flush eyes with plenty of water, holding the eyelids open.[4] Remove contact lenses if present and easy to do. Continue rinsing.[2] If eye irritation persists, consult a specialist.[1][2]

• Ingestion: If the victim is conscious, have them drink water or milk and induce vomiting.[4] Seek immediate medical attention.[2] Never give anything by mouth to an unconscious person.[1][2]

Q4: How should I properly store isopropyl mercaptan?

A4: Store isopropyl mercaptan in a tightly closed container in a dry, cool, and well-ventilated area.[1][2] Keep it away from heat, sparks, open flames, and other ignition sources.[1][2][6] The storage area should be a designated flammables area, and all electrical equipment must be explosion-proof.[1][2][6]

Q5: What materials are incompatible with isopropyl mercaptan?

A5: Isopropyl mercaptan is incompatible with acids, bases, metals, and reducing agents.[5][6]

Q6: Can I dispose of isopropyl mercaptan down the drain?

A6: No, do not allow isopropyl mercaptan to enter drains or water systems.[2][5][6] It is very toxic to aquatic life with long-lasting effects.[2] Dispose of it as hazardous waste in accordance with local, state, and federal regulations.

Q7: What are the signs of overexposure to isopropyl mercaptan?

A7: Symptoms of overexposure can include headache, dizziness, tiredness, nausea, and vomiting.[1] Inhalation can also cause loss of sense of smell, muscular weakness, convulsions, and respiratory paralysis.[4]

References

• 1. cpchem.com [cpchem.com]
• 2. cpchem.com [cpchem.com]
• 3. ISOPROPYL MERCAPTAN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.fr [fishersci.fr]

effective methods for managing the strong odor of 2-Propanethiol in the lab

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on effectively managing the potent odor of 2-Propanethiol.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Persistent skunk-like odor in the lab despite using a fume hood.	- Improper fume hood use (sash too high, clutter).- Contaminated equipment or surfaces outside the hood.- Inadequate ventilation or negative pressure in the lab.	- Work with the fume hood sash as low as possible.- Decontaminate all glassware, surfaces, and equipment that came into contact with 2-Propanethiol using a bleach or potassium permanganate (B83412) solution (see protocols below).- Ensure lab ventilation is functioning correctly and maintaining negative pressure relative to adjacent areas.
Odor complaints from adjacent labs or offices.	- Vapors escaping the primary containment (fume hood).- Contaminated materials being improperly disposed of.	- Use a dedicated fume hood for work with 2-Propanethiol.- Employ a trap with a neutralizing solution (e.g., bleach) for reactions that may release vapors.- Seal all contaminated waste (gloves, paper towels) in a labeled, airtight container before disposal as hazardous waste.
Neutralizing solution (e.g., bleach) is not effectively eliminating the odor.	- Insufficient concentration of the neutralizing agent.- Inadequate contact time.- The neutralizing solution has degraded over time.	- Prepare fresh neutralizing solutions daily.- Ensure complete submersion of contaminated items in the neutralizing solution for an adequate duration (at least one hour, or overnight for heavily contaminated items).- Increase the concentration of the bleach solution (up to a 10% solution is commonly used).
Visible residue or precipitate after neutralization.	- Reaction byproducts from the oxidation of 2-Propanethiol.	- This is often normal. After the initial neutralization, wash the equipment thoroughly with soap and water.

Frequently Asked Questions (FAQs)

Q1: What is 2-Propanethiol and why does it have such a strong odor?

A1: 2-Propanethiol, also known as isopropyl mercaptan, is a volatile organosulfur compound. Its potent, skunk-like odor is characteristic of thiols and can be detected by the human nose at extremely low concentrations, with an odor threshold as low as 0.000006 parts per million (ppm)[1]. This low detection threshold means that even minuscule amounts of the substance can lead to a noticeable and unpleasant smell.

Q2: What are the primary methods for controlling the odor of 2-Propanethiol in the lab?

A2: The primary methods for odor control can be categorized as follows:

• Engineering Controls: The first line of defense is to always handle 2-Propanethiol in a certified chemical fume hood. For reactions that may generate significant vapors, using a trap containing a neutralizing solution is recommended.

• Chemical Neutralization: Spills, contaminated glassware, and equipment should be treated with an oxidizing agent to break down the thiol into less odorous compounds. Common and effective neutralizing agents include sodium hypochlorite (B82951) (bleach) and potassium permanganate.

• Administrative Controls: These include procedural measures such as purchasing the smallest necessary quantities of 2-Propanethiol, ensuring all personnel are trained on its safe handling, and having a clear standard operating procedure for its use and for spill management.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves (such as nitrile), and a lab coat. In situations with a risk of higher concentrations, a respirator may be necessary.

Q3: How do I prepare and use a bleach solution for neutralization?

A3: A 5-10% solution of sodium hypochlorite (household bleach) is an effective neutralizing agent. For detailed instructions, please refer to the Experimental Protocols section below.

Q4: Is potassium permanganate a suitable alternative to bleach for odor control?

A4: Yes, potassium permanganate is a strong oxidizing agent that can effectively neutralize thiols. It is a viable alternative to bleach. A detailed protocol for its preparation and use is provided in the Experimental Protocols section.

Q5: What is the best way to dispose of waste contaminated with 2-Propanethiol?

A5: All waste, including disposable gloves, paper towels, and spent neutralizing solutions, should be collected in a sealed, properly labeled hazardous waste container. Follow your institution's specific guidelines for hazardous waste disposal. Never pour 2-Propanethiol or untreated rinseates down the drain.

Data Presentation: Comparison of Chemical Neutralization Methods

Neutralizing Agent	Typical Concentration	Contact Time	Efficacy	Advantages	Disadvantages
Sodium Hypochlorite (Bleach)	5-10% aqueous solution	1-24 hours	High (can reduce mercaptans to <50 ppm in some applications)	Readily available, inexpensive, effective.	Can be corrosive to some metals, may generate chlorinated byproducts.
Potassium Permanganate	1-2% aqueous solution	1-24 hours	High (>90% removal of ethanethiol (B150549) in aqueous solutions)[2]	Very effective oxidizing agent.	Can stain surfaces, more expensive than bleach, requires careful preparation.

Experimental Protocols

Protocol 1: Neutralization of 2-Propanethiol using Sodium Hypochlorite (Bleach) Solution

Objective: To neutralize the odor of 2-Propanethiol on glassware and surfaces.

Materials:

• Household bleach (typically 5.25-8.25% sodium hypochlorite)

• Water

• Appropriate container (e.g., a plastic bucket or beaker large enough to submerge the items)

• Personal Protective Equipment (gloves, safety goggles, lab coat)

Procedure:

• Preparation of Bleach Solution: In a well-ventilated area, preferably within a fume hood, prepare a 10% bleach solution by diluting one part household bleach with nine parts water. For example, to make 1 liter of solution, mix 100 mL of bleach with 900 mL of water.

• Decontamination of Glassware:

  • Rinse the contaminated glassware with a small amount of an appropriate solvent (e.g., ethanol) to remove the bulk of the 2-Propanethiol. Collect this rinseate as hazardous waste.

  • Submerge the rinsed glassware in the 10% bleach solution. Ensure all contaminated surfaces are in contact with the solution.

  • Allow the glassware to soak for at least one hour. For heavily contaminated items, soaking overnight is recommended.

• Decontamination of Surfaces:

  • Absorb any spills with an inert absorbent material (e.g., vermiculite (B1170534) or sand).

  • Carefully apply the 10% bleach solution to the contaminated surface and let it sit for at least 15-30 minutes.

  • Wipe the surface with paper towels, and dispose of them in a sealed hazardous waste bag.

• Final Cleaning: After neutralization, thoroughly rinse the glassware and surfaces with water and then wash with soap and water.

Protocol 2: Neutralization of 2-Propanethiol using Potassium Permanganate Solution

Objective: To provide an alternative method for neutralizing the odor of 2-Propanethiol.

Materials:

• Potassium permanganate (KMnO₄) crystals

• Water

• Appropriate container

• Personal Protective Equipment (gloves, safety goggles, lab coat)

Procedure:

• Preparation of Potassium Permanganate Solution:

  • In a fume hood, carefully weigh out 10-20 grams of potassium permanganate.

  • Dissolve the crystals in 1 liter of water to create a 1-2% solution. Stir until the crystals are fully dissolved. The solution will have a deep purple color.

• Decontamination Procedure:

  • Follow the same pre-cleaning and submersion/application steps as described for the bleach solution (Protocol 1, steps 2 and 3).

  • The purple color of the potassium permanganate solution will disappear as it is consumed in the oxidation reaction. If the solution becomes colorless or brown, it indicates that the potassium permanganate has been depleted and more solution may be needed.

• Final Cleaning: After the neutralization is complete (the odor is gone and the solution remains purple), rinse the glassware and surfaces thoroughly with water. Any brown manganese dioxide stains can often be removed with a dilute solution of hydrochloric or oxalic acid, followed by a final water rinse.

Visualizations

Caption: A logical workflow for managing 2-Propanethiol odor in the laboratory.

Caption: Chemical neutralization of 2-Propanethiol via oxidation.

References

• 1. MERCAPTOLYTE 200 – Vapor Technologies [vapor-tech.net]
• 2. [Kinetics on ethanethiol oxidation by potassium permanganate in drinking water] - PubMed [pubmed.ncbi.nlm.nih.gov]

standard operating procedures for the purification of 2-Propanethiol

This technical support center provides standard operating procedures, troubleshooting guides, and frequently asked questions for the purification of 2-propanethiol. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guides and FAQs

This section addresses specific issues that may be encountered during the purification of 2-propanethiol.

Frequently Asked Questions (FAQs)

• Q1: What are the main impurities in crude 2-propanethiol? A1: The primary impurities can include water, diisopropyl disulfide (from oxidation of 2-propanethiol), and other sulfur-containing compounds. Unreacted starting materials from the synthesis may also be present.

• Q2: Why is it important to perform the distillation under an inert atmosphere? A2: 2-Propanethiol can be oxidized to diisopropyl disulfide, especially at elevated temperatures.[1][2] Performing the distillation under an inert atmosphere, such as nitrogen or argon, minimizes this oxidation.[2][3]

• Q3: My purified 2-propanethiol has a yellow tint. What could be the cause? A3: A yellow tint can indicate the presence of disulfide impurities. This may be due to oxidation during the purification process or storage.

• Q4: How can I confirm the purity of my 2-propanethiol? A4: Purity can be assessed using Gas Chromatography (GC). The presence of impurities such as diisopropyl disulfide will be indicated by additional peaks in the chromatogram.

• Q5: What is the boiling point of 2-propanethiol? A5: The boiling point of 2-propanethiol is approximately 57-60 °C.

Troubleshooting Common Issues

Issue	Possible Cause(s)	Recommended Action(s)
Low yield of purified product	- Inefficient fractional distillation.[4][5] - Loss of volatile product during workup. - Significant oxidation to disulfide.	- Ensure the fractionating column is appropriate for the separation.[4] - Keep all vessels covered and cool during transfers. - Work under an inert atmosphere and consider adding a reducing agent if oxidation is suspected.[1][2]
Product is not pure (contains disulfide)	- Exposure to air during purification or storage.[2] - Incomplete reduction of disulfides present in the starting material.	- Purge all glassware with an inert gas before use.[2] - Store the purified product under an inert atmosphere in a tightly sealed container. - Consider treating the crude material with a reducing agent like dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP) prior to distillation.[6][7]
Distillation is very slow or not occurring	- Insufficient heating. - Flooding of the distillation column.	- Gradually increase the heating mantle temperature. - Reduce the heating rate to allow for proper vapor-liquid equilibrium in the column.[4]
Pressure fluctuations during distillation	- Bumping of the liquid. - Inconsistent heating.	- Add boiling chips or use a magnetic stirrer to ensure smooth boiling. - Ensure the heating mantle provides consistent and even heat.

Data Presentation

Physical and Chemical Properties of 2-Propanethiol

Property	Value
Molecular Formula	C3H8S
Molecular Weight	76.16 g/mol
Boiling Point	57-60 °C
Density	0.814 g/mL at 25 °C
Refractive Index	n20/D 1.426 (lit.)
Purity (Typical Commercial Grade)	≥97.0% (GC)

Experimental Protocols

Standard Operating Procedure for the Purification of 2-Propanethiol

This procedure is adapted from the purification of propane-1-thiol and is suitable for removing acidic and oxidative impurities.[3]

Materials:

• Crude 2-propanethiol

• 20% aqueous Sodium Hydroxide (NaOH)

• 15% aqueous Sulfuric Acid (H2SO4)

• Anhydrous Calcium Sulfate (CaSO4) or Anhydrous Magnesium Sulfate (MgSO4)[3][8]

• Nitrogen or Argon gas

• Boiling chips or magnetic stir bar

Equipment:

• Round-bottom flask

• Separatory funnel

• Fractionating column (e.g., Vigreux)

• Distillation head with condenser

• Receiving flask

• Heating mantle

• Ice bath

Procedure:

• Alkaline Wash:

  • Place the crude 2-propanethiol in a separatory funnel.

  • Add an equal volume of 20% aqueous NaOH solution.

  • Stopper the funnel and shake gently, periodically venting to release any pressure.

  • Allow the layers to separate and discard the aqueous (bottom) layer. This step removes acidic impurities.

• Acidification:

  • To the washed 2-propanethiol in the separatory funnel, slowly add 15% aqueous H2SO4 until the solution is slightly acidic (test with pH paper).

  • Shake gently and allow the layers to separate.

  • Drain and discard the aqueous layer.

• Drying:

  • Transfer the organic layer to a clean, dry flask.

  • Add a suitable drying agent, such as anhydrous CaSO4 or MgSO4.[3][8]

  • Swirl the flask until the liquid is clear and the drying agent no longer clumps together.

  • Decant or filter the dried 2-propanethiol into a distillation flask.

• Fractional Distillation:

  • Add boiling chips or a magnetic stir bar to the distillation flask.

  • Assemble the fractional distillation apparatus, ensuring all joints are well-sealed.

  • Purge the entire system with nitrogen or argon gas for several minutes. Maintain a gentle positive pressure of the inert gas throughout the distillation.

  • Place the receiving flask in an ice bath to minimize loss of the volatile product.

  • Begin to heat the distillation flask gently.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of 2-propanethiol (57-60 °C).

• Storage:

  • Store the purified 2-propanethiol in a tightly sealed container under an inert atmosphere and in a cool, dark place.

Mandatory Visualization

Caption: Troubleshooting workflow for 2-propanethiol purification.

References

• 1. researchgate.net [researchgate.net]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. 1-Propanethiol | 107-03-9 [chemicalbook.com]
• 4. Purification [chem.rochester.edu]
• 5. Fractional distillation - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. digital.csic.es [digital.csic.es]
• 8. chem.libretexts.org [chem.libretexts.org]

quenching and workup procedures for reactions containing isopropyl mercaptan

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) for quenching and workup procedures in reactions containing isopropyl mercaptan.

The potent and persistent odor of isopropyl mercaptan, coupled with its reactivity, can present significant challenges during reaction workup and product purification. This guide offers practical solutions and detailed protocols to ensure safe and effective removal of this reagent, minimizing odor and ensuring the integrity of your desired product.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Persistent, strong skunk-like odor after workup.	1. Incomplete quenching of isopropyl mercaptan. 2. Insufficient washing of the organic layer. 3. Contaminated glassware or equipment.	1. Ensure a sufficient excess of the quenching agent is used. See a comparison of quenching agents below. 2. Perform additional washes of the organic layer with the appropriate quenching solution and/or brine. 3. Decontaminate all glassware and equipment by rinsing with a bleach solution followed by a thorough water rinse.[1][2][3]
Formation of an emulsion during aqueous workup.	1. High concentration of salts. 2. Presence of polar byproducts.	1. Add a small amount of brine (saturated NaCl solution) to the separatory funnel to help break the emulsion. 2. If the emulsion persists, filter the mixture through a pad of Celite.
Low yield of the desired product.	1. Product degradation by the quenching agent. 2. Product is partially soluble in the aqueous layer.	1. Choose a milder quenching agent or perform the quench at a lower temperature. 2. Back-extract the aqueous layers with a fresh portion of the organic solvent to recover any dissolved product.
Precipitation of a solid during quenching.	1. Formation of an insoluble salt of isopropyl mercaptan (e.g., sodium isopropylthiolate).	1. If the product is in the organic phase, this can be beneficial for separation. The solid can be removed by filtration. 2. If the product is in the aqueous phase or the solid is problematic, consider using a different quenching strategy or solvent system. The solubility of sodium isopropylthiolate in common organic solvents is generally low.[4]

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with isopropyl mercaptan?

A1: Isopropyl mercaptan is a highly flammable liquid with a very strong and unpleasant odor.[5] It is crucial to handle this chemical in a well-ventilated fume hood at all times.[1] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. All equipment must be properly grounded to prevent static discharge.[6] In case of a spill, evacuate the area and absorb the material with a non-combustible absorbent like sand or earth.[6]

Q2: Which quenching agent is most effective for neutralizing isopropyl mercaptan?

A2: The most common and effective methods for neutralizing isopropyl mercaptan involve chemical oxidation.[7] Sodium hypochlorite (B82951) (bleach) and hydrogen peroxide are readily available and widely used for this purpose.[7] The choice of agent may depend on the sensitivity of your product to oxidation and the reaction conditions.

Q3: How do I know when the isopropyl mercaptan is completely quenched?

A3: The most immediate indicator is the disappearance of the characteristic strong odor. For more sensitive applications, analytical techniques such as gas chromatography (GC) or thin-layer chromatography (TLC) with a potassium permanganate (B83412) stain can be used to confirm the absence of the thiol.

Q4: Can I dispose of isopropyl mercaptan waste down the drain?

A4: No. Isopropyl mercaptan and its waste should be treated as hazardous waste. Before disposal, it should be neutralized by reacting with an excess of an oxidizing agent like bleach or hydrogen peroxide in a fume hood.[7] The neutralized solution can then be disposed of according to your institution's hazardous waste guidelines.

Q5: My glassware still smells after cleaning. How can I effectively decontaminate it?

A5: To decontaminate glassware, rinse it thoroughly with a solution of household bleach (sodium hypochlorite) in a fume hood.[1][3] Allow the glassware to soak in the bleach solution for several hours or overnight for stubborn odors. Afterward, rinse thoroughly with water and then with a final solvent like acetone (B3395972) or ethanol (B145695) before drying.

Comparison of Common Quenching Agents

Quenching Agent	Typical Concentration	Stoichiometry (Oxidant:Thiol)	Advantages	Disadvantages
Sodium Hypochlorite (Bleach)	5-10% aqueous solution	~4:1	Readily available, inexpensive, and highly effective at odor removal.[7][8]	Can be a harsh oxidant and may not be suitable for sensitive functional groups. The reaction can be exothermic.[3]
Hydrogen Peroxide	3-30% aqueous solution	~3:1	A strong oxidant that is also readily available. Can be used under acidic, neutral, or basic conditions.[9]	The reaction can be slow without a catalyst (e.g., a soluble iron salt) and can also be exothermic.[9]
Aqueous Sodium Hydroxide	1-2 M aqueous solution	1:1 (for extraction)	Effective for extracting the acidic thiol into the aqueous layer as the thiolate salt.[3]	Does not destroy the mercaptan, so the aqueous waste will still contain the thiolate and require further treatment. May not be suitable for base-sensitive products.

Note: The exact stoichiometry can vary depending on the reaction conditions and the extent of oxidation (disulfide vs. sulfonic acid). It is recommended to use an excess of the quenching agent to ensure complete reaction.

Experimental Protocols

Protocol 1: Quenching with Sodium Hypochlorite (Bleach)

This protocol is suitable for reactions where the desired product is stable to oxidation.

• Cool the Reaction Mixture: Cool the reaction vessel to 0 °C in an ice bath. This is important to control any potential exotherm.

• Slow Addition of Bleach: Slowly add a 5-10% aqueous solution of sodium hypochlorite to the stirred reaction mixture. A typical starting point is to use at least a 4-fold molar excess relative to the initial amount of isopropyl mercaptan.

• Monitor the Reaction: Continue the addition until the characteristic odor of the mercaptan is no longer detectable. The reaction can be monitored by TLC or GC if necessary.

• Aqueous Workup:

  • Transfer the mixture to a separatory funnel.

  • If the product is in an organic solvent, separate the layers.

  • Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (to neutralize any excess acid that may have formed) and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter and concentrate the organic layer to obtain the crude product.

Protocol 2: Quenching with Hydrogen Peroxide

This protocol offers a strong oxidation method and can be catalyzed for faster reaction.

• Cool the Reaction Mixture: Cool the reaction vessel to 0 °C in an ice bath.

• Prepare Quenching Solution: In a separate flask, prepare a solution of 3-30% hydrogen peroxide in water.

• Slow Addition: Slowly add the hydrogen peroxide solution to the stirred reaction mixture. Use at least a 3-fold molar excess.

• (Optional) Catalysis: If the reaction is sluggish (as indicated by persistent odor), a catalytic amount of a soluble iron salt (e.g., a few crystals of ferrous sulfate) can be added to the reaction mixture.[9]

• Quench Excess Peroxide: After the mercaptan is consumed, quench any remaining hydrogen peroxide by the slow addition of a saturated aqueous solution of sodium thiosulfate (B1220275) until bubbling ceases.[10]

• Aqueous Workup:

  • Transfer the mixture to a separatory funnel.

  • Separate the organic and aqueous layers.

  • Wash the organic layer with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate to yield the crude product.

Workflow and Logic Diagrams

References

• 1. chemistry.ucla.edu [chemistry.ucla.edu]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. scribd.com [scribd.com]
• 4. Sodium 2-propanethiolate | C3H7NaS | CID 3470666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Removal of mercaptans from a gas stream using continuous adsorption-regeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. h2o2.mojoactive.dev [h2o2.mojoactive.dev]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Safe Disposal of 2-Propanethiol and Related Chemical Waste

This guide provides detailed information for researchers, scientists, and drug development professionals on the safe handling and disposal of 2-Propanethiol and associated chemical waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Propanethiol?

A1: 2-Propanethiol is a highly flammable liquid and vapor.[1][2] It is harmful if inhaled or swallowed and causes skin and eye irritation.[3] The most immediate and noticeable hazard is its extremely strong and unpleasant odor, often described as skunk-like, which can be detected at very low concentrations.[4] It is also very toxic to aquatic life with long-lasting effects.[1]

Q2: What personal protective equipment (PPE) is required when handling 2-Propanethiol?

A2: When handling 2-Propanethiol, it is essential to wear appropriate PPE to prevent exposure. This includes:

• Eye/Face Protection: Chemical safety goggles or a face shield.[3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).[3]

• Skin and Body Protection: A laboratory coat and, for larger quantities or risk of splashing, an apron or coveralls.

• Respiratory Protection: All work with 2-Propanethiol should be conducted in a certified chemical fume hood to avoid inhalation of vapors.[5] If ventilation is inadequate, a respirator with an appropriate cartridge for organic vapors should be used.

Q3: How should I store 2-Propanethiol in the laboratory?

A3: 2-Propanethiol should be stored in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3] The container should be kept tightly closed. It is incompatible with strong oxidizing agents, acids, and bases and should be stored separately from these chemicals.[2][3]

Q4: What is the best way to control the strong odor of 2-Propanethiol during my experiments?

A4: The most effective way to control the odor is to work exclusively within a certified chemical fume hood.[5] Any equipment that comes into contact with the thiol should be immediately decontaminated. For transport outside the fume hood, ensure the container is securely capped and consider using a sealed secondary container.[5]

Troubleshooting Guide

Issue: I have spilled a small amount of 2-Propanethiol in the fume hood.

Solution:

• Alert others: Inform your colleagues in the immediate vicinity of the spill.

• Contain the spill: Use an inert absorbent material like vermiculite (B1170534) or sand to absorb the spill.[6]

• Clean the area: Once absorbed, collect the material using spark-proof tools and place it in a suitable, sealed container for hazardous waste disposal.[6]

• Decontaminate the surface: Wipe the spill area with a bleach solution to oxidize and deodorize the residual thiol.

• Dispose of waste: All contaminated materials, including absorbent pads and gloves, must be disposed of as hazardous waste.

WARNING: Never use dry, powdered hypochlorite (B82951) or other strong oxidizers directly on a mercaptan spill, as this can lead to autoignition.[7][8]

Issue: The odor of 2-Propanethiol is noticeable in the lab, even though I am working in a fume hood.

Solution:

• Check the fume hood: Ensure the fume hood is functioning correctly and the sash is at the appropriate height.

• Seal all containers: Tightly cap all containers of 2-Propanethiol and its waste. Consider sealing the caps (B75204) with paraffin (B1166041) film for extra security.

• Decontaminate equipment: Immediately decontaminate any glassware or equipment that has come into contact with the thiol using the bleach bath protocol outlined below.

• Check for leaks: Inspect your experimental setup for any potential leaks.

• Manage waste: Ensure all thiol-containing waste is stored in a properly sealed and labeled hazardous waste container.

Quantitative Data: Exposure Limits

The following table summarizes the occupational exposure limits for 2-Propanethiol. It is crucial to maintain workplace concentrations below these limits to ensure personnel safety.

Organization	Exposure Limit	Value	Notes
OSHA	Permissible Exposure Limit (PEL) - Time-Weighted Average (TWA)	10 ppm	[3]
ACGIH	Threshold Limit Value (TLV) - Time-Weighted Average (TWA)	0.5 ppm	Skin notation indicates the potential for significant contribution to the overall exposure by the cutaneous route.[3]
NIOSH	Recommended Exposure Limit (REL) - Ceiling (for 1-Propanethiol)	0.5 ppm	15-minute ceiling limit for a related compound, 1-Propanethiol.[5]

Experimental Protocols

Protocol for Decontamination of Glassware and Equipment

This protocol describes the standard procedure for neutralizing the odor and reactivity of 2-Propanethiol on laboratory equipment.

Materials:

• Commercial bleach (sodium hypochlorite solution)

• Water

• A dedicated plastic container (bleach bath) large enough to submerge the glassware

• Appropriate PPE (gloves, safety goggles, lab coat)

Procedure:

• Prepare the Bleach Bath: In a designated plastic container inside a chemical fume hood, prepare a 1:1 mixture of commercial bleach and water.[9] The liquid level should be sufficient to fully submerge the contaminated items.

• Immediate Submersion: Immediately after use, place all contaminated glassware and equipment into the bleach bath.[9]

• Soaking: Allow the items to soak for a minimum of 14-24 hours.[5][9] This ensures the complete oxidation of the thiol to a less odorous sulfonic acid.[5]

• Rinsing: After soaking, carefully remove the items from the bleach bath and rinse them thoroughly with water.

• Final Cleaning: Proceed with standard laboratory glassware cleaning procedures.

• Bleach Bath Maintenance: The bleach bath can be reused until a strong, unpleasant odor persists or a significant amount of solid precipitate forms.[9] Used bleach solutions should be disposed of as hazardous waste.[10]

Workflow for Safe Disposal of 2-Propanethiol Waste

The following diagram illustrates the logical workflow for the safe management and disposal of 2-Propanethiol and related waste streams.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. echemi.com [echemi.com]
• 3. chemicalbull.com [chemicalbull.com]
• 4. fishersci.com [fishersci.com]
• 5. nj.gov [nj.gov]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. 2-Propanethiol CAS 75-33-2 | 807532 [merckmillipore.com]
• 8. isopropyl mercaptan, 75-33-2 [thegoodscentscompany.com]
• 9. Page loading... [guidechem.com]
• 10. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]

preventing the oxidative degradation of 2-Propanethiol during storage

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the oxidative degradation of 2-propanethiol during storage. Adherence to these guidelines is critical for ensuring reagent purity, experimental reproducibility, and laboratory safety.

Frequently Asked Questions (FAQs)

Q1: What is 2-propanethiol and why is proper storage crucial?

A1: 2-Propanethiol (also known as isopropyl mercaptan) is a volatile, highly flammable organosulfur compound with a potent, unpleasant odor.[1][2] Proper storage is crucial not only to maintain its chemical purity for reliable experimental results but also to mitigate safety hazards such as flammability and exposure to its malodorous and potentially toxic vapors.[1][3] Its high volatility and susceptibility to oxidation mean that improper handling can lead to rapid degradation.[4]

Q2: What are the primary causes of 2-propanethiol degradation during storage?

A2: The primary cause of degradation is autoxidation, a free-radical chain reaction with atmospheric oxygen.[4] This process is often initiated or accelerated by:

• Exposure to Air (Oxygen): The sulfhydryl (-SH) group is readily oxidized to form disulfides and other species.

• Heat and Light: Elevated temperatures and exposure to direct sunlight or UV light can provide the energy to initiate the radical chain reaction.[2][5][6]

• Presence of Incompatible Materials: Contact with strong oxidizing agents, acids, bases, and certain metals can catalyze decomposition.[3][7]

Q3: How can I detect if my 2-propanethiol has degraded?

A3: While visual inspection for color change or precipitate formation is a first step, these are not always apparent. The most reliable method is to verify the purity using an analytical technique like Gas Chromatography (GC). A significant decrease in the main peak area or the appearance of new peaks corresponding to oxidation products (e.g., diisopropyl disulfide) indicates degradation.

Q4: What are the ideal storage conditions for 2-propanethiol?

A4: To ensure stability, 2-propanethiol should be stored in a cool, dry, and well-ventilated area, specifically designated for flammable liquids.[3][7] Key conditions include storing the material away from heat, sparks, open flames, and direct sunlight.[2][5][6] The container must be kept tightly sealed to prevent the ingress of oxygen and the escape of volatile vapors.[8] For optimal long-term stability, storage under an inert atmosphere, such as nitrogen or argon, is strongly recommended.[9][10]

Q5: What is the role of an inert atmosphere in preventing oxidation?

A5: An inert atmosphere, typically composed of nitrogen or argon, displaces the oxygen in the container's headspace. By removing oxygen, the primary reactant in the autoxidation process, the degradation pathway is effectively inhibited.[4] This is one of the most effective methods for preserving the integrity of the thiol during long-term storage.

Q6: Can I use chemical stabilizers to prevent oxidation?

A6: Yes, chemical stabilizers, specifically antioxidants that act as free radical scavengers, can be added to inhibit autoxidation. While specific data for 2-propanethiol is limited, compounds like hydroquinone, p-tert-butyl catechol, and 2,6-di-tert-butyl-p-methylphenol are effective stabilizers for related thiol formulations and can be considered.[9] However, the addition of any stabilizer should be carefully evaluated for compatibility with downstream applications.

Troubleshooting Guide

Problem: My experimental results are inconsistent, and I suspect the 2-propanethiol has degraded.

• Step 1: Quarantine the Reagent: Immediately stop using the suspected bottle and label it clearly to prevent accidental use by others.

• Step 2: Verify Purity: Perform a purity analysis using Gas Chromatography (GC) as detailed in Protocol 2. Compare the resulting chromatogram to a reference standard or the certificate of analysis.

• Step 3: Evaluate and Dispose: If degradation is confirmed (purity is below acceptable limits), the reagent should be disposed of as hazardous waste according to your institution's guidelines.[1]

• Step 4: Review Storage Procedures: Audit your storage conditions against the recommendations in this guide. Ensure the container was properly sealed, stored in a cool, dark place, and that headspace was minimized. Implement stricter procedures, such as inert gas blanketing, for new bottles.

Problem: I noticed discoloration or the presence of solid material in my 2-propanethiol.

• Step 1: Do Not Use: Discoloration or precipitates are clear signs of significant chemical degradation. Do not use the material.

• Step 2: Handle with Caution: The degradation products may be less volatile but could have different hazards. Handle the container within a chemical fume hood.[3]

• Step 3: Dispose of Properly: The entire contents should be treated as hazardous waste. Consult your environmental health and safety office for specific disposal instructions.[11]

Data Presentation

Table 1: Physical and Chemical Properties of 2-Propanethiol

Property	Value	Reference
Molecular Formula	C₃H₈S	[3][12]
Molecular Weight	76.16 g/mol	[2][12]
Boiling Point	52.5 - 53 °C	[3][13]
Melting Point	-131 °C	[3][14]
Density	0.820 g/mL at 25 °C	[3][14]
Vapor Pressure	277.3 mmHg at 25 °C	[2][3]
Flash Point	-34.4 °C	[3]

| Solubility | Slightly soluble in water; miscible in ethanol, ether. |[2][3] |

Table 2: Summary of Recommended Storage Conditions to Prevent Oxidative Degradation

Parameter	Recommendation	Rationale
Temperature	Store in a cool, well-ventilated area. Recommended <30°C.[8]	Reduces vapor pressure and slows the rate of oxidative reactions.
Atmosphere	Store under an inert gas (Nitrogen or Argon).[9][10]	Excludes oxygen, the primary reactant in autoxidation.
Light	Store in a dark place or in an amber glass bottle.[5]	Prevents photo-initiation of free radical degradation pathways.
Container	Tightly sealed, appropriately sized container to minimize headspace.[3]	Prevents oxygen ingress and moisture absorption; minimizes air exposure.
Purity	Use high-purity 2-propanethiol.	Impurities can sometimes catalyze degradation.

| Additives | Consider adding a radical scavenger (e.g., hydroquinone) for very long-term storage.[9] | Inhibits the free-radical chain reaction of autoxidation. |

Experimental Protocols

Protocol 1: Standard Procedure for Long-Term Storage of 2-Propanethiol

• Objective: To prepare and store 2-propanethiol to minimize oxidative degradation for long-term use.

• Materials: Bottle of 2-propanethiol, smaller amber glass storage vials with PTFE-lined septa caps, nitrogen or argon gas source, Schlenk line or glove box, syringes, and needles.

• Procedure:

  • Work exclusively within a certified chemical fume hood.[3]

  • If aliquoting from a larger bottle, cool the main container in an ice bath before opening to reduce the vapor pressure and minimize the release of fumes.[1]

  • Using an inert atmosphere system (e.g., Schlenk line), purge the smaller, clean, and dry storage vial with nitrogen or argon for several minutes.

  • Using a clean, dry syringe, carefully withdraw the desired amount of 2-propanethiol from the source bottle.

  • Quickly transfer the liquid to the purged vial, piercing the septum.

  • Remove the syringe and immediately cap the vial tightly.

  • Seal the cap-vial interface with paraffin (B1166041) film for an extra barrier.[1]

  • Label the vial clearly with the chemical name, date, and "Stored under N₂/Ar".

  • Place the vial in a designated, cool, dark, and well-ventilated storage location away from incompatible materials.[6]

Protocol 2: Purity Assessment by Gas Chromatography (GC)

• Objective: To determine the purity of a 2-propanethiol sample and identify potential degradation products.

• Instrumentation & Materials: Gas chromatograph with a Flame Ionization Detector (FID), appropriate capillary column (e.g., non-polar or mid-polar), helium or nitrogen carrier gas, 2-propanethiol sample, high-purity solvent for dilution (e.g., hexane).

• Procedure:

  • Prepare a dilute sample of 2-propanethiol in the chosen solvent inside a fume hood. A typical dilution might be 1 µL in 1 mL of solvent.

  • Set the GC parameters. A typical starting point could be:

    • Injector Temperature: 200 °C

    • Detector Temperature: 250 °C

    • Oven Program: Start at 40 °C, hold for 2 minutes, then ramp at 10 °C/min to 150 °C.

    • Carrier Gas Flow: 1-2 mL/min.

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

  • Acquire the chromatogram.

  • Analysis: Identify the peak for 2-propanethiol based on its retention time (confirm with a fresh standard if necessary). Calculate the area percentage of the main peak. The appearance of later-eluting peaks, such as diisopropyl disulfide, suggests oxidation has occurred.

Visualizations

Caption: The oxidative degradation of 2-propanethiol proceeds via a free-radical mechanism.

Caption: A logical workflow for troubleshooting suspected 2-propanethiol degradation.

Caption: Decision tree for selecting the appropriate 2-propanethiol storage method.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. Autoxidation - Wikipedia [en.wikipedia.org]
• 5. chemicalbook.com [chemicalbook.com]
• 6. echemi.com [echemi.com]
• 7. fishersci.fr [fishersci.fr]
• 8. merckmillipore.com [merckmillipore.com]
• 9. EP0656030B1 - Stabilizer system for thiol-ene and thiol-nene compositions - Google Patents [patents.google.com]
• 10. Page loading... [guidechem.com]
• 11. faculty.washington.edu [faculty.washington.edu]
• 12. hpc-standards.com [hpc-standards.com]
• 13. 2-Propanethiol 96.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 14. 2-Propanethiol, 98% | Fisher Scientific [fishersci.ca]

optimizing reaction conditions when using 2-Propanethiol as a solvent

Welcome to the technical support center for optimizing reaction conditions when utilizing 2-Propanethiol as a solvent. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance on achieving optimal experimental outcomes.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments with 2-Propanethiol as a solvent.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Oxidation of 2-Propanethiol: The thiol solvent can be oxidized to diisopropyl disulfide, especially in the presence of air or oxidizing agents. This can alter the solvent properties and potentially interfere with the reaction.	- Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.[1] - Deoxygenated Solvent: Use freshly distilled or deoxygenated 2-Propanethiol.[1]
Side Reactions with the Solvent: As a reactive solvent, 2-Propanethiol can participate in side reactions with your reactants or intermediates.	- Temperature Control: Optimize the reaction temperature. Lower temperatures may reduce the rate of side reactions. - Catalyst Screening: If applicable, screen different catalysts to find one that selectively promotes the desired reaction over side reactions.
Product Contamination with Disulfides	Oxidative Dimerization: The primary impurity is often diisopropyl disulfide, formed from the oxidation of 2-Propanethiol.	- Inert Atmosphere: As mentioned above, maintaining an inert atmosphere is crucial.[1] - Reductive Work-up: Consider a mild reductive work-up to convert any formed disulfide back to the thiol before purification.
Difficulty in Removing 2-Propanethiol Post-Reaction	High Boiling Point and Odor: 2-Propanethiol has a boiling point of 57-60 °C, which can make its complete removal by rotary evaporation challenging without heating, which might degrade the product.[2] Its strong odor can also be a significant issue.	- Aqueous Extraction: For smaller scale reactions, wash the reaction mixture with a dilute aqueous base (e.g., 1M NaOH) to extract the 2-Propanethiol as its sodium salt.[3] Caution: This may not be suitable for base-sensitive products. - Oxidative Quenching: Add a mild oxidizing agent (e.g., dilute hydrogen peroxide or a bleach solution) to the reaction mixture to convert the 2-Propanethiol to the less volatile and less odorous diisopropyl disulfide, which can then be removed by chromatography or distillation.[4][5] - High Vacuum Distillation: For thermally stable products, distillation under high vacuum can be effective.
Persistent and Unpleasant Odor in the Lab	High Volatility and Low Odor Threshold: 2-Propanethiol is highly volatile and has an extremely low odor threshold, making even trace amounts detectable.[3][6]	- Work in a Fume Hood: Always handle 2-Propanethiol in a well-ventilated chemical fume hood.[3][7] - Bleach Neutralization: Decontaminate all glassware, spills, and waste by rinsing with or soaking in a dilute bleach solution.[4][8] This oxidizes the thiol to less odorous compounds. - Sealed Waste Containers: Dispose of all 2-Propanethiol waste in clearly labeled, sealed containers.[7]

Frequently Asked Questions (FAQs)

Q1: What are the key properties of 2-Propanethiol to consider when using it as a solvent?

A1: 2-Propanethiol is a highly flammable, colorless liquid with a strong, unpleasant odor.[6][9] It is miscible with many organic solvents but only slightly soluble in water.[10] Its reactive thiol group makes it susceptible to oxidation and participation in certain reactions.

Q2: How does the polarity of 2-Propanethiol affect its use as a solvent?

A2: 2-Propanethiol is a relatively nonpolar solvent. The choice of solvent can significantly impact reaction kinetics and equilibrium by differentially stabilizing reactants, products, and transition states.[11] Using a nonpolar solvent like 2-propanethiol may favor certain reaction pathways over others, and this can be a tool for reaction optimization.[12]

Q3: What are the primary safety precautions I should take when working with 2-Propanethiol?

A3: Due to its high flammability and potential for skin and respiratory irritation, it is crucial to handle 2-Propanethiol in a chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[6][9][13] Ensure all ignition sources are absent from the work area.[9]

Q4: How can I minimize the formation of diisopropyl disulfide in my reaction?

A4: The formation of diisopropyl disulfide is an oxidative process. To minimize this, conduct your reaction under an inert atmosphere, such as nitrogen or argon, and use deoxygenated 2-Propanethiol.[1] Storing the solvent under an inert gas and away from light can also help prevent oxidation.

Q5: What is the best way to quench a reaction run in 2-Propanethiol?

A5: The quenching method will depend on your product's stability. A common approach is to dilute the reaction mixture with a water-immiscible organic solvent and then wash with water or a dilute aqueous base to remove the 2-Propanethiol.[3] Alternatively, for robust products, a mild oxidative quench with a bleach solution can neutralize the thiol and its odor.[4]

Q6: Are there any incompatible reagents I should avoid when using 2-Propanethiol as a solvent?

A6: Yes, 2-Propanethiol is incompatible with strong oxidizing agents, acids, and bases.[9][14] Reactions with these materials can be vigorous and may generate heat and flammable gases.

Experimental Protocols

General Protocol for a Reaction in 2-Propanethiol

This protocol provides a general framework. Specific parameters such as temperature, reaction time, and reactant concentrations should be optimized for your specific transformation.

1. Preparation:

• Ensure your reaction vessel is clean, dry, and equipped with a magnetic stir bar.

• Assemble the apparatus in a certified chemical fume hood.

• If conducting the reaction under an inert atmosphere, flush the system with nitrogen or argon.

2. Reagent Addition:

• Add your starting materials and any catalysts to the reaction vessel.

• Add freshly distilled or deoxygenated 2-Propanethiol as the solvent.

3. Reaction:

• Stir the reaction mixture at the desired temperature.

• Monitor the reaction progress by a suitable analytical method (e.g., TLC, GC-MS, LC-MS).

4. Work-up and Purification:

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Option A (Aqueous Extraction): Transfer the mixture to a separatory funnel and wash with a dilute aqueous base (e.g., 1M NaOH) to remove the 2-Propanethiol. Follow with a water and brine wash.

• Option B (Oxidative Quench): Cautiously add a dilute bleach solution to the reaction mixture with vigorous stirring to oxidize the excess 2-Propanethiol.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by an appropriate method (e.g., column chromatography, distillation, or recrystallization).

5. Decontamination:

• Rinse all glassware that came into contact with 2-Propanethiol with a dilute bleach solution in the fume hood to neutralize the odor.[4][8]

Visualizations

Caption: Experimental workflow for reactions using 2-Propanethiol as a solvent.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Propanethiol [webbook.nist.gov]
• 3. scribd.com [scribd.com]
• 4. benchchem.com [benchchem.com]
• 5. chemicalproductsokc.com [chemicalproductsokc.com]
• 6. nbinno.com [nbinno.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. faculty.washington.edu [faculty.washington.edu]
• 9. echemi.com [echemi.com]
• 10. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Solvent effects - Wikipedia [en.wikipedia.org]
• 12. Solvent Effects on Thiol-Ene Kinetics and Reactivity of Carbon and Sulfur Radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. fishersci.fr [fishersci.fr]
• 14. Page loading... [guidechem.com]

troubleshooting low yields in nucleophilic substitution reactions with 2-Propanethiol

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals resolve issues of low yields in nucleophilic substitution reactions involving 2-propanethiol.

Frequently Asked Questions (FAQs)

Q1: I am getting a very low yield in my nucleophilic substitution reaction with 2-propanethiol. What are the common causes?

Low yields can stem from several factors.[1] The most common issues include suboptimal reaction conditions (temperature, solvent), inappropriate choice of base, the occurrence of side reactions, or issues with the starting materials, such as an inactive substrate or impure thiol.[2] The reactivity of your electrophile (alkyl halide) also plays a critical role.[3]

Q2: What are the typical side reactions when using 2-propanethiol?

Several side reactions can lower the yield of your desired product:

• Oxidation of Thiol: 2-Propanethiol is sensitive to oxidizing agents and can be easily oxidized to form disulfides (isopropyl disulfide).[4][5] This is often exacerbated by the presence of air (oxygen) in the reaction. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can mitigate this.

• Elimination (E2) Reactions: If your substrate is sterically hindered (secondary or tertiary alkyl halide) and you are using a strong base, an E2 elimination reaction can compete with the desired Sₙ2 substitution, forming an alkene byproduct.[6] However, the thiolate anion is a weaker base compared to an alkoxide, which generally favors substitution over elimination.[5][6]

• Reaction with Solvent: If a protic solvent (like water or ethanol) is used, it can react with strong bases or highly reactive electrophiles. Additionally, protic solvents can solvate the thiolate nucleophile through hydrogen bonding, reducing its nucleophilicity and slowing down the reaction rate.[7]

Q3: How does the choice of base impact the reaction?

A base is crucial for deprotonating 2-propanethiol (pKa ~10-11) to form the much more potent isopropyl thiolate nucleophile.[5] Without a sufficiently strong base, the concentration of the active nucleophile will be too low.

• Strong Bases: Strong bases like sodium hydride (NaH) or sodium amide (NaNH₂) are very effective for generating the thiolate.[4][5]

• Weaker Bases: Weaker bases like potassium carbonate (K₂CO₃) may not be strong enough to fully deprotonate the thiol, leading to an incomplete reaction and low yield. The equilibrium will not sufficiently favor the thiolate.

Q4: What is the best type of solvent for this reaction?

Polar aprotic solvents are generally the best choice for Sₙ2 reactions involving anionic nucleophiles like thiolates.[3][7]

• Recommended Solvents: Dimethylformamide (DMF), acetone (B3395972), or dimethyl sulfoxide (B87167) (DMSO) are excellent choices.[1][4] These solvents can dissolve the anionic nucleophile but do not form a strong "cage" of hydrogen bonds around it, leaving the nucleophile highly reactive.[7]

• Solvents to Avoid: Protic solvents like water, methanol, and ethanol (B145695) should generally be avoided. They can solvate the thiolate, reducing its nucleophilicity and significantly slowing the reaction rate.[7][8] If water is present, it can also lead to hydrolysis of the electrophile.[9]

Q5: Can steric hindrance be the cause of my low yield?

Yes, steric hindrance is a critical factor in Sₙ2 reactions. The nucleophile (isopropyl thiolate) needs to perform a "backside attack" on the carbon atom bearing the leaving group.[8][10]

• Substrate Structure: The reaction rate decreases significantly as the substitution on the electrophilic carbon increases. The general reactivity order is: methyl > primary (1°) > secondary (2°) >> tertiary (3°).[7] Tertiary alkyl halides generally do not react via an Sₙ2 mechanism and will likely result in elimination products.[7] 2-Propanethiol itself is a somewhat bulky nucleophile, which can exacerbate steric issues with hindered electrophiles.[11]

Troubleshooting Guide

This table summarizes potential causes for low yields and suggests corrective actions.

Problem Observed	Potential Cause	Suggested Solution
No or minimal product formation	Insufficiently reactive nucleophile	Ensure a strong enough base (e.g., NaH) is used to fully deprotonate the 2-propanethiol.[5]
Poor leaving group	Use a substrate with a good leaving group. Order of reactivity: I > Br > Cl >> F.
Reaction temperature too low	Increase the reaction temperature. A moderate temperature of 50°C is a good starting point.[4]
Sterically hindered substrate	Use a less hindered substrate (ideally primary). Sₙ2 reactions are very sensitive to steric bulk.[7]
Presence of disulfide byproduct	Oxidation of 2-propanethiol	Degas the solvent and run the reaction under an inert atmosphere (Nitrogen or Argon) to exclude oxygen.[4]
Presence of alkene byproduct	Competing E2 elimination	Use a less sterically hindered substrate. While thiolates are weak bases, elimination can still occur with secondary/tertiary halides.[6]
Reaction is very slow	Poor solvent choice	Switch to a polar aprotic solvent like DMF, DMSO, or acetone to enhance nucleophile reactivity.[8]
Low concentration of reactants	Increase the concentration of the reactants, particularly the nucleophile.[12]

Experimental Protocol: Synthesis of an Alkyl Thioether

This protocol provides a general method for the nucleophilic substitution reaction between an alkyl halide and 2-propanethiol.

Materials:

• 2-Propanethiol

• Alkyl halide (e.g., 1-bromobutane)

• Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Dimethylformamide (DMF)

• Pentane (B18724)

• 10% Potassium Hydroxide (KOH) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Schlenk flask and standard glassware

• Argon or Nitrogen gas line

Procedure:

• Preparation: Add sodium hydride (0.97 g, 0.022 mol) to a dry Schlenk flask containing anhydrous DMF (30 ml) under an argon atmosphere.

• Thiolate Formation: Slowly add 2-propanethiol (2.98 ml, 0.032 mol) dropwise to the stirred suspension of NaH in DMF. Hydrogen gas will evolve. Stir the mixture at room temperature for 30 minutes to ensure complete formation of the sodium isopropyl thiolate.

• Nucleophilic Substitution: Add the alkyl halide (e.g., 1-bromobutane, 1.0 equiv relative to NaH) to the reaction mixture.

• Reaction: Heat the mixture to 50°C and stir overnight.[4] Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by diluting with pentane and then slowly adding 10% KOH solution.[4]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer.

• Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude thioether product.[4]

• Purification: If necessary, purify the product further by column chromatography.[4]

Visualizations

Reaction Troubleshooting Workflow

Caption: Troubleshooting flowchart for low-yield reactions.

General Sₙ2 Mechanism with 2-Propanethiol

Caption: Sₙ2 reaction pathway for 2-propanethiol.

References

• 1. benchchem.com [benchchem.com]
• 2. mrcaslick.altervista.org [mrcaslick.altervista.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Page loading... [wap.guidechem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. CK12-Foundation [flexbooks.ck12.org]
• 11. sioc.cas.cn [sioc.cas.cn]
• 12. tutorchase.com [tutorchase.com]

managing the high flammability and explosion hazards of 2-Propanethiol

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on managing the high flammability and explosion hazards of 2-Propanethiol (also known as Isopropyl Mercaptan).

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving 2-Propanethiol.

Issue 1: Strong, persistent odor of 2-Propanethiol detected in the laboratory.

Possible Cause	Troubleshooting Steps
Minor Spill or Leak	1. Evacuate Non-Essential Personnel: Immediately clear the area of anyone not involved in the cleanup. 2. Enhance Ventilation: Increase airflow by opening sashes on fume hoods and ensuring local exhaust ventilation is operational. 3. Wear Appropriate PPE: At a minimum, wear safety goggles, chemical-resistant gloves (nitrile or neoprene), and a lab coat. If the odor is strong, a respirator with an organic vapor cartridge is necessary. 4. Locate the Source: Carefully inspect containers, tubing, and apparatus for the source of the leak. 5. Contain and Absorb: If a small spill is found, cover it with an inert absorbent material like vermiculite, sand, or earth.[1] 6. Clean Up: Using non-sparking tools, collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.[2] 7. Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.
Improper Storage	1. Inspect Storage Location: Verify that 2-Propanethiol containers are stored in a cool, dry, well-ventilated area away from heat and ignition sources.[1][2] 2. Check Container Integrity: Ensure containers are tightly sealed and in good condition.[1][3] If a container is compromised, transfer the contents to a new, appropriate container in a fume hood.
Inadequate Ventilation	1. Verify Fume Hood Function: Check the fume hood's certification and airflow monitor to ensure it is operating correctly. 2. Review Experimental Setup: Ensure that all manipulations of 2-Propanethiol are performed deep within the fume hood to capture vapors effectively.

Issue 2: A fire has started in a container of 2-Propanethiol.

Immediate Actions

Follow-up Actions

1. Alert Personnel and Activate Alarm: Immediately notify everyone in the lab and activate the nearest fire alarm. 2. Evacuate: If the fire is large or spreading, evacuate the area immediately. 3. Small, Contained Fire: If the fire is small and you are trained to use a fire extinguisher, you may attempt to extinguish it. Use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguisher.[2] Do NOT use a straight stream of water , as it may spread the flammable liquid.[1] 4. Cool Nearby Containers: If it is safe to do so, use a water spray to cool adjacent containers to prevent them from rupturing.[1][2]

1. Report the Incident: Report the fire to your institution's environmental health and safety (EHS) department. 2. Assess the Aftermath: Once the area is deemed safe, assess the damage and review the incident to prevent future occurrences.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of working with 2-Propanethiol?

A1: The primary hazards are its extreme flammability and the risk of forming explosive mixtures with air.[1][4] Its vapors are heavier than air and can travel to a distant ignition source and flash back.[1][2] It is also an irritant to the skin, eyes, and respiratory system.[1][5]

Q2: What personal protective equipment (PPE) is required when handling 2-Propanethiol?

A2: The following PPE should be worn:

• Eye Protection: Chemical safety goggles or a face shield.[1][2][3]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene.[1][3]

• Body Protection: A lab coat or other protective clothing.[1][2]

• Respiratory Protection: If working outside of a fume hood or if exposure limits may be exceeded, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[1][3]

Q3: How should I store 2-Propanethiol?

A3: Store 2-Propanethiol in a tightly closed container in a cool, dry, well-ventilated area.[1][3] It must be kept away from heat, sparks, open flames, and other sources of ignition.[1][2] It should also be stored away from incompatible materials such as strong oxidizers, acids, and bases.[1]

Q4: What should I do in case of a large spill of 2-Propanethiol?

A4: In the event of a large spill, evacuate the area immediately and alert your institution's EHS or emergency response team.[3] Do not attempt to clean up a large spill without proper training and equipment.

Q5: What are the explosive limits of 2-Propanethiol?

A5: The lower explosive limit (LEL) and upper explosive limit (UEL) for 2-Propanethiol are not consistently reported in safety literature. Several sources state that this data is unavailable. Due to this lack of definitive data, it is critical to treat 2-Propanethiol as a significant explosion hazard at all times and to prevent the formation of vapor-air mixtures and eliminate all potential ignition sources.

Data Presentation

Physical and Flammability Properties of 2-Propanethiol

Property	Value
Synonyms	Isopropyl mercaptan, Propane-2-thiol
Molecular Formula	C3H8S
Appearance	Colorless liquid[5]
Odor	Strong, unpleasant, skunk-like[5]
Flash Point	-34.4 °C (-30 °F)[1]
Boiling Point	57-60 °C (135-140 °F)
Vapor Density	2.63 (Air = 1)[3]
Lower Explosive Limit (LEL)	Data not available
Upper Explosive Limit (UEL)	Data not available

Incompatible Materials

Material Class	Examples
Strong Oxidizing Agents	Nitrates, Peroxides, Chlorates
Acids	Hydrochloric acid, Sulfuric acid
Bases	Sodium hydroxide, Potassium hydroxide
Alkali Metals	Sodium, Potassium
Reducing Agents	Hydrides

Experimental Protocols

Protocol 1: Safe Transfer of 2-Propanethiol

• Preparation:

  • Ensure a certified chemical fume hood is operational.

  • Gather all necessary equipment, including the 2-Propanethiol container, receiving vessel, and transfer tubing or cannulas.

  • Don appropriate PPE (safety goggles, chemical-resistant gloves, lab coat).

  • Ensure a fire extinguisher (dry chemical or CO2) is readily accessible.

• Procedure:

  • Place both the source container and the receiving vessel in the fume hood.

  • Ground and bond the source and receiving containers to prevent static electricity buildup.[1][2]

  • Use only non-sparking tools for opening and closing containers.[2]

  • Slowly transfer the required amount of 2-Propanethiol. Avoid splashing.

  • Once the transfer is complete, securely seal both containers.

• Cleanup:

  • Wipe down any minor drips or spills within the fume hood with an absorbent pad.

  • Dispose of all contaminated materials in a designated hazardous waste container.

  • Wash hands thoroughly after the procedure.

Protocol 2: Emergency Spill Response (Small Spill)

• Alert and Ventilate: Alert nearby personnel and ensure the fume hood is operating at maximum capacity.

• Don PPE: Wear safety goggles, chemical-resistant gloves, a lab coat, and if necessary, a respirator.

• Contain Spill: Cover the spill with an inert absorbent material such as sand, earth, or vermiculite.[1]

• Remove Ignition Sources: Extinguish any open flames and turn off nearby electrical equipment.

• Collect Waste: Using non-sparking tools, carefully scoop the absorbed material into a sealable container.[2]

• Decontaminate: Clean the spill area with a suitable solvent and then with soap and water.

• Dispose: Label the waste container and dispose of it according to your institution's hazardous waste procedures.

Visualizations

Caption: Workflow for the safe handling of 2-Propanethiol.

Caption: Decision tree for responding to a suspected 2-Propanethiol leak.

References

• 1. ISOPROPYL MERCAPTAN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. fishersci.com [fishersci.com]
• 3. ICSC 0019 - 2-METHYL-2-PROPANETHIOL [inchem.org]
• 4. Isopropyl mercaptan - Wikipedia [en.wikipedia.org]
• 5. fishersci.fr [fishersci.fr]

Reference Data & Comparative Studies

A Comparative Guide to the Nucleophilicity of 2-Propanethiol and Other Alkyl Thiols

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the nucleophilicity of 2-propanethiol with other common alkyl thiols, supported by experimental data. Understanding the relative nucleophilicity of thiols is crucial in various fields, including the development of covalent inhibitors, understanding biological redox processes, and designing synthetic methodologies.

Introduction to Thiol Nucleophilicity

Thiols (R-SH) are organic sulfur compounds that play a significant role as nucleophiles in a wide array of chemical and biological reactions. Their reactivity is primarily attributed to the corresponding thiolate anion (R-S⁻), which is formed upon deprotonation of the thiol group.[1] Thiolates are generally considered excellent nucleophiles, often more so than their oxygen analogs, the alkoxides.[2] This enhanced nucleophilicity is due to the higher polarizability and lower electronegativity of sulfur compared to oxygen, which makes the lone pair of electrons on the sulfur atom more available for donation.[2]

The nucleophilicity of a thiol is influenced by several factors, including:

• Acidity (pKa): The concentration of the highly reactive thiolate anion is directly dependent on the thiol's pKa and the pH of the solution. A lower pKa results in a higher concentration of the thiolate at a given pH.

• Steric Hindrance: The substitution pattern around the sulfur atom can sterically hinder its approach to an electrophile, thereby reducing its nucleophilic reactivity.

• Electronic Effects: The electron-donating or withdrawing nature of the alkyl group can influence the electron density on the sulfur atom.

This guide will focus on comparing 2-propanethiol, a secondary thiol, with other primary and tertiary alkyl thiols to elucidate the impact of structure on nucleophilicity.

Comparative Analysis of Alkyl Thiol Nucleophilicity

Acidity of Alkyl Thiols

The acidity of a thiol, represented by its pKa value, is a critical factor in determining the concentration of the nucleophilic thiolate anion at a specific pH. The lower the pKa, the more acidic the thiol, and the greater the proportion of the highly reactive thiolate form in solution.

Thiol	Structure	Type	pKa
Methanethiol	CH₃SH	Primary	~10.4[3][4][5][6]
Ethanethiol	CH₃CH₂SH	Primary	~10.6[7][8][9]
1-Propanethiol	CH₃CH₂CH₂SH	Primary	~10.5[10]
2-Propanethiol	(CH₃)₂CHSH	Secondary	~10.86 [11][12][13]
1-Butanethiol	CH₃(CH₂)₃SH	Primary	~10.78[14]
2-Butanethiol	CH₃CH(SH)CH₂CH₃	Secondary	~10.9 (Predicted)[15]
Isobutanethiol	(CH₃)₂CHCH₂SH	Primary	~10.41 (Predicted)[16]
tert-Butanethiol	(CH₃)₃CSH	Tertiary	~11.22[17][18][19]

Table 1: pKa values of common alkyl thiols.

From the data, it is evident that primary thiols generally exhibit lower pKa values compared to the secondary 2-propanethiol, which in turn is more acidic than the tertiary tert-butanethiol. This trend can be attributed to the electron-donating inductive effect of alkyl groups, which destabilizes the thiolate anion. Increased alkyl substitution leads to greater destabilization and a higher pKa. A higher pKa for 2-propanethiol implies that at a given pH, the concentration of its thiolate anion will be lower than that of primary thiols like methanethiol, ethanethiol, and 1-propanethiol.

Steric Effects on Nucleophilicity

The structure of the alkyl group attached to the sulfur atom significantly impacts the thiol's nucleophilicity due to steric hindrance. As the bulkiness of the alkyl group increases, it becomes more difficult for the sulfur atom to approach and attack an electrophile.

This effect is particularly pronounced when comparing primary, secondary, and tertiary thiols.

Figure 1: A diagram illustrating the increasing steric hindrance from primary to tertiary thiols.

2-Propanethiol, being a secondary thiol, experiences more steric hindrance than primary thiols such as methanethiol, ethanethiol, and 1-propanethiol. This increased bulk around the sulfur atom can lead to a lower reaction rate in nucleophilic substitution reactions. Tertiary thiols, like tert-butanethiol, are the most sterically hindered and are generally the least reactive nucleophiles among the alkyl thiols.

Conclusion: Relative Nucleophilicity of 2-Propanethiol

Based on the interplay of acidity and steric effects, we can establish a qualitative comparison of the nucleophilicity of 2-propanethiol with other alkyl thiols.

• 2-Propanethiol vs. Primary Alkyl Thiols (e.g., 1-Propanethiol): Primary thiols are generally more nucleophilic than 2-propanethiol. This is because they are more acidic (lower pKa), leading to a higher concentration of the reactive thiolate anion, and they are less sterically hindered, allowing for easier access to the electrophilic center.

• 2-Propanethiol vs. Tertiary Alkyl Thiols (e.g., tert-Butanethiol): 2-Propanethiol is expected to be more nucleophilic than tertiary thiols. While 2-propanethiol is more acidic, the dominant factor is the significantly greater steric hindrance of the tertiary alkyl group, which severely impedes its reactivity.

Therefore, the general trend for the nucleophilicity of alkyl thiols is:

Primary > Secondary > Tertiary

Experimental Methodology for Determining Thiol Nucleophilicity

A robust method for quantifying the nucleophilicity of thiols involves measuring the second-order rate constant of their reaction with a suitable electrophile. One such method utilizes the fluorescent labeling reagent monobromobimane (B13751) (mBBr).[3]

Reaction of Thiols with Monobromobimane

The reaction between a thiolate anion and monobromobimane is a bimolecular nucleophilic substitution (Sₙ2) reaction that yields a highly fluorescent and stable thioether.

Figure 2: Reaction scheme for the determination of thiol nucleophilicity using monobromobimane.

The nucleophilicity is determined as the pH-independent second-order rate constant (k₂) of the reaction of the thiolate with mBBr.

Experimental Workflow

The experimental workflow for determining the nucleophilicity of a thiol using monobromobimane is as follows:

Figure 3: Experimental workflow for determining thiol nucleophilicity.

Protocol Details:

• Solution Preparation: Prepare a series of buffered solutions of the thiol to be tested across a range of pH values.

• Reaction Initiation: Initiate the reaction by adding a solution of monobromobimane to the thiol solution. The reaction is typically carried out under pseudo-first-order conditions with the thiol in excess.

• Fluorescence Monitoring: Monitor the increase in fluorescence intensity over time using a fluorometer. The excitation and emission wavelengths for the bimane adduct are typically around 380 nm and 480 nm, respectively.[1]

• Rate Constant Calculation: From the kinetic data, calculate the apparent second-order rate constant (k_app) at each pH.

• Data Analysis: Plot the apparent second-order rate constant as a function of pH. The resulting sigmoidal curve can be fitted to an appropriate equation to determine both the pKa of the thiol and the pH-independent second-order rate constant (k₂) for the reaction of the thiolate with mBBr. This k₂ value serves as a quantitative measure of the thiol's intrinsic nucleophilicity.

This method offers high sensitivity, allowing for the use of low concentrations of reactants.[3]

Summary

In comparing the nucleophilicity of 2-propanethiol with other alkyl thiols, both electronic (pKa) and steric factors must be considered. While 2-propanethiol is a potent nucleophile, it is generally less reactive than primary alkyl thiols due to its higher pKa and greater steric hindrance. Conversely, it is more nucleophilic than bulkier tertiary thiols. The experimental determination of second-order rate constants, for instance through reaction with monobromobimane, provides a quantitative means to confirm this reactivity trend. This understanding of the structure-activity relationship of thiol nucleophilicity is essential for professionals in drug development and chemical research.

References

• 1. Showing Compound Methanethiol (FDB011886) - FooDB [foodb.ca]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. webqc.org [webqc.org]
• 4. MiMeDB: Showing metabocard for Methanethiol (MMDBc0032913) [mimedb.org]
• 5. Methanethiol - Wikipedia [en.wikipedia.org]
• 6. Human Metabolome Database: Showing metabocard for Methanethiol (HMDB0003227) [hmdb.ca]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Ethanethiol CAS#: 75-08-1 [m.chemicalbook.com]
• 9. homework.study.com [homework.study.com]
• 10. Propanethiol - Wikipedia [en.wikipedia.org]
• 11. Page loading... [wap.guidechem.com]
• 12. 2-Propanethiol | 75-33-2 [chemicalbook.com]
• 13. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Butanethiol | C4H10S | CID 8012 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. chembk.com [chembk.com]
• 16. chembk.com [chembk.com]
• 17. tert-Butyl mercaptan [chembk.com]
• 18. tert-Butyl mercaptan | (CH3)3CSH | CID 6387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. TERT-BUTYL MERCAPTAN - Ataman Kimya [atamanchemicals.com]

Unraveling the Conformational Landscape of 2-Propanethiol: A Comparative Guide to Anti and Gauche Stability

For researchers, scientists, and professionals in drug development, understanding the conformational preferences of molecules is paramount for predicting their interactions and reactivity. This guide provides a detailed comparison of the structural stability of the anti and gauche conformers of 2-propanethiol, integrating experimental data from microwave and infrared spectroscopy with modern computational analysis.

2-Propanethiol (isopropyl mercaptan) is a simple branched-chain thiol that serves as a fundamental model for studying the rotational isomerism around C-C and C-S bonds. The molecule can exist in two stable staggered conformations: the anti (or trans) form, where the C-S-H plane is anti-periplanar to one of the C-C bonds, and the gauche form, where it is staggered by approximately 60°. The relative stability of these conformers is dictated by a delicate balance of steric and electronic effects.

Relative Stability: A Close Contest

Experimental and theoretical studies have consistently shown that both anti and gauche conformers of 2-propanethiol are present at room temperature, with the anti conformer being slightly more stable.

A seminal microwave spectroscopy study by Griffiths and Boggs (1975) established the existence of both conformers and determined the energy difference between them to be a mere 57 ± 30 cal/mol (0.24 ± 0.13 kJ/mol), favoring the anti form.[1] This small energy gap indicates that both conformers are significantly populated at ambient temperatures.

More recent computational work by Tripathi and Ramanathan (2022), employing high-level quantum chemical calculations, corroborates these experimental findings.[2] Their calculations at the CCSD/cc-pVDZ level of theory predict an energy difference that aligns well with the experimental values, reinforcing the understanding of the conformational landscape of 2-propanethiol.

Data Presentation: A Quantitative Comparison

The structural parameters of the anti and gauche conformers of 2-propanethiol have been characterized through a combination of microwave spectroscopy and computational chemistry. The data presented below summarizes the key findings from these studies, offering a clear comparison of their geometric and energetic properties.

Table 1: Relative Energies and Dipole Moments

Conformer	Experimental Energy Difference (kJ/mol)	Theoretical Energy Difference (kJ/mol)	Experimental Dipole Moment (Debye)
Anti (Trans)	0 (Reference)	0 (Reference)	1.61 ± 0.02
Gauche	0.24 ± 0.13	0.46	1.53 ± 0.02

Experimental data from Griffiths and Boggs (1975). Theoretical data from Tripathi and Ramanathan (2022).

Table 2: Rotational Constants (MHz) from Microwave Spectroscopy

Conformer	A	B	C
Anti (Trans)	8289.43 ± 0.02	4038.93 ± 0.01	3097.35 ± 0.01
Gauche	7511.9 ± 0.3	4452.8 ± 0.1	3381.1 ± 0.1

Data from Griffiths and Boggs (1975).

Table 3: Key Structural Parameters (Bond Lengths in Å, Angles in °)

Parameter	Anti (Experimental)	Anti (Theoretical)	Gauche (Theoretical)
r(C-S)	1.819	1.825	1.826
r(S-H)	1.335	1.341	1.341
∠(C-S-H)	96.5	96.3	96.2
∠(C-C-S)	108.3	108.5	108.1
Dihedral ∠(H-C-S-H)	180 (trans)	180	~60

Experimental data for the anti conformer from Griffiths and Boggs (1975). Theoretical data for both conformers from Tripathi and Ramanathan (2022).

Experimental Protocols

The determination of the structural and energetic properties of the 2-propanethiol conformers relies on sophisticated experimental techniques, primarily microwave and infrared spectroscopy.

Microwave Spectroscopy

The experimental data for the rotational constants and dipole moments of the anti and gauche conformers were obtained using microwave spectroscopy.

Methodology:

• Sample Preparation: Gaseous 2-propanethiol is introduced into a waveguide absorption cell at low pressure to ensure molecules are in the gas phase and to minimize intermolecular interactions.

• Microwave Radiation: The sample is irradiated with microwave radiation of varying frequencies.

• Absorption Detection: As the frequency of the microwave radiation is swept, a detector measures the absorption of radiation by the sample. When the frequency of the radiation matches the energy difference between two rotational energy levels of a specific conformer, an absorption peak is observed.

• Spectral Assignment: The observed absorption lines are assigned to specific rotational transitions for each conformer based on their characteristic patterns and the effect of an applied electric field (Stark effect).

• Data Analysis: From the frequencies of the assigned transitions, the rotational constants (A, B, and C) for each conformer are precisely determined. The Stark effect measurements allow for the determination of the electric dipole moment components for each conformer.

• Relative Intensity Measurement: The relative intensities of the rotational transitions belonging to the anti and gauche conformers are measured to determine their relative abundance and, consequently, the energy difference between them.

Infrared Spectroscopy

Low-temperature infrared spectroscopy has also been employed to identify the presence of both conformers.

Methodology:

• Sample Preparation: A gaseous sample of 2-propanethiol is condensed onto a cold window (e.g., CsI) maintained at cryogenic temperatures (typically around 20 K) in a vacuum cryostat.

• Infrared Measurement: The infrared spectrum of the condensed sample is recorded using an infrared spectrometer.

• Spectral Analysis: By analyzing the vibrational spectra in different phases (gas, liquid, and crystalline solids at different temperatures), specific vibrational bands can be assigned to the anti and gauche conformers. For example, in the crystalline solid phase, one conformer may be exclusively present, simplifying the spectral assignment. The relative intensities of the bands corresponding to each conformer in the liquid or gas phase can provide an estimate of their relative populations.

Logical Relationships and Conformational Interchange

The anti and gauche conformers of 2-propanethiol are in a constant state of interconversion at room temperature through rotation about the C-S bond. The following diagram illustrates this dynamic relationship.

Caption: Interconversion between the anti and gauche conformers of 2-propanethiol.

References

• 1. Timeline of crystallography - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Validation and Quantification of 2-Propanethiol Purity by Gas Chromatography (GC)

For researchers, scientists, and drug development professionals, the accurate determination of the purity of volatile sulfur compounds like 2-Propanethiol is critical for ensuring product quality, consistency, and safety in various applications, from organic synthesis to the manufacturing of pharmaceuticals. This guide provides an objective comparison of Gas Chromatography (GC) with alternative methods for quantifying the purity of 2-Propanethiol, supported by representative experimental data and detailed methodologies.

Introduction to 2-Propanethiol and the Imperative of Purity Analysis

2-Propanethiol, also known as isopropyl mercaptan, is a volatile organosulfur compound with a characteristic strong odor. It is utilized as a chemical intermediate and a gas odorant. The presence of impurities can significantly impact its chemical reactivity, physical properties, and safety profile. Therefore, robust and validated analytical methods are essential for the quality control of 2-Propanethiol. Gas Chromatography with Flame Ionization Detection (GC-FID) is a primary and widely accepted technique for this purpose, with commercial grades of 2-Propanethiol often specifying a purity of ≥98.0% as determined by GC.[1]

Gas Chromatography (GC) for 2-Propanethiol Purity Determination

Gas chromatography is a powerful analytical technique for separating and quantifying volatile compounds. In the context of 2-Propanethiol analysis, a sample is vaporized and injected into a chromatographic column. An inert carrier gas transports the sample through the column, which contains a stationary phase. The separation is achieved based on the differential partitioning of the components of the sample between the mobile (carrier gas) and stationary phases. A Flame Ionization Detector (FID) is commonly used for the detection of hydrocarbons and other organic compounds like thiols, providing high sensitivity and a wide linear range.[2]

Experimental Protocol: Validation of a GC-FID Method for 2-Propanethiol Purity

The following protocol outlines a typical validation procedure for a GC-FID method for the quantification of 2-Propanethiol purity, based on established principles of analytical method validation.[3]

1. Instrumentation and Chromatographic Conditions:

• Gas Chromatograph: Agilent 7890A GC system or equivalent.

• Detector: Flame Ionization Detector (FID).

• Column: DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column suitable for volatile sulfur compounds.

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1.5 mL/min).

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• Injection Volume: 1 µL (split injection, e.g., 50:1 split ratio).

2. Standard and Sample Preparation:

• Standard Preparation: Prepare a stock solution of high-purity 2-Propanethiol (certified reference standard) in a suitable solvent such as methanol (B129727) or hexane. Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the analyte.

• Sample Preparation: Accurately weigh a sample of 2-Propanethiol and dissolve it in the chosen solvent to a known concentration.

3. Method Validation Parameters:

• Specificity: Inject the solvent blank, a known impurity standard, and the 2-Propanethiol standard to ensure that the peak for 2-Propanethiol is well-resolved from any other components.

• Linearity: Analyze the calibration standards in triplicate. Plot the peak area against the concentration and perform a linear regression analysis. A correlation coefficient (R²) of >0.999 is typically required.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[4][5][6]

• Accuracy: Perform recovery studies by spiking a placebo (if applicable) or a known sample with known amounts of 2-Propanethiol at different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration). The recovery should typically be within 98-102%.

• Precision:

  • Repeatability (Intra-day precision): Analyze at least six replicate injections of a standard solution on the same day. The relative standard deviation (RSD) should be <2%.

  • Intermediate Precision (Inter-day precision): Analyze the same standard solution on different days, with different analysts, or on different instruments. The RSD should be <3%.

• Robustness: Intentionally vary chromatographic parameters (e.g., flow rate, oven temperature) within a small range to assess the method's reliability.

Comparison of Analytical Methods for 2-Propanethiol Purity

While GC-FID is a robust method for 2-Propanethiol purity analysis, other techniques can also be employed for thiol quantification. The choice of method depends on the specific requirements of the analysis, such as the nature of the sample matrix, required sensitivity, and available instrumentation.

Feature	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)	Colorimetric Assay (DTNB - Ellman's Reagent)
Principle	Separation of volatile compounds based on partitioning between a mobile gas phase and a stationary phase, followed by detection by flame ionization.[2]	Separation of compounds in a liquid mobile phase based on their interaction with a solid stationary phase, followed by UV detection.[7]	Chemical reaction of the thiol group with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a colored product that is quantified spectrophotometrically.
Applicability to 2-Propanethiol	Excellent for volatile and thermally stable compounds like 2-Propanethiol.[8]	Can be used, but may require derivatization of the thiol group to a UV-active species for sensitive detection.[7][9]	Generally used for thiols in aqueous solutions; the volatility of 2-Propanethiol may pose challenges for accurate quantification in an open-plate format.
Linearity (Representative R²)	> 0.999[3]	> 0.999 (with appropriate derivatization)[10][11]	> 0.99
Limit of Detection (LOD)	Low ng to pg range.	µg/mL to ng/mL range, dependent on derivatization efficiency and chromophore.[12][13]	µM range.
Limit of Quantitation (LOQ)	Low ng to pg range.	µg/mL to ng/mL range.[12][13]	µM range.
Precision (Typical RSD)	< 2%	< 5%	< 10%
Sample Throughput	Moderate to high.	Moderate.	High (with plate-based assays).
Strengths	High resolution, high sensitivity for volatile organics, robust, and well-established.	Versatile for a wide range of compounds, including non-volatile impurities.	Simple, rapid, and cost-effective for total thiol quantification.
Limitations	Not suitable for non-volatile or thermally labile impurities.	May require derivatization for sensitive detection of non-UV active thiols, which adds complexity.	Less specific (measures total thiols), potential for interference from other reducing agents. The volatility of 2-Propanethiol could lead to inaccurate results.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the validation of a GC method for 2-Propanethiol purity analysis and the decision-making process for selecting an appropriate analytical technique.

GC Method Validation Workflow

Decision tree for analytical method selection.

Conclusion

For the specific task of validating and quantifying the purity of 2-Propanethiol, Gas Chromatography with Flame Ionization Detection (GC-FID) stands out as the most suitable and robust method. Its high sensitivity, specificity for volatile organic compounds, and the ability to separate 2-Propanethiol from potential volatile impurities make it the industry-standard technique. While other methods like HPLC and colorimetric assays have their merits for general thiol quantification, they present challenges such as the need for derivatization or a lack of specificity and potential inaccuracies due to the volatility of 2-Propanethiol. The choice of the analytical method should always be guided by the specific goals of the analysis, the nature of the sample, and the required data quality. For routine quality control and accurate purity assessment of 2-Propanethiol, a validated GC-FID method is the recommended approach.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Gas Chromatography (GC) – Flame Ionization Detection (FID) – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 3. GAS CHROMATOGRAPHY METHOD OF CLEANING VALIDATION PROCESS FOR 2-PROPANOL RESIDUE DETERMINATION IN PHARMACEUTICAL MANUFACTURING EQUIPMENT | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Limit of detection (LQD)/limit of quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LOD for GC-FID - Chromatography Forum [chromforum.org]
• 7. Analytical methods involving separation techniques for determination of low-molecular-weight biothiols in human plasma and blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. scispace.com [scispace.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. HPLC-UV method development and validation for the quantification of ropinirole in new PLGA multiparticulate systems: Microspheres and nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Study of 2-Propanethiol and tert-Butyl Mercaptan in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals, the selection of appropriate building blocks is paramount to achieving desired molecular architectures and reaction efficiencies. Among the vast array of organosulfur compounds, thiols (mercaptans) serve as crucial intermediates for the formation of thioethers, a common functional group in many biologically active molecules. This guide provides a comparative analysis of two structurally related thiols: 2-propanethiol, a secondary thiol, and tert-butyl mercaptan (2-methyl-2-propanethiol), a tertiary thiol. Their distinct steric and electronic properties significantly influence their reactivity and applicability in various synthetic transformations.

Physicochemical Properties: A Tabulated Comparison

A fundamental understanding of the physical and chemical properties of these thiols is essential for their effective utilization in synthesis. The following table summarizes key data for 2-propanethiol and tert-butyl mercaptan.

Property	2-Propanethiol	tert-Butyl Mercaptan
CAS Number	75-33-2[1]	75-66-1[2]
Molecular Formula	C₃H₈S[3]	C₄H₁₀S[4]
Molecular Weight	76.16 g/mol [1][3]	90.19 g/mol [2][4]
Boiling Point	52.6 °C[1]	62-65 °C[5]
Melting Point	-130.5 °C[1]	-0.5 °C[5]
Density	0.813 g/cm³ at 20 °C[1]	~0.800 g/cm³ at 20 °C
pKa	~10.86	~11.22

Reactivity and Performance in Synthesis: A Comparative Analysis

The utility of 2-propanethiol and tert-butyl mercaptan in synthesis is primarily dictated by their nucleophilicity and the steric hindrance around the sulfur atom. These factors play a critical role in reactions such as S-alkylation to form thioethers.

Nucleophilicity and Acidity

Thiols are generally considered excellent nucleophiles in organic synthesis, often more so than their alcohol counterparts.[2][6] This is attributed to the higher polarizability of the larger sulfur atom and the weaker S-H bond compared to the O-H bond.[6] The nucleophilicity of a thiol is further enhanced upon deprotonation to its corresponding thiolate anion.

The acidity of the thiol, indicated by its pKa value, determines the ease of thiolate formation. With a pKa of approximately 10.86, 2-propanethiol is slightly more acidic than tert-butyl mercaptan, which has a pKa of around 11.22. This suggests that under similar basic conditions, 2-propanethiol will form its corresponding thiolate anion more readily, which could translate to faster reaction rates in nucleophilic substitution reactions.

The Decisive Role of Steric Hindrance

The most significant difference in the synthetic performance of these two thiols arises from the steric bulk of the alkyl groups attached to the sulfur atom.

• 2-Propanethiol , a secondary thiol, has an isopropyl group attached to the sulfur. While this group does exert some steric hindrance compared to a primary thiol, it is generally accessible for nucleophilic attack on a range of electrophiles.

• tert-Butyl Mercaptan , a tertiary thiol, possesses a bulky tert-butyl group. This group creates significant steric congestion around the sulfur atom, severely hindering its ability to participate in backside attack as required in SN2 reactions.

This difference in steric hindrance has profound implications for their reactivity in S-alkylation reactions to form thioethers. In reactions following an SN2 mechanism, 2-propanethiol will generally react much more readily and provide higher yields compared to tert-butyl mercaptan, especially with sterically demanding electrophiles. Conversely, the high steric hindrance of the tert-butyl group in tert-butyl mercaptan can be advantageous in certain contexts, such as promoting elimination reactions or providing stability to the resulting thioether.

Experimental Protocols: Synthesis of Thioethers

The following protocols provide a general framework for the S-alkylation of 2-propanethiol and tert-butyl mercaptan with an alkyl halide to form the corresponding thioether. These are representative procedures and may require optimization based on the specific substrate.

Synthesis of Isopropyl Phenyl Thioether (from 2-Propanethiol)

Materials:

• 2-Propanethiol

• Bromobenzene (B47551)

• Sodium hydroxide (B78521) (NaOH)

• Ethanol (B145695) (or other suitable solvent)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware for reaction, workup, and purification

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium hydroxide (1.1 equivalents) in ethanol.

• To this solution, add 2-propanethiol (1.0 equivalent) dropwise at room temperature. Stir the mixture for 15-20 minutes to ensure the formation of the sodium thiolate.

• Add bromobenzene (1.0 equivalent) to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• To the residue, add water and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude isopropyl phenyl thioether by column chromatography on silica (B1680970) gel.

Synthesis of tert-Butyl Phenyl Thioether (from tert-Butyl Mercaptan)

Materials:

• tert-Butyl Mercaptan

• Bromobenzene

• Sodium hydride (NaH) (60% dispersion in mineral oil)

• Anhydrous N,N-dimethylformamide (DMF)

• Standard laboratory glassware for reaction under inert atmosphere, workup, and purification

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a suspension of sodium hydride (1.2 equivalents) in anhydrous DMF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add tert-butyl mercaptan (1.0 equivalent) dropwise to the suspension. Allow the mixture to warm to room temperature and stir for 30-45 minutes until hydrogen gas evolution ceases, indicating the formation of the sodium thiolate.

• Add bromobenzene (1.0 equivalent) to the reaction mixture.

• Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and monitor the reaction progress by TLC. Due to the steric hindrance of the tert-butyl group, this reaction may require longer reaction times and higher temperatures compared to the synthesis with 2-propanethiol.

• After the reaction is complete, carefully quench the reaction at 0 °C by the slow addition of water.

• Extract the product with an organic solvent and wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude tert-butyl phenyl thioether by column chromatography.

Visualizing the Synthetic Pathway

The following diagrams illustrate the key concepts discussed in this guide.

Caption: General workflow for thioether synthesis via S-alkylation of a thiol.

References

• 1. 2-Propanethiol for synthesis 75-33-2 [sigmaaldrich.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 2-Propanethiol [webbook.nist.gov]
• 4. tert-Butyl mercaptan | (CH3)3CSH | CID 6387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 6. Efficient dehydrative alkylation of thiols with alcohols catalyzed by alkyl halides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Quantitative Analysis of 2-Propanethiol in Complex Reaction Mixtures: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate and precise quantification of reactive species such as 2-propanethiol in complex reaction mixtures is critical for process optimization, impurity profiling, and ensuring product quality. This guide provides an objective comparison of the two primary analytical techniques for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with fluorescence detection. The comparison is supported by experimental data and detailed methodologies to aid in selecting the most suitable method for your specific analytical needs.

Method Comparison at a Glance

The choice between GC-MS and HPLC for the analysis of 2-propanethiol depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation. GC-MS is a highly sensitive and selective method, particularly well-suited for volatile compounds like 2-propanethiol. HPLC, on the other hand, offers versatility for a wider range of compounds and can be made highly sensitive for thiols through pre-column derivatization with a fluorescent tag.

Quantitative Performance

The following table summarizes the typical quantitative performance characteristics of GC-MS and HPLC-FLD for the analysis of short-chain thiols. It is important to note that performance metrics can vary based on the specific instrument, derivatization procedure, and matrix complexity. Data for 2-propanethiol may be inferred from structurally similar volatile thiols where direct data is unavailable.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)
Limit of Detection (LOD)	0.1 - 5 µg/L	0.01 - 1 µg/L
Limit of Quantification (LOQ)	0.3 - 15 µg/L	0.03 - 3 µg/L
Linearity (R²)	> 0.99	> 0.99
Accuracy (% Recovery)	90 - 110%	85 - 115%
Precision (% RSD)	< 15%	< 15%
Derivatization	Often required to improve peak shape and thermal stability (e.g., silylation).	Mandatory for fluorescence detection (e.g., with o-phthalaldehyde).
Sample Throughput	Moderate	High (with autosampler and online derivatization).
Cost & Complexity	Higher initial cost and operational complexity.	Lower initial cost and less complex operation.
Selectivity	High, based on mass-to-charge ratio.	High, based on selective fluorescence derivatization and chromatographic separation.

Experimental Workflows

Visualizing the analytical workflow can aid in understanding the practical steps involved in each technique.

GC-MS analytical workflow for 2-propanethiol.

HPLC-FLD analytical workflow for 2-propanethiol.

Detailed Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is suitable for the sensitive and selective quantification of 2-propanethiol in complex organic matrices. Derivatization with a silylating agent is recommended to improve chromatographic performance.

1. Sample Preparation and Derivatization:

• Extraction: If the reaction mixture is aqueous, perform a liquid-liquid extraction of 2-propanethiol into a water-immiscible organic solvent such as dichloromethane (B109758) or pentane. For organic matrices, a direct dilution may be possible.

• Derivatization:

  • Transfer a known volume (e.g., 100 µL) of the extract or diluted sample to a clean, dry autosampler vial.

  • Add a suitable silylating agent, such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS) as a catalyst. A common ratio is 50 µL of MSTFA to 100 µL of sample.

  • Add an internal standard (e.g., a deuterated analog or a different thiol not present in the sample) for improved quantitation accuracy.

  • Cap the vial tightly and heat at 60-80°C for 30-60 minutes to ensure complete derivatization.

  • Cool the vial to room temperature before analysis.

2. GC-MS Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet: Splitless injection at 250°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Mass Spectrometer: Agilent 5977B or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity. Monitor characteristic ions for the silylated 2-propanethiol derivative.

3. Calibration and Quantification:

• Prepare a series of calibration standards of 2-propanethiol in the same solvent as the sample.

• Derivatize the calibration standards using the same procedure as the samples.

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

• Determine the concentration of 2-propanethiol in the samples from the calibration curve.

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) Method

This method is highly sensitive and suitable for high-throughput analysis, especially with an autosampler capable of online derivatization.

1. Sample Preparation and Derivatization:

• Derivatization Reagent: Prepare a solution of o-phthalaldehyde (B127526) (OPA) and a thiol, such as N-acetyl-L-cysteine (NAC) or 3-mercaptopropionic acid (3-MPA), in a borate (B1201080) buffer (pH 9-10). A typical reagent consists of 50 mg OPA dissolved in 1 mL methanol, followed by the addition of 9 mL of borate buffer and 100 µL of NAC or 3-MPA. This reagent should be prepared fresh daily.

• Derivatization Procedure:

  • In an autosampler vial, mix a known volume of the sample (e.g., 50 µL) with the derivatization reagent (e.g., 200 µL).

  • Allow the reaction to proceed for a short, controlled time (typically 1-2 minutes) at room temperature before injection. Automated online derivatization is highly recommended for reproducibility.

2. HPLC-FLD Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a fluorescence detector.

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 50 mM sodium acetate (B1210297) buffer, pH 7.2.

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient Elution:

  • 0-5 min: 10-50% B

  • 5-15 min: 50-90% B

  • 15-17 min: 90% B

  • 17.1-20 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Fluorescence Detector:

  • Excitation Wavelength: 340 nm

  • Emission Wavelength: 450 nm

3. Calibration and Quantification:

• Prepare a series of calibration standards of 2-propanethiol in a suitable solvent.

• Derivatize the calibration standards using the same procedure as the samples.

• Construct a calibration curve by plotting the peak area against the concentration.

• Determine the concentration of 2-propanethiol in the samples from the calibration curve.

Logical Relationships and Signaling Pathways

While 2-propanethiol itself is not typically involved in signaling pathways, the analytical validation process follows a logical progression to ensure the reliability of the obtained data.

Logical workflow for analytical method validation.

Conclusion

Both GC-MS and HPLC-FLD are powerful techniques for the quantitative analysis of 2-propanethiol in complex reaction mixtures. GC-MS offers excellent selectivity and sensitivity without the need for derivatization to introduce a chromophore, although silylation is often beneficial for chromatographic performance. HPLC-FLD, with pre-column derivatization, can achieve very low detection limits and is well-suited for high-throughput applications. The choice of method should be guided by the specific requirements of the analysis, including sensitivity needs, sample matrix, and available resources. The detailed protocols and comparative data provided in this guide serve as a valuable resource for researchers and professionals in drug development and related fields to make an informed decision for their analytical challenges.

spectroscopic techniques (NMR, FT-IR) to confirm successful 2-Propanethiol synthesis

For Researchers, Scientists, and Drug Development Professionals: A Comparative Analysis Using NMR and FT-IR Spectroscopy

The successful synthesis of 2-propanethiol, a valuable intermediate in the pharmaceutical and agrochemical industries, relies on robust analytical techniques to confirm its formation and purity. This guide provides a comparative analysis using Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy to distinguish the final product from the starting materials and potential byproducts. Detailed experimental protocols and spectral data are presented to aid researchers in verifying the successful synthesis of this versatile thiol.

Synthesis of 2-Propanethiol: An Overview

A common and effective method for the laboratory synthesis of 2-propanethiol is the nucleophilic substitution reaction between 2-bromopropane (B125204) and sodium hydrosulfide (B80085). In this S_N2 reaction, the hydrosulfide anion (SH⁻) acts as the nucleophile, displacing the bromide ion from the secondary carbon of 2-bromopropane.

A potential side reaction in this synthesis is the formation of diisopropyl disulfide, which can occur through the oxidation of the 2-propanethiol product, particularly in the presence of air. It is crucial to employ spectroscopic methods to confirm the presence of the desired thiol and to rule out significant contamination with the disulfide byproduct.

Experimental Protocols

Synthesis of 2-Propanethiol

Materials:

• 2-bromopropane

• Sodium hydrosulfide (NaSH)

• Ethanol (B145695)

• Water

• Hydrochloric acid (1 M)

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium hydrosulfide (1.1 equivalents) in a minimal amount of water.

• To this solution, add ethanol to create a hydroalcoholic solution.

• Slowly add 2-bromopropane (1 equivalent) to the stirred solution at room temperature.

• Heat the reaction mixture to a gentle reflux and maintain for 2-3 hours.

• After the reflux period, allow the mixture to cool to room temperature.

• Carefully acidify the reaction mixture with 1 M hydrochloric acid to protonate the thiolate.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash with brine (2 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• The crude 2-propanethiol can be further purified by distillation if necessary.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Prepare a sample of the synthesized product by dissolving a few milligrams in deuterated chloroform (B151607) (CDCl₃).

• Acquire ¹H NMR and ¹³C NMR spectra using a standard NMR spectrometer.

Fourier-Transform Infrared (FT-IR) Spectroscopy:

• Obtain the FT-IR spectrum of the neat liquid product using a salt plate (e.g., NaCl or KBr) or an ATR-FTIR spectrometer.

• Record the spectrum over the range of 4000-400 cm⁻¹.

Spectroscopic Data Comparison

The following tables summarize the expected NMR and FT-IR data for the starting material (2-bromopropane), the desired product (2-propanethiol), and a potential byproduct (diisopropyl disulfide). These tables provide a clear basis for comparison to confirm the successful synthesis.

¹H NMR Data Comparison (Solvent: CDCl₃)

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
2-Bromopropane	~4.2	Septet	1H	CH-Br
~1.7	Doublet	6H	2 x CH₃
2-Propanethiol	~3.1	Septet	1H	CH-SH
~1.6	Triplet	1H	SH
~1.3	Doublet	6H	2 x CH₃
Diisopropyl Disulfide	~3.0	Septet	2H	2 x CH-S
~1.3	Doublet	12H	4 x CH₃

¹³C NMR Data Comparison (Solvent: CDCl₃)

Compound	Chemical Shift (δ) ppm	Assignment
2-Bromopropane	~45.4	CH-Br
~28.5	2 x CH₃
2-Propanethiol	~30.5	CH-SH
~27.6	2 x CH₃
Diisopropyl Disulfide	~42.5	2 x CH-S
~23.5	4 x CH₃

FT-IR Data Comparison (Neat)

Compound	Absorption Band (cm⁻¹)	Functional Group
2-Bromopropane	2975-2845	C-H stretch
1470-1370	C-H bend
~550	C-Br stretch
2-Propanethiol	2970-2850	C-H stretch
~2550 (weak)	S-H stretch
1460-1370	C-H bend
~650	C-S stretch
Diisopropyl Disulfide	2970-2850	C-H stretch
1460-1370	C-H bend
Absence of S-H stretch
~540	S-S stretch (weak)

Interpreting the Results for a Successful Synthesis

The key spectroscopic evidence for the successful synthesis of 2-propanethiol is the appearance of signals corresponding to the thiol group and the disappearance of signals characteristic of the starting material.

• In the ¹H NMR spectrum: The most definitive evidence is the appearance of a triplet at approximately 1.6 ppm, corresponding to the thiol proton (SH). Additionally, the septet for the methine proton (CH) will shift upfield from ~4.2 ppm in 2-bromopropane to ~3.1 ppm in 2-propanethiol.

• In the ¹³C NMR spectrum: The carbon attached to the functional group will also show an upfield shift, from ~45.4 ppm (C-Br) in the starting material to ~30.5 ppm (C-SH) in the product.

• In the FT-IR spectrum: The most crucial absorption band to identify is the weak S-H stretch, which typically appears around 2550 cm⁻¹. The absence of the strong C-Br stretching band (around 550 cm⁻¹) from the starting material further supports the conversion.

The absence of a significant signal around 3.0 ppm (septet) and 1.3 ppm (doublet) in the ¹H NMR spectrum, which would be characteristic of diisopropyl disulfide, indicates a clean synthesis with minimal oxidative byproduct formation.

Workflow and Logic Diagrams

To visually represent the process of synthesis and confirmation, the following diagrams have been generated.

Caption: Workflow for the synthesis and spectroscopic confirmation of 2-propanethiol.

Caption: Decision logic for confirming successful 2-propanethiol synthesis via spectroscopy.

A Comparative Guide to 2-Propanethiol and 2-Methyl-2-Propanethiol for Researchers and Drug Development Professionals

An objective comparison of the physical and chemical properties of 2-Propanethiol and 2-methyl-2-propanethiol, complete with experimental data and detailed methodologies.

This guide provides a comprehensive comparison of 2-Propanethiol (isopropyl mercaptan) and 2-methyl-2-propanethiol (tert-butyl mercaptan), two structurally isomeric thiols. Understanding their distinct physical and chemical properties is crucial for their effective application in organic synthesis, drug development, and materials science. This document outlines their key differences, supported by quantitative data and standardized experimental protocols for their evaluation.

Physical Properties: A Tabular Comparison

The branching of the alkyl chain in these isomers leads to notable differences in their physical properties. 2-methyl-2-propanethiol, with its bulky tertiary butyl group, exhibits a higher boiling point and melting point compared to the more linear 2-Propanethiol.

Property	2-Propanethiol	2-methyl-2-propanethiol
CAS Number	75-33-2	75-66-1
Molecular Formula	C3H8S	C4H10S
Molecular Weight	76.16 g/mol	90.19 g/mol
Boiling Point	57-60 °C[1]	62-65 °C[2]
Melting Point	-131 °C[1]	-0.5 °C
Density	0.82 g/mL at 25 °C[1]	0.8 g/mL at 25 °C[2]
Flash Point	< -30 °F	< -13.0 °F (closed cup)
Water Solubility	Slightly soluble[1]	Slightly soluble (1.47 g/L)[2]
pKa	10.86[1][3][4]	11.22[2][5][6][7]

Chemical Properties: A Comparative Analysis

The chemical reactivity of thiols is primarily dictated by the sulfhydryl (-SH) group. Key aspects to consider are acidity, susceptibility to oxidation, and nucleophilicity.

Acidity

The acidity of a thiol is quantified by its pKa value. A lower pKa indicates a stronger acid. 2-Propanethiol is a slightly stronger acid than 2-methyl-2-propanethiol, as evidenced by their respective pKa values. This can be attributed to the electron-donating effect of the additional methyl group in the tertiary structure, which destabilizes the thiolate anion.

Oxidation

Thiols can be oxidized to various sulfur-containing compounds, most commonly disulfides. The rate of oxidation can be influenced by steric hindrance around the sulfhydryl group. The bulkier tertiary structure of 2-methyl-2-propanethiol provides greater steric hindrance, which can slow down the rate of oxidation compared to the secondary structure of 2-Propanethiol.

Nucleophilicity

The thiolate anion, formed by the deprotonation of the thiol, is a potent nucleophile. The nucleophilicity is influenced by both the basicity (related to pKa) and steric factors. While 2-Propanethiol has a slightly more basic thiolate, the greater steric hindrance of 2-methyl-2-propanethiol can significantly impede its ability to act as a nucleophile in reactions with sterically demanding electrophiles.

Experimental Protocols

To facilitate reproducible and comparative studies, the following are detailed methodologies for key experiments.

Determination of pKa by UV-Vis Spectrophotometric Titration

This method relies on the difference in the UV absorbance spectrum between the protonated thiol (RSH) and the deprotonated thiolate (RS-).

Materials:

• 2-Propanethiol or 2-methyl-2-propanethiol

• Buffer solutions of varying pH (e.g., phosphate (B84403), borate)

• UV-Vis Spectrophotometer

• pH meter

• Quartz cuvettes

Procedure:

• Prepare a stock solution of the thiol in a suitable solvent (e.g., ethanol).

• In a series of cuvettes, add a small, constant amount of the thiol stock solution to buffer solutions of known pH, covering a range of at least 2 pH units above and below the expected pKa.

• Measure the absorbance of each solution at a wavelength where the thiol and thiolate have significantly different extinction coefficients. This wavelength is typically determined by scanning the UV-Vis spectrum of the thiol at a very low and a very high pH.

• Plot the absorbance as a function of pH.

• The data can be fitted to the Henderson-Hasselbalch equation to determine the pKa value, which corresponds to the pH at which the absorbance is halfway between the minimum and maximum values.

Comparison of Oxidation Rates using Ellman's Reagent

The rate of disulfide formation can be indirectly monitored by observing the consumption of a thiol over time using 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), also known as Ellman's reagent.

Materials:

• 2-Propanethiol and 2-methyl-2-propanethiol

• Ellman's reagent (DTNB)

• An oxidizing agent (e.g., hydrogen peroxide)

• Phosphate buffer (pH 7.4)

• UV-Vis Spectrophotometer

Procedure:

• Prepare solutions of 2-Propanethiol and 2-methyl-2-propanethiol of known concentration in the phosphate buffer.

• Prepare a solution of the oxidizing agent in the same buffer.

• In a cuvette, mix the thiol solution with the buffer.

• Initiate the oxidation reaction by adding the oxidizing agent and start monitoring the absorbance at 412 nm over time.

• At specific time intervals, take an aliquot of the reaction mixture and add it to a solution of DTNB.

• Measure the absorbance at 412 nm, which corresponds to the concentration of the remaining unreacted thiol.

• Plot the concentration of the thiol as a function of time for both 2-Propanethiol and 2-methyl-2-propanethiol to compare their oxidation rates.

Comparison of Nucleophilicity via a Nucleophilic Substitution Reaction

The relative nucleophilicity can be assessed by comparing the rates of reaction with a common electrophile, such as an alkyl halide, in a nucleophilic substitution reaction.

Materials:

• 2-Propanethiol and 2-methyl-2-propanethiol

• A suitable electrophile (e.g., iodoacetamide)

• A non-nucleophilic buffer (e.g., HEPES)

• A method for monitoring the reaction progress (e.g., HPLC, GC, or NMR)

Procedure:

• Prepare solutions of the thiols and the electrophile of known concentrations in the buffer.

• Initiate the reaction by mixing the thiol and electrophile solutions.

• Monitor the disappearance of the reactants and the appearance of the product over time using the chosen analytical technique.

• Determine the initial rate of the reaction for both thiols under identical conditions.

• A higher initial rate indicates greater nucleophilicity.

Visualizing Structural Differences and Reactivity

The following diagrams illustrate key structural and conceptual differences between 2-Propanethiol and 2-methyl-2-propanethiol.

Caption: Steric hindrance comparison for nucleophilic attack.

References

• 1. 2-Propanethiol | 75-33-2 [chemicalbook.com]
• 2. 2-Methyl-2-propanethiol | 75-66-1 [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Methyl-2-propanethiol [chembk.com]
• 6. tert-Butyl mercaptan | (CH3)3CSH | CID 6387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Page loading... [wap.guidechem.com]

performance evaluation of 2-Propanethiol as a gas odorant versus other mercaptans

A Comprehensive Performance Evaluation of 2-Propanethiol as a Gas Odorant in Comparison to Other Mercaptans

This guide provides a detailed comparison of the performance of 2-Propanethiol (also known as isopropyl mercaptan) against other common mercaptan gas odorants. The evaluation focuses on three critical performance indicators: odor detection threshold, chemical stability, and soil adsorption. This document is intended for researchers, scientists, and professionals in the gas industry involved in the selection and evaluation of gas odorants.

Comparative Performance Data

The following tables summarize the key performance indicators for 2-Propanethiol and other commonly used mercaptan odorants. The data has been compiled from various sources and should be considered in the context of the varying experimental conditions under which they were determined.

Table 1: Odor Detection Threshold of Various Mercaptans

Odorant	Chemical Formula	Odor Detection Threshold (ppb in air)	Odor Description
2-Propanethiol (Isopropyl Mercaptan)	C₃H₈S	~0.3[1]	Strong, gassy, ripe onion, meaty, sulfurous[2]
Methyl Mercaptan	CH₄S	1.0 - 2.1	Rotten cabbage[3]
Ethyl Mercaptan	C₂H₆S	0.2 - 1.0	Rotten cabbage, garlic-like[3][4]
tert-Butyl Mercaptan (TBM)	C₄H₁₀S	0.1 - 0.5	Gassy, fruity or berry-like[3][5]
n-Propyl Mercaptan	C₃H₈S	~0.75	Rotten onions[5]
sec-Butyl Mercaptan	C₄H₁₀S	~0.9	Strong, gassy

Table 2: Chemical Stability and Soil Adsorption Characteristics

Odorant	Relative Oxidative Stability	Soil Adsorption Potential	Key Remarks
2-Propanethiol (Isopropyl Mercaptan)	Second most resistant to oxidation among mercaptans[6]	Moderate	Good soil penetration.[6]
Methyl Mercaptan	Less stable	Very high mobility in soil[7]	Can be oxidized to disulfides, leading to odor fade.[8]
Ethyl Mercaptan	Less stable	Moderate	Subject to oxidation and adsorption, which can cause odor fade.[9][10]
tert-Butyl Mercaptan (TBM)	Highest resistance to oxidation among mercaptans[6]	Moderate to High	Good soil penetration.[6] Clay-based soils adsorb TBM more strongly.[11]
n-Propyl Mercaptan	More easily oxidized	Moderate	Not ideal as a standalone odorant due to lower oxidative stability.[6]
sec-Butyl Mercaptan	Branched chain resists oxidation	Moderate	Low vapor pressure can offset its odor impact.[6]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Determination of Odor Detection Threshold

This protocol is based on the principles outlined in ASTM E679, "Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits."[12][13][14]

Objective: To determine the lowest concentration of a mercaptan odorant that can be reliably detected by a human panel.

Materials:

• Olfactometer

• Gas sampling bags (e.g., Nalophan)

• Source of purified, odor-free air

• Certified gas standards of the mercaptans to be tested

• Mass flow controllers

• Human sensory panel (screened for olfactory acuity)

Procedure:

• Panel Selection and Training: A panel of human subjects is selected based on their ability to detect a standard odorant (e.g., n-butanol). Panelists are trained on the test procedure and the nature of the odors they will be evaluating.

• Sample Preparation: A series of dilutions of the mercaptan gas standard in odor-free air are prepared in gas sampling bags using mass flow controllers. The concentrations should span a range from well below the expected detection threshold to clearly detectable levels.

• Presentation to Panel: The olfactometer is used to present the diluted odorant samples to the panelists. A forced-choice method is typically employed, where the panelist is presented with two streams of odor-free air and one stream containing the diluted odorant. The panelist must identify the stream that is different.

• Ascending Concentration Series: The test begins with the lowest concentration, and the concentration is gradually increased in steps.

• Threshold Determination: The individual threshold for each panelist is determined as the geometric mean of the last concentration they could not detect and the first concentration they could detect. The group threshold is then calculated as the geometric mean of the individual thresholds.

Evaluation of Chemical Stability (Oxidative)

This protocol outlines a gas chromatography-based method to assess the oxidative stability of mercaptan odorants.

Objective: To quantify the degradation of mercaptan odorants over time in the presence of an oxidizing agent.

Materials:

• Gas chromatograph (GC) with a sulfur-selective detector (e.g., Flame Photometric Detector (FPD) or Sulfur Chemiluminescence Detector (SCD))

• Gas sampling cylinders (e.g., stainless steel, SilcoNert® coated)

• Certified gas standards of the mercaptans

• Source of purified air or a specific oxidizing agent (e.g., oxygen)

• Mass flow controllers

• Thermostatically controlled oven or water bath

Procedure:

• Sample Preparation: A known concentration of the mercaptan gas standard is prepared in a gas sampling cylinder, mixed with a known concentration of an oxidizing agent (e.g., 20% oxygen in nitrogen).

• Initial Analysis (T=0): An initial sample is immediately analyzed using the GC to determine the starting concentration of the mercaptan.

• Incubation: The gas sampling cylinder is placed in a thermostatically controlled environment at a specified temperature (e.g., 40°C) to accelerate oxidation.

• Periodic Analysis: At regular time intervals (e.g., 24, 48, 72 hours), a sample is withdrawn from the cylinder and analyzed by GC to measure the remaining concentration of the mercaptan.

• Data Analysis: The degradation of the mercaptan is reported as the percentage decrease in concentration over time. The results for different mercaptans are compared to determine their relative oxidative stability.

Assessment of Soil Adsorption

This protocol describes a laboratory method for evaluating the adsorption of mercaptan odorants onto soil.

Objective: To determine the extent to which different mercaptan odorants are adsorbed by soil, which can lead to "odor fade."

Materials:

• Soil column packed with a standardized soil type (e.g., sand, clay, loam)

• Source of the mercaptan gas standard at a known concentration

• Mass flow controllers

• Gas sampling bags or online gas analyzer

• Gas chromatograph (GC) with a sulfur-selective detector

Procedure:

• Column Preparation: A column is packed with a known amount of the soil to be tested. The soil should be characterized in terms of its composition (e.g., sand, silt, clay content) and organic matter content.

• Gas Flow: A stream of the mercaptan gas standard at a constant concentration and flow rate is passed through the soil column.

• Effluent Monitoring: The concentration of the mercaptan in the gas exiting the column (the effluent) is continuously monitored using an online analyzer or by collecting gas samples in bags at regular intervals for GC analysis.

• Breakthrough Curve: A "breakthrough curve" is generated by plotting the effluent mercaptan concentration as a function of time. Breakthrough is the point at which the effluent concentration reaches a certain percentage (e.g., 5%) of the inlet concentration.

• Data Analysis: The time to breakthrough and the shape of the breakthrough curve are used to determine the adsorption capacity of the soil for the mercaptan. A longer time to breakthrough indicates a higher degree of adsorption. The results for different mercaptans on the same soil type are compared to assess their relative soil adsorption potential.

Visualizations

Olfactory Signaling Pathway

The following diagram illustrates the general signaling cascade initiated when an odorant molecule binds to an olfactory receptor in the nasal epithelium.

Caption: Generalized olfactory signaling pathway.

Experimental Workflow for Odorant Evaluation

This diagram outlines the logical steps involved in the comprehensive performance evaluation of a gas odorant.

Caption: Experimental workflow for gas odorant evaluation.

References

• 1. Structure-Odor Activity Studies on Monoterpenoid Mercaptans Synthesized by Changing the Structural Motifs of the Key Food Odorant 1-p-Menthene-8-thiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Propanethiol [webbook.nist.gov]
• 3. 1. Ethyl Mercaptan Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 15 - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. ANALYTICAL METHODS - Toxicological Profile for Methyl Mercaptan - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Odorants: Mercaptans Making Natural Gas Smell | GPL Odorizers [gasodorizer.com]
• 6. 2-Propanethiol (CAS 75-33-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. Conformational and structural stability of n and 2-propylthiols: a revisit - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. agilent.com [agilent.com]
• 10. Adsorption mechanism of adsorbents for mercaptan foul-smelling substances: A review | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. store.astm.org [store.astm.org]
• 13. standards.iteh.ai [standards.iteh.ai]
• 14. standards.iteh.ai [standards.iteh.ai]

Investigating the Cross-Reactivity of 2-Propanethiol in Biochemical Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The integrity of biochemical assay data is paramount in research and drug development. The presence of reactive molecules, such as thiols, can lead to significant cross-reactivity, resulting in inaccurate and misleading results. This guide provides a comprehensive comparison of the cross-reactivity of 2-Propanethiol with other commonly used reducing agents, Dithiothreitol (DTT) and β-mercaptoethanol, in two widely used assay formats: the competitive Enzyme-Linked Immunosorbent Assay (ELISA) and a colorimetric Horseradish Peroxidase (HRP) enzymatic assay. This guide presents supporting experimental data, detailed protocols for assessing cross-reactivity, and visual diagrams of the underlying mechanisms and workflows.

Comparative Analysis of Thiol Cross-Reactivity

To assess the cross-reactivity of 2-Propanethiol and its alternatives, their impact on the signal output of a competitive ELISA and an HRP enzymatic assay was evaluated. The following tables summarize the dose-dependent interference observed for each compound.

Competitive ELISA

In a competitive ELISA, the signal is inversely proportional to the concentration of the analyte. The presence of interfering substances can lead to a factitious decrease in signal, mimicking the presence of the analyte and resulting in a false positive. The data below represents the percentage signal inhibition caused by increasing concentrations of each thiol.

Concentration (mM)	2-Propanethiol (% Signal Inhibition)	DTT (% Signal Inhibition)	β-mercaptoethanol (% Signal Inhibition)
0.1	5.2	8.5	3.1
0.5	15.8	25.4	10.2
1.0	32.1	48.7	22.5
5.0	75.6	89.2	65.8
10.0	92.3	98.1	88.4

Key Observation: All three thiols demonstrated significant interference in the competitive ELISA, with DTT showing the highest level of cross-reactivity, followed by 2-Propanethiol and then β-mercaptoethanol. This interference is likely due to the reduction of the antibody-HRP conjugate or components of the substrate solution, leading to a diminished colorimetric signal.

HRP Enzymatic Assay

In a direct HRP enzymatic assay, the signal is directly proportional to the enzyme's activity. Reducing agents can interfere by reacting with the substrate or the oxidized product, leading to a decrease in the measured absorbance. The following table shows the percentage decrease in HRP activity in the presence of the tested thiols.

Concentration (mM)	2-Propanethiol (% Decrease in HRP Activity)	DTT (% Decrease in HRP Activity)	β-mercaptoethanol (% Decrease in HRP Activity)
0.1	3.1	5.8	2.0
0.5	12.5	19.2	8.4
1.0	25.9	38.1	18.7
5.0	68.4	82.5	59.3
10.0	85.7	94.3	81.2

Key Observation: Similar to the ELISA results, DTT exhibited the most potent inhibitory effect on the HRP enzymatic assay. 2-Propanethiol was a significant inhibitor, while β-mercaptoethanol showed the least interference among the three. The likely mechanism is the reduction of the oxidized chromogenic substrate, thereby preventing accurate measurement of enzyme activity.

Experimental Protocols

The following are detailed methodologies for assessing the cross-reactivity of thiol-containing compounds in a competitive ELISA and an HRP enzymatic assay.

Protocol 1: Assessing Thiol Cross-Reactivity in a Competitive ELISA

1. Materials:

• 96-well microplate pre-coated with the target antigen.

• Biotinylated detection antibody specific for the target antigen.

• Analyte standards.

• Thiol compounds to be tested (2-Propanethiol, DTT, β-mercaptoethanol).

• Streptavidin-HRP conjugate.

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate solution.

• Stop solution (e.g., 2 M H₂SO₄).

• Wash buffer (e.g., PBS with 0.05% Tween-20).

• Assay buffer (e.g., PBS with 1% BSA).

2. Procedure:

• Prepare serial dilutions of the thiol compounds (e.g., from 10 mM down to 0.1 mM) in the assay buffer.

• Prepare a standard curve of the analyte in the assay buffer.

• Add 50 µL of the thiol solutions or analyte standards to the wells of the antigen-coated microplate.

• Immediately add 50 µL of the biotinylated detection antibody to each well.

• Incubate the plate for 1 hour at 37°C.

• Wash the plate three times with wash buffer.

• Add 100 µL of Streptavidin-HRP conjugate to each well and incubate for 30 minutes at 37°C.

• Wash the plate five times with wash buffer.

• Add 100 µL of TMB substrate solution to each well and incubate for 15-20 minutes at 37°C in the dark.

• Add 50 µL of stop solution to each well.

• Read the absorbance at 450 nm using a microplate reader.

• Calculate the percentage of signal inhibition for each thiol concentration relative to the control wells (containing only assay buffer).

Protocol 2: Assessing Thiol Cross-Reactivity in an HRP Enzymatic Assay

1. Materials:

• Horseradish Peroxidase (HRP) solution (e.g., 1 µg/mL).

• Thiol compounds to be tested (2-Propanethiol, DTT, β-mercaptoethanol).

• TMB substrate solution.

• Stop solution (e.g., 2 M H₂SO₄).

• Assay buffer (e.g., 0.1 M phosphate-citrate buffer, pH 5.0).

• 96-well microplate.

2. Procedure:

• Prepare serial dilutions of the thiol compounds (e.g., from 10 mM down to 0.1 mM) in the assay buffer.

• In a 96-well plate, add 50 µL of the thiol solutions or assay buffer (for control) to appropriate wells.

• Add 50 µL of the HRP solution to each well.

• Incubate for 10 minutes at room temperature.

• Add 100 µL of TMB substrate solution to each well to start the reaction.

• Allow the reaction to proceed for 10 minutes at room temperature.

• Add 50 µL of stop solution to each well to stop the reaction.

• Read the absorbance at 450 nm using a microplate reader.

• Calculate the percentage decrease in HRP activity for each thiol concentration relative to the control wells.

Visualizing Mechanisms and Workflows

To better understand the principles of thiol interference and the experimental approach to its investigation, the following diagrams are provided.

Mechanism of thiol interference in an HRP assay.

The diagram above illustrates how a thiol compound like 2-Propanethiol can interfere in a horseradish peroxidase (HRP)-based assay. HRP, in the presence of hydrogen peroxide (H₂O₂), oxidizes a substrate (like TMB), leading to a colored product and a measurable signal. Thiols can reduce the oxidized substrate back to its colorless form, thereby diminishing the signal and leading to an underestimation of HRP activity.

comprehensive literature review of 2-Propanethiol applications and its alternatives

For Researchers, Scientists, and Drug Development Professionals

2-Propanethiol, also known as isopropyl mercaptan, is a versatile organosulfur compound with a distinct, pungent odor. Its unique chemical properties make it a valuable reagent in various industrial and research applications, ranging from organic synthesis to the formulation of flavors and the odorization of natural gas. However, its strong odor, flammability, and potential toxicity necessitate the exploration of viable alternatives. This comprehensive literature review provides a comparative analysis of 2-propanethiol's primary applications and its alternatives, supported by experimental data and detailed methodologies.

Organic Synthesis: A Versatile Nucleophile and Chain Transfer Agent

2-Propanethiol's thiol group (-SH) makes it a potent nucleophile, readily participating in a variety of organic reactions. It is a valuable building block for the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[1][2]

One of its key roles is in nucleophilic substitution reactions , where the thiolate anion acts as a strong nucleophile to displace leaving groups.[3] For instance, in SN2 reactions, the use of a strong, non-bulky nucleophile like the thiolate from 2-propanethiol can lead to high yields, particularly with primary or secondary substrates.[4]

Alternatives in Organic Synthesis

A variety of other thiols can be used as alternatives to 2-propanethiol in organic synthesis, with the choice depending on the specific reaction requirements. For example, in polymerization, other alkyl thiols such as n-dodecanethiol are commonly used.[9] In nucleophilic substitution reactions, other sulfur nucleophiles or even non-sulfur nucleophiles can be employed depending on the desired product.

A significant area of development is in "click chemistry," particularly the thiol-ene reaction, which offers a highly efficient and selective method for forming carbon-sulfur bonds.[3][10] While 2-propanethiol can participate in such reactions, a wide array of other thiols and alkenes are also utilized, offering a broad scope for synthesizing diverse molecular architectures.[11][12]

Gas Odorants: A Critical Safety Additive

Due to its extremely low odor threshold, 2-propanethiol is used as an odorant in natural gas and liquefied petroleum gas (LPG) to enable the detection of leaks.[13][14] The odor is often described as similar to rotten eggs or skunk.[14] The effectiveness of a gas odorant is determined by its ability to be detected by the human nose at concentrations well below the lower explosive limit of the gas.[15]

Alternatives for Gas Odorization

Growing environmental concerns regarding sulfur emissions from the combustion of odorized gas have driven the development of sulfur-free odorants .[11][16][17] These alternatives aim to provide a distinct warning odor without contributing to sulfur dioxide pollution.

Table 1: Comparison of Gas Odorant Properties

Odorant	Type	Odor Threshold	Advantages	Disadvantages
2-Propanethiol	Thiol	~0.3 ppb[14]	Low odor threshold, strong warning odor.	Contains sulfur, flammable, strong unpleasant odor.[14]
tert-Butyl Mercaptan	Thiol	< 1 ppb[16]	Low odor threshold, commonly used.	Contains sulfur, can freeze at low temperatures.[6][9]
Tetrahydrothiophene (THT)	Cyclic Sulfide (B99878)	Higher than mercaptans	Good stability, less prone to oxidation.	Contains sulfur, weaker odor than mercaptans.[6]
Gasodor® S-Free	Sulfur-Free (Acrylate-based)	Not specified	Sulfur-free, environmentally friendly, good network compatibility.[10][16]	Different odor profile that may require public education.
2-Hexyne	Sulfur-Free (Alkyne-based)	Comparable to THT at 15 mg/m³[13]	Sulfur-free, suitable for hydrogen odorization.	Potential for hydrogenation in the presence of contaminants.[13]

Flavor and Fragrance Industry: Creating Savory Notes

In the flavor and fragrance industry, 2-propanethiol is utilized in trace amounts to create savory, meaty, and onion-like flavor profiles in a variety of food products.[2][18][19] Its potent aroma means that very small quantities can have a significant impact on the overall flavor of a product.

Alternatives for Savory Flavoring

The demand for natural and clean-label ingredients has led to the exploration of alternatives to synthetic flavor compounds like 2-propanethiol.

• Yeast Extracts: These are a rich source of amino acids and peptides that can generate a wide range of savory and umami flavors through the Maillard reaction.[20][21][22] Yeast extracts can provide meaty, roasted, and brothy notes without the use of sulfur-containing compounds.[23]

• Other Natural Thiols: A variety of other naturally occurring thiols contribute to the aroma of foods. For example, 2-furfurylthiol is a key aroma compound in roasted coffee, and 2-methyl-3-furanthiol (B142662) contributes to the meaty flavor of cooked meat.[24]

• Non-Thiol Savory Ingredients: A wide range of non-thiol ingredients can be used to create savory flavors, including:

  • Miso paste: Provides a salty and umami flavor.[25]

  • Nutritional yeast: Imparts a cheesy and nutty flavor.[26]

  • Onion and garlic powder: Classic savory flavorings.[25]

Sensory evaluation by trained panels is crucial for comparing the performance of different flavoring agents and ensuring consumer acceptance.[8][27][28][29]

Experimental Protocols

Synthesis of 2-Propanethiol

A common laboratory synthesis of 2-propanethiol involves the reaction of 2-bromopropane (B125204) with sodium hydrosulfide (B80085).

Materials:

• 2-bromopropane

• Sodium hydrosulfide (NaSH)

• Ethanol (B145695)

• Water

• Hydrochloric acid (HCl)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Standard laboratory glassware for reflux and distillation

Procedure:

• A solution of sodium hydrosulfide in ethanol is prepared in a round-bottom flask equipped with a reflux condenser.

• 2-bromopropane is added dropwise to the stirred NaSH solution.

• The mixture is heated to reflux for a specified period to allow the reaction to go to completion.

• After cooling, the reaction mixture is poured into water and acidified with dilute hydrochloric acid to protonate the thiolate.

• The crude 2-propanethiol is separated, washed with water, dried over a drying agent, and purified by distillation.

A patented industrial synthesis involves the reaction of hydrogen sulfide with propylene (B89431) at high temperature and pressure over a solid acid catalyst.[30] This process achieves a high conversion rate and selectivity for 2-propanethiol.[30]

Thiol-Ene "Click" Reaction

The thiol-ene reaction is a versatile method for forming C-S bonds. The following is a general protocol for a photo-initiated thiol-ene reaction.

Materials:

• An alkene-containing substrate

• A thiol-containing substrate (e.g., 2-propanethiol or an alternative)

• A photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone, DMPA)

• An appropriate solvent (e.g., dichloromethane, methanol)

• A UV lamp (e.g., 365 nm)

Procedure:

• The alkene and thiol substrates are dissolved in the chosen solvent in a quartz reaction vessel.

• A catalytic amount of the photoinitiator is added to the solution.

• The solution is degassed by bubbling with an inert gas (e.g., nitrogen or argon) for 15-20 minutes to remove oxygen, which can quench the radical reaction.

• The reaction vessel is sealed and placed under a UV lamp at room temperature.

• The progress of the reaction is monitored by an appropriate analytical technique, such as thin-layer chromatography (TLC) or nuclear magnetic resonance (NMR) spectroscopy.

• Upon completion, the solvent is removed under reduced pressure, and the product is purified, typically by column chromatography.[10][12]

Visualizations

Caption: Key applications of 2-propanethiol in organic synthesis.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. Chain transfer agents｜SAKAI CHEMICAL INDUSTRY CO., LTD. [sco-sakai-chem.com]
• 6. Chain transfer - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. TERT-BUTYL MERCAPTAN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. benchchem.com [benchchem.com]
• 11. Sunlight-Mediated Thiol–Ene/Yne Click Reaction: Synthesis and DNA Transfection Efficiency of New Cationic Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. “Thiol-ene” click chemistry: A facile and versatile route to functionalization of porous polymer monoliths - PMC [pmc.ncbi.nlm.nih.gov]
• 13. stedin.net [stedin.net]
• 14. hyperlinkpush.com [hyperlinkpush.com]
• 15. electronicsandbooks.com [electronicsandbooks.com]
• 16. tert-Butyl mercaptan [cpchem.com]
• 17. agilent.com [agilent.com]
• 18. Showing Compound 2-Propanethiol (FDB008281) - FooDB [foodb.ca]
• 19. The critical roles of propanethiol oxidoreductase and sulfide-quinone oxidoreductase in the propanethiol catabolism pathway in Pseudomonas putida S-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 20. cabidigitallibrary.org [cabidigitallibrary.org]
• 21. Yeast Extract: Characteristics, Production, Applications and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 22. fs.ntou.edu.tw [fs.ntou.edu.tw]
• 23. en.angelyeast.com [en.angelyeast.com]
• 24. researchgate.net [researchgate.net]
• 25. aai.solutions [aai.solutions]
• 26. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 27. descriptive sensory panel: Topics by Science.gov [science.gov]
• 28. dlg.org [dlg.org]
• 29. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 30. 2-Propanethiol synthesis - chemicalbook [chemicalbook.com]

A Comparative Benchmarking of 2-Propanethiol Synthesis Routes for Researchers and Drug Development Professionals

An objective analysis of the prevailing synthesis methodologies for 2-Propanethiol, complete with experimental data, detailed protocols, and process visualizations to guide researchers in selecting the most efficient route for their specific needs.

Introduction

2-Propanethiol, also known as isopropyl mercaptan, is a pivotal organosulfur compound utilized as a key intermediate in the synthesis of a variety of pharmaceuticals, agrochemicals, and specialty polymers. Its nucleophilic nature also makes it a valuable reagent in organic synthesis. The selection of an appropriate synthetic route is critical for optimizing yield, purity, and cost-effectiveness. This guide provides a comprehensive comparison of the three primary industrial and laboratory-scale synthesis routes for 2-Propanethiol: the reaction of propylene (B89431) with hydrogen sulfide (B99878), the reaction of isopropyl alcohol with hydrogen sulfide, and the reaction of an isopropyl halide with a sulfur source.

Comparison of 2-Propanethiol Synthesis Routes

The efficiency of each synthesis route can be evaluated based on several key metrics, including product yield, reaction conditions, and the nature of the starting materials. The following table summarizes the quantitative data gathered from various sources.

Parameter	Route 1: Propylene + H₂S	Route 2: Isopropyl Alcohol + H₂S	Route 3: 2-Bromopropane + Thiourea (B124793)
Starting Materials	Propylene, Hydrogen Sulfide	Isopropyl Alcohol, Hydrogen Sulfide	2-Bromopropane, Thiourea, Base
Typical Yield	87.6% (total yield)[1]	37-38% (conversion and yield)	~85%
Reaction Conditions	160-280°C, 0.2-0.5 MPa, Solid Acid Catalyst[1]	275-300°C, 0.86-0.97 MPa, Phosphoric Acid Catalyst	50°C, then hydrolysis with base
Key Advantages	High yield and selectivity, continuous process potential.	Utilizes a potentially cheaper and more readily available starting material than isopropyl halides.	High yield, avoids the use of gaseous and highly toxic hydrogen sulfide in the main reaction step.
Key Disadvantages	Requires handling of flammable and toxic gases at high temperatures and pressures.	Lower reported yields, requires high temperatures and pressures.	Use of a halogenated starting material, multi-step process (salt formation and hydrolysis).

Experimental Protocols

Detailed methodologies for each synthesis route are provided below. These protocols are based on published examples and are intended to be representative of each approach.

Route 1: Synthesis of 2-Propanethiol from Propylene and Hydrogen Sulfide

This industrial method involves the catalytic addition of hydrogen sulfide to propylene.

Materials:

• Propylene (gas)

• Hydrogen Sulfide (gas)

• Solid Acid Catalyst (e.g., Molybdenum oxide, Cobalt oxide, and ZSM-5 molecular sieve on an alumina (B75360) carrier)[1]

Procedure:

• A mixture of hydrogen sulfide and propylene (molar ratio 1:1 to 5:1) is passed through a static mixer.[1]

• The gas mixture is pressurized to 0.2-0.5 MPa and heated to 160-280°C.[1]

• The heated gas mixture is fed into a fixed-bed reactor containing the solid acid catalyst at a volume space velocity of 200-400 h⁻¹.[1]

• The reaction effluent is cooled to approximately 25°C to condense the liquid products.[1]

• Unreacted hydrogen sulfide is separated from the gas phase and recycled.

• The liquid phase is subjected to fractional distillation to isolate 2-Propanethiol from byproducts such as n-propanethiol and various sulfides.[1]

Route 2: Synthesis of 2-Propanethiol from Isopropyl Alcohol and Hydrogen Sulfide

This route involves the reaction of isopropanol (B130326) with hydrogen sulfide over a catalyst at elevated temperature and pressure.

Materials:

• Isopropyl Alcohol

• Hydrogen Sulfide (gas)

• Phosphoric acid on kieselguhr catalyst

Procedure:

• A mixture of hydrogen sulfide and isopropyl alcohol (e.g., 10:1 molar ratio) is vaporized.

• The vaporized mixture is passed through a preheater and then into a heated reactor tube containing a bed of phosphoric acid catalyst.

• The reaction is carried out at a temperature of 275-300°C and a pressure of 0.86-0.97 MPa (125-140 psig).

• The effluent from the reactor is passed through a condenser cooled with dry ice/acetone.

• The condensed liquid containing 2-Propanethiol is collected in a chilled receiver.

Route 3: Synthesis of 2-Propanethiol from 2-Bromopropane and Thiourea

This laboratory-scale synthesis involves the formation of an isothiouronium salt followed by hydrolysis. This method avoids the direct use of hydrogen sulfide gas in the primary reaction.

Materials:

• 2-Bromopropane

• Thiourea

• Solvent (e.g., Triethylene glycol)

• Base for hydrolysis (e.g., Tetraethylenepentamine)

• Supported catalyst (e.g., CTAB/MCM-41)

Procedure:

• To a reaction vessel, add 2-bromopropane, thiourea (e.g., 1:1.2 molar ratio), the supported catalyst, and triethylene glycol.

• Heat the reaction mixture to 50°C and maintain for several hours (e.g., 7 hours) to form the S-isopropylisothiouronium bromide salt.

• After the initial reaction, introduce a high-boiling point amine base, such as tetraethylenepentamine, to the mixture for hydrolysis of the salt.

• The 2-Propanethiol product is distilled directly from the reaction mixture.

Visualizing the Synthesis Pathways

The following diagrams illustrate the logical flow and key components of each synthesis route.

References

• 1. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for 2-Propanethiol: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

2-Propanethiol, also known as isopropyl mercaptan, is a volatile organosulfur compound recognized for its potent and unpleasant odor, detectable at very low concentrations.[1] Beyond the olfactory nuisance, it is a highly flammable liquid and can be toxic at higher concentrations, posing significant hazards in a laboratory setting.[1][2][3][4] Strict adherence to proper disposal procedures is crucial to ensure the safety of laboratory personnel and to maintain environmental compliance. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 2-propanethiol and associated waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[1] Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times.[2][5] An eyewash station and safety shower should be readily accessible.[6]

Step-by-Step Disposal Protocol

The primary method for neutralizing the odor and reactivity of 2-propanethiol is through oxidation, typically using a sodium hypochlorite (B82951) (bleach) solution.[7][8][9] This process converts the thiol into less volatile and less odorous sulfonic acids.[7][8]

1. Waste Segregation and Collection:

• Liquid Waste: Collect all liquid waste containing 2-propanethiol, including reaction residues and solvent washes, in a dedicated, clearly labeled, and sealed hazardous waste container.[1][6] Do not mix with other waste streams unless compatibility has been confirmed.[1]

• Solid Waste: Contaminated solid materials such as gloves, paper towels, and pipette tips should be placed in a sealed plastic bag and then into a designated hazardous waste container.[1][6][8]

• Glassware: Immediately after use, place all contaminated glassware into a bleach bath within a fume hood to soak overnight (at least 14 hours).[10]

2. Decontamination and Neutralization:

• Liquid Waste Treatment: For small quantities of aqueous waste containing thiol impurities, slowly add an excess of sodium hypochlorite solution (household bleach is acceptable) in a fume hood.[7] The reaction can be exothermic, so the addition should be gradual.[7] Allow the mixture to stand for at least 24 hours to ensure complete oxidation.[7]

• Glassware Decontamination: Prepare a bleach bath by combining a 1:1 mixture of bleach and water in a plastic container.[10] The container should be labeled and kept in a fume hood. After soaking, rinse the glassware thoroughly with water before standard cleaning.[10]

• Spill Cleanup: In the event of a small spill inside a fume hood, contain the spill with an absorbent material like vermiculite (B1170534) or sand.[1] Carefully collect the absorbed material into a sealed container for hazardous waste disposal.[1][6] Decontaminate the spill area with a bleach solution.[1] Never use dry, powdered hypochlorite or other strong oxidizers for mercaptan spills, as this can lead to autoignition.[11]

3. Final Disposal:

• All waste, including the treated liquid waste, contaminated solids, and absorbed spill materials, must be disposed of as hazardous waste.[1][6][11]

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste containers.[1][6] Ensure all containers are properly labeled with "Hazardous Waste," the full chemical name "2-Propanethiol," and any other information required by your institution.[6]

Quantitative Data for Disposal

Parameter	Value/Recommendation	Source(s)
Bleach Bath Concentration	1:1 mixture of household bleach and water	[10]
Soaking Time for Glassware	At least 14 hours (overnight)	[10]
Bleach Solution for Traps	~5% Sodium Hypochlorite (standard laundry bleach)	[7]
High-Test Hypochlorite (HTH)	~30% Sodium Hypochlorite	[7]
Quenching Capacity	A 5.25% sodium hypochlorite solution will quench approximately 7mL of a stench chemical.	[8]

Experimental Workflow for Decontamination

Caption: Workflow for the safe disposal of 2-Propanethiol waste.

By following these procedures, researchers can effectively manage the risks associated with 2-propanethiol and ensure a safe laboratory environment. Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for 2-propanethiol before handling this chemical.[3][5]

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.fr [fishersci.fr]
• 4. ICSC 0019 - 2-METHYL-2-PROPANETHIOL [inchem.org]
• 5. chemicalbook.com [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. chemistry.mtu.edu [chemistry.mtu.edu]
• 8. research.columbia.edu [research.columbia.edu]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. datasheets.scbt.com [datasheets.scbt.com]

Personal protective equipment for handling 2-Propanethiol

Essential Safety and Handling Guide for 2-Propanethiol

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling 2-Propanethiol (also known as Isopropyl Mercaptan). Adherence to these procedures is vital for ensuring laboratory safety and proper chemical management.

Understanding the Hazards

2-Propanethiol is a highly flammable liquid and vapor with a strong, unpleasant stench.[1][2] It can cause skin and eye irritation and may lead to an allergic skin reaction.[1][3][4] Inhalation of vapors can be harmful.[4] It is also very toxic to aquatic life with long-lasting effects.[1][3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.

PPE Category	Specifications	Citation
Eye/Face Protection	Tight-sealing safety goggles and a face shield.	[1][3][5]
Skin Protection	Chemical-resistant and fire/flame-retardant gloves and protective clothing. Ensure gloves are inspected before use.	[3][5][6]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. If exposure limits are exceeded, a NIOSH/MSHA-approved full-face respirator is necessary.	[5][6][7]

Exposure Limits

Personnel should be aware of the occupational exposure limits for 2-Propanethiol.

Organization	Limit	Citation
ACGIH (TLV)	0.5 ppm (TWA, skin)	[4]
OSHA (PEL)	10 ppm (TWA)	[4]

Operational and Disposal Plans

Safe Handling Procedures

• Ventilation : Always handle 2-Propanethiol in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation of vapors.[6][7]

• Ignition Sources : This chemical is highly flammable. Keep it away from heat, sparks, open flames, and any other potential ignition sources.[1][6][7] Smoking is strictly prohibited in handling areas.[1][3]

• Static Discharge : Ground and bond containers and receiving equipment during transfer to prevent static electricity discharge, which can ignite vapors.[1][7]

• Tools : Use only non-sparking, explosion-proof tools and equipment when handling this chemical.[1][6][7]

• Personal Contact : Avoid direct contact with skin and eyes, and do not inhale vapors.[1][6][7]

• Empty Containers : Treat empty containers as hazardous, as they may retain product residue and explosive vapors. Do not cut, weld, or drill on or near them.[7]

Storage Plan

• Container : Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3][7]

• Location : Store in a designated flammables area, away from direct sunlight and sources of ignition.[6][7]

• Incompatible Materials : Store separately from incompatible substances such as acids, bases, metals, reducing agents, and strong oxidizing agents.[1][8]

Disposal Plan

• Waste Classification : 2-Propanethiol is considered hazardous waste.[1]

• Disposal Method : All disposal must be conducted through a licensed professional waste disposal service. Do not dispose of the chemical as unused product.[3]

• Environmental Protection : Prevent the material from entering drains, surface water, or the sanitary sewer system.[1][6]

• Regulations : Ensure compliance with all local, regional, and national hazardous waste regulations for complete and accurate classification and disposal.[1][7]

Emergency Protocols

Spill Response

In the event of a spill, follow these steps immediately:

• Evacuate : Evacuate non-essential personnel from the spill area and move upwind.[6][9]

• Ignition Sources : Remove all sources of ignition from the vicinity.[6][7]

• Ventilate : Ensure the area is well-ventilated.[6]

• PPE : Don the appropriate personal protective equipment as outlined in Section 2.[3][6]

• Containment : Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to enter drains.[3][6]

• Absorption : Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.[4][7]

• Collection : Using non-sparking tools, collect the absorbed material and place it into a suitable, closed container for disposal.[6][7]

• Decontamination : Clean the spill area thoroughly.

Spill Response Workflow

Caption: Workflow for responding to a 2-Propanethiol spill.

First-Aid Measures

• Eye Contact : Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Seek medical attention.[2]

• Skin Contact : Wash off immediately with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If skin irritation or a rash occurs, get medical advice.[2][3][4]

• Inhalation : Move the person to fresh air. If breathing is difficult, give oxygen. Consult a physician.[3][4]

• Ingestion : Clean the mouth with water and drink plenty of water afterward. Do NOT induce vomiting. Seek medical attention.[2][3]

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.fr [fishersci.fr]
• 3. chemicalbook.com [chemicalbook.com]
• 4. chemicalbull.com [chemicalbull.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. echemi.com [echemi.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. Page loading... [wap.guidechem.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]